Panavia TC

• CAS No.: 136959-71-2
• Molecular Formula: C38H57N9O8
• Synonyms: Panavia TC

Description

Panavia TC is a tooth-colored (TC) shade of the PANAVIA™ 21 adhesive resin cement system, designed for scientific investigation into dental bonding technologies. This paste-paste formula undergoes anaerobic curing, meaning it only sets in the absence of oxygen, providing researchers with an optimal working time to place restorations before polymerization is initiated upon contact with the substrate. The cement is formulated to develop high bond strength for studying adhesion to a wide range of substrates, including enamel, dentin, metal alloys, and ceramics such as zirconia. Its research value lies in exploring durable bonding interfaces, the long-term performance of adhesive joints under simulated oral conditions, and the mechanisms of anaerobic curing in resin-based materials. When used with its accompanying self-etching primer, the system allows for the study of simplified bonding protocols that eliminate separate etching and rinsing steps, a key area of interest in modern dental biomaterials science. This product is labeled "For Research Use Only" (RUO). It is not intended for diagnostic procedures, clinical applications, or any form of human use.

Foundational & Exploratory

An In-depth Technical Guide to the Chemical Composition of Panavia TC Resin Cement

This technical guide provides a detailed overview of the chemical composition of Panavia TC, a widely used resin-based dental adhesive cement. The information is curated for researchers, scientists, and professionals in drug development who require a thorough understanding of this material's constituents and the methodologies for their analysis. While the precise quantitative formulation of this compound is proprietary and not publicly disclosed by the manufacturer, this guide synthesizes available data to present a comprehensive qualitative analysis and outlines the key experimental protocols for characterization.

Core Chemical Constituents of this compound

This compound is a dual-cure, self-adhesive resin cement known for its strong and durable bond to various dental substrates. Its formulation is based on a complex mixture of methacrylate monomers, inorganic fillers, and a sophisticated catalyst system. The material is typically supplied as a two-paste system (Catalyst and Universal Paste) that, when mixed, initiates the polymerization reaction.

The key chemical components identified in this compound and closely related Panavia formulations are detailed in the table below. It is important to note that this compound is a specific shade variant within the Panavia 21 and Panavia F 2.0 product lines, and thus shares a foundational chemical composition with these products.[1][2][3][4][5][6]

Component Category	Specific Component	Function
Adhesive Monomer	10-Methacryloyloxydecyl dihydrogen phosphate (MDP)	A functional monomer that promotes strong chemical adhesion to tooth structure (enamel and dentin), metals, and zirconia.[1][3][5][7]
Matrix Monomers	Hydrophobic Aromatic Dimethacrylate	Provides strength, low water sorption, and stability to the polymer matrix.
Hydrophobic Aliphatic Dimethacrylate	Contributes to the flexibility and toughness of the cured cement.
Bisphenol A-glycidyl methacrylate (Bis-GMA)	A common high molecular weight monomer that forms the backbone of the resin matrix.
Triethylene glycol dimethacrylate (TEGDMA)	A low-viscosity monomer used to adjust the handling properties of the paste and increase the cross-linking density of the polymer network.
Fillers	Silanated Silica Filler	Inorganic particles that increase mechanical properties such as compressive strength and wear resistance. The silane coupling agent enhances the bond to the resin matrix.
Colloidal Silica	Sub-micron sized silica particles used to adjust the viscosity and handling characteristics of the cement paste.
Silanized Barium Glass	Provides radiopacity, allowing the cement to be visible on dental radiographs.[1][6]
Initiator System	Camphorquinone	A photoinitiator that absorbs blue light to start the polymerization process in light-curing mode.[1]
N,N-diethanol-p-toluidine	A co-initiator used in the chemical curing process.[1]
Sodium Aromatic Sulphinate	A component of the chemical curing system.[1]
Catalysts	Proprietary components that control the self-curing (anaerobic) reaction.[2]
Additives	Functionalized Sodium Fluoride	Provides fluoride release.[1]

Experimental Protocols for Chemical Analysis

The characterization of the chemical composition of resin cements like this compound involves a combination of analytical techniques to identify and quantify the monomeric, polymeric, and inorganic components.

Monomer Analysis: Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To identify and quantify the individual monomers and other volatile organic compounds present in the uncured resin cement.

Methodology:

• Sample Preparation: A known weight of the uncured this compound paste is dissolved in a suitable solvent, such as methanol or dichloromethane.

• Extraction: The soluble organic components are extracted from the filler particles by centrifugation or filtration.

• Derivatization (if necessary): Some non-volatile or highly polar monomers may require derivatization to increase their volatility for GC analysis.

• GC-MS Analysis: An aliquot of the extract is injected into the GC-MS system.

  • Gas Chromatograph (GC): The volatile components are separated based on their boiling points and interactions with the stationary phase of the GC column.

  • Mass Spectrometer (MS): As the separated components elute from the GC column, they are ionized and fragmented. The mass-to-charge ratio of these fragments is measured, producing a mass spectrum that serves as a molecular fingerprint for each component.

• Data Analysis: The retention times and mass spectra of the sample components are compared to those of known reference standards for identification and quantification.

Filler Content and Composition: Thermogravimetric Analysis (TGA) and Energy Dispersive X-ray Spectroscopy (EDX)

Objective: To determine the total weight percentage of the inorganic filler and to identify its elemental composition.

Methodology:

• Thermogravimetric Analysis (TGA):

  • A small, accurately weighed sample of the cured this compound is placed in a TGA furnace.

  • The sample is heated at a controlled rate in an inert atmosphere (e.g., nitrogen) to a high temperature (typically >800°C).

  • The organic resin matrix pyrolyzes and volatilizes, while the inorganic filler remains.

  • The weight loss is continuously monitored, and the residual weight at the end of the analysis corresponds to the weight percentage of the inorganic filler.

• Energy Dispersive X-ray Spectroscopy (EDX):

  • The residue from the TGA or a sample of the cured cement is analyzed using a scanning electron microscope (SEM) equipped with an EDX detector.

  • The electron beam of the SEM excites the atoms in the filler particles, causing them to emit characteristic X-rays.

  • The EDX detector measures the energy of these X-rays to identify the elemental composition of the fillers (e.g., silicon, barium, aluminum).

Functional Group Analysis: Fourier Transform Infrared (FTIR) Spectroscopy

Objective: To identify the chemical functional groups present in the organic matrix of the resin cement and to determine the degree of conversion of the monomers after curing.

Methodology:

• Sample Preparation:

  • Uncured Paste: A thin film of the uncured paste is pressed between two potassium bromide (KBr) pellets.

  • Cured Cement: A sample of the cured cement is ground into a fine powder and mixed with KBr powder to form a pellet, or analyzed directly using an Attenuated Total Reflectance (ATR) accessory.

• FTIR Analysis: The sample is placed in the beam of an FTIR spectrometer. The instrument measures the absorption of infrared radiation at different wavelengths, resulting in a spectrum that shows peaks corresponding to specific chemical bonds and functional groups (e.g., C=C of the methacrylate group, C=O of the ester group, P-O-H of the MDP monomer).

• Degree of Conversion (DC) Measurement: The DC is calculated by comparing the ratio of the aliphatic C=C peak height (around 1638 cm⁻¹) to an internal standard peak (e.g., aromatic C=C at around 1608 cm⁻¹) in the spectra of the uncured and cured samples.

Visualizations

Caption: Workflow for the chemical analysis of this compound resin cement.

Caption: Key functional groups of the 10-MDP monomer.

References

• 1. researchgate.net [researchgate.net]
• 2. kuraraydental.com [kuraraydental.com]
• 3. kuraraydental.com [kuraraydental.com]
• 4. kuraraynoritake.eu [kuraraynoritake.eu]
• 5. suredental.com [suredental.com]
• 6. scribd.com [scribd.com]
• 7. kuraraydental.com [kuraraydental.com]

An In-depth Technical Guide to the Monomer Composition of Panavia TC

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the monomer composition of Panavia TC, a widely used dental resin cement. Due to the proprietary nature of commercial dental materials, precise quantitative breakdowns of the monomer composition of this compound are not publicly disclosed by the manufacturer. However, based on Safety Data Sheets (SDS) and technical product descriptions for Panavia products available in a "TC" (Tooth Color) shade, such as Panavia 21 TC and Panavia F 2.0 TC, the key monomer components can be identified.

This guide summarizes the known monomer components, outlines the experimental protocols for their quantitative analysis, and provides visualizations to illustrate the functional relationships within the resin cement matrix.

Monomer Composition of Panavia Resin Cements (TC Shade)

The following table summarizes the identified monomeric components of Panavia products that are offered in a "TC" shade. It is important to note that the exact percentage by weight (% w/w) is not specified in the available documentation. This compound is typically a two-paste system (Catalyst and Universal/Paste A and Paste B). The monomer composition can vary between the two pastes.

Component Category	Monomer Chemical Name	CAS Number	Function	Presence in Paste
Adhesive Monomer	10-Methacryloyloxydecyl dihydrogen phosphate (MDP)	85590-00-7	Promotes adhesion to tooth structure (enamel and dentin) and metal oxides.	Catalyst/Paste A[1][2]
Cross-linking Monomers	Hydrophobic aromatic dimethacrylate	Not Specified	Provides strength and stability to the polymer matrix.	Catalyst & Universal/Paste B[1][3]
Hydrophobic aliphatic dimethacrylate	Not Specified	Contributes to the polymer network's toughness and durability.	Catalyst[1]
Hydrophilic aliphatic dimethacrylate	Not Specified	Improves compatibility with the tooth surface and primer.	Paste A[2]
Hydrophobic aliphatic methacrylate	Not Specified	Part of the resin matrix.	Paste A[2]

Note: The information is compiled from Safety Data Sheets for Panavia 21 and Panavia F 2.0.[1][2][3] The term "this compound" refers to the "Tooth Color" shade of these products.[4][5]

Experimental Protocols for Monomer Analysis

To determine the precise quantitative composition of the monomeric components in this compound, established analytical chemistry techniques are required. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are the most common and reliable methods for the separation and quantification of monomers in dental resin composites.

High-Performance Liquid Chromatography (HPLC) for Monomer Quantification

HPLC is a robust technique for separating and quantifying non-volatile and thermally unstable compounds like dimethacrylate monomers.

Methodology:

• Sample Preparation:

  • An uncured sample of each this compound paste is accurately weighed.

  • The monomers are extracted from the paste using a suitable organic solvent, such as acetonitrile or a mixture of acetonitrile and water (e.g., 75:25 v/v).[6]

  • The mixture is agitated (e.g., vortexed or sonicated) to ensure complete dissolution of the monomers.

  • The solution is then filtered through a syringe filter (e.g., 0.45 µm) to remove any undissolved fillers or other solid components.[7]

• Chromatographic Separation:

  • Instrument: A standard HPLC system equipped with a UV-Vis detector.[6]

  • Column: A C18 reverse-phase column is typically used for the separation of methacrylate monomers.[7][8]

  • Mobile Phase: An isocratic or gradient elution with a mixture of acetonitrile and water is commonly employed. A typical mobile phase composition is 75% acetonitrile and 25% water.[6]

  • Flow Rate: A flow rate of approximately 1 mL/min is generally used.[6][8]

  • Detection: The eluted monomers are detected by UV absorbance at a specific wavelength, typically around 205-220 nm.[6][7]

• Quantification:

  • Standard solutions of known concentrations for each suspected monomer (e.g., MDP, various dimethacrylates) are prepared and injected into the HPLC to create a calibration curve.

  • The peak areas of the monomers in the this compound sample chromatogram are compared to the calibration curves to determine the concentration of each monomer.

  • The final results are expressed as a percentage by weight of the original paste sample.

Gas Chromatography-Mass Spectrometry (GC-MS) for Monomer Identification and Quantification

GC-MS is a powerful technique for identifying and quantifying volatile and semi-volatile organic compounds. While some larger dimethacrylate monomers can be challenging to analyze directly by GC due to their low volatility and potential for thermal degradation, smaller, more volatile monomers and potential impurities can be effectively analyzed. Headspace GC-MS is particularly useful for analyzing residual volatile monomers.[9]

Methodology:

• Sample Preparation (for direct injection):

  • Similar to HPLC, an uncured sample of each paste is weighed and the monomers are extracted using a suitable solvent.

  • The extract is then derivatized, if necessary, to increase the volatility of the monomers.

• Sample Preparation (for headspace analysis):

  • A weighed amount of the uncured paste is placed in a sealed headspace vial.

  • The vial is heated to a specific temperature to allow the volatile monomers to partition into the gas phase (headspace).[9]

  • A sample of the headspace gas is then automatically injected into the GC.

• Chromatographic Separation and Mass Spectrometric Detection:

  • Instrument: A GC system coupled to a Mass Spectrometer.

  • Column: A capillary column with a suitable stationary phase (e.g., 5% phenyl-methylpolysiloxane) is used for separation.

  • Carrier Gas: Helium is typically used as the carrier gas.

  • Temperature Program: The oven temperature is programmed to ramp up gradually to separate the monomers based on their boiling points.

  • Mass Spectrometry: As the separated components elute from the GC column, they are ionized (typically by electron impact ionization) and fragmented. The mass spectrometer separates the resulting ions based on their mass-to-charge ratio, producing a unique mass spectrum for each compound.

• Identification and Quantification:

  • The identity of each monomer is confirmed by comparing its mass spectrum to a library of known spectra (e.g., NIST library).[9]

  • Quantification is achieved by creating a calibration curve using standards, similar to the HPLC method.

Visualizations

Logical Relationship of this compound Components

The following diagram illustrates the functional relationship between the key components within the this compound resin cement system.

References

• 1. kuraraydental.com [kuraraydental.com]
• 2. dhpsupply.com [dhpsupply.com]
• 3. kuraraydental.com [kuraraydental.com]
• 4. kuraraynoritake.eu [kuraraynoritake.eu]
• 5. dentalsky.com [dentalsky.com]
• 6. Evaluation of TEGDMA leaching from four resin cements by HPLC - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 43.230.198.52 [43.230.198.52]
• 8. dergipark.org.tr [dergipark.org.tr]
• 9. tandfonline.com [tandfonline.com]

An In-depth Technical Guide to the Physical Properties of Panavia TC Adhesive Cement

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of Panavia TC adhesive cement. This compound, a "Tooth Color" variant available across several of the brand's product lines, is a resin-based dental adhesive cement known for its strong and durable bond to various substrates. This document collates quantitative data from technical specifications and scientific literature, details the experimental protocols for key performance indicators, and visualizes the fundamental adhesive mechanism. The focus is on providing a comparative analysis, with an emphasis on the latest iteration, Panavia V5, while also presenting data for Panavia F 2.0 and Panavia 21 where available.

Core Physical Properties: A Comparative Analysis

The physical properties of Panavia resin cements are critical to their clinical success, ensuring longevity and performance of dental restorations. The following tables summarize the key quantitative data for Panavia V5, Panavia 21, and Panavia F 2.0.

Table 1: Mechanical and Physical Properties of Panavia V5

Property	Value	Standard
Filler Loading	61% by weight (38% by volume)	-
Flexural Strength	127 MPa	ISO 4049:2009
Compressive Strength	310 MPa	ISO 4049:2009
Water Sorption	21 µg/mm³	ISO 4049:2009
Film Thickness	12 µm	ISO 4049:2009
Radiopacity	180% Al	ISO 4049:2009
Fluoride Release (28 days)	58 µg/g	-

Table 2: Mechanical and Physical Properties of Panavia 21

Property	Value
Compressive Strength	290 MPa
Flexural Strength	77 MPa
Film Thickness	19 µm
Water Solubility	1.4 µg/mm³

Table 3: Shear Bond Strength of Panavia Adhesives to Various Substrates

Substrate	Panavia F 2.0 (MPa) - 24 hours	Panavia F 2.0 (MPa) - 3000 thermocycles	Panavia 21 (MPa) - 24 hours	Panavia 21 (MPa) - 3000 thermocycles
Human Enamel	28.7	28.0	25.1	24.5
Human Dentin	15.8	15.4	14.2	13.8
Zirconia	43.4	34.4	-	-
Gold Alloy	28.0	32.3	22.4	21.9
Porcelain	24.9	25.7	23.5	22.8

Experimental Protocols

The following are detailed methodologies for the key experiments cited, based on the ISO 4049:2009 standard for polymer-based restorative materials and other cited experimental conditions.

Flexural Strength Test (ISO 4049:2009)

• Specimen Preparation: Rectangular specimens with dimensions of 25 mm x 2 mm x 2 mm are prepared by injecting the mixed cement into a mold.

• Curing: The specimens are cured according to the manufacturer's instructions (light-curing, self-curing, or dual-curing). For light-cured materials, the light source is applied to the top and bottom surfaces of the specimen.

• Storage: The cured specimens are stored in distilled water at 37°C for 24 hours.

• Testing: A three-point bending test is performed using a universal testing machine. The specimen is placed on two supports with a span of 20 mm. A load is applied to the center of the specimen at a crosshead speed of 0.75 mm/min until fracture occurs.

• Calculation: The flexural strength (σ) is calculated using the formula: σ = 3FL / 2bh², where F is the maximum load at fracture, L is the distance between the supports, b is the width of the specimen, and h is the height of the specimen.

Compressive Strength Test (Based on ISO 4049:2009 Principles)

• Specimen Preparation: Cylindrical specimens with a diameter of 4 mm and a height of 6 mm are prepared using a mold.

• Curing: The specimens are cured as per the manufacturer's instructions.

• Storage: The specimens are stored in distilled water at 37°C for 24 hours.

• Testing: The specimen is placed in a universal testing machine and a compressive load is applied along the long axis of the cylinder at a crosshead speed of 1.0 mm/min until the specimen fractures.

• Calculation: The compressive strength is calculated by dividing the maximum load at fracture by the cross-sectional area of the specimen.

Water Sorption and Solubility Test (ISO 4049:2009)

• Specimen Preparation: Disc-shaped specimens with a diameter of 15 mm and a thickness of 1 mm are prepared.

• Initial Conditioning: The specimens are placed in a desiccator at 37°C until a constant mass (m₁) is achieved.

• Water Immersion: The specimens are immersed in distilled water at 37°C for 7 days.

• Mass after Immersion: After 7 days, the specimens are removed from the water, blotted dry, and weighed to determine the mass after immersion (m₂).

• Re-conditioning: The specimens are then returned to the desiccator until a constant mass (m₃) is re-established.

• Calculation:

  • Water Sorption (Wsp): Wsp = (m₂ - m₃) / V, where V is the volume of the specimen.

  • Water Solubility (Wsl): Wsl = (m₁ - m₃) / V.

Film Thickness Test (ISO 4049:2009)

• Apparatus: Two optically flat circular glass plates with a diameter of 20 mm are used.

• Procedure: A small amount of the mixed cement is placed at the center of the lower glass plate. The second glass plate is placed on top of the cement.

• Load Application: A load of 150 N is applied vertically onto the top plate for 180 seconds.

• Measurement: The thickness of the cement film between the two glass plates is measured using a micrometer or a similar instrument.

Shear Bond Strength Test

• Substrate Preparation: The bonding substrate (e.g., human enamel, dentin, zirconia) is prepared. For tooth structure, the surface is typically ground with silicon carbide paper to create a standardized surface. For other materials, sandblasting or other surface treatments may be applied as per manufacturer recommendations.

• Bonding Procedure: The Panavia adhesive system (including primer and cement paste) is applied to the prepared substrate according to the manufacturer's instructions for use. A restorative material (e.g., a composite resin cylinder) is then bonded to the treated surface.

• Curing: The adhesive is cured using the recommended light-curing or self-curing protocol.

• Storage and Thermocycling: The bonded specimens are stored in distilled water at 37°C for a specified period (e.g., 24 hours). Some specimens may undergo thermocycling, which involves alternating between hot and cold water baths for a set number of cycles to simulate oral temperature changes.

• Testing: A shear force is applied to the base of the bonded restorative material using a universal testing machine at a specific crosshead speed until debonding occurs.

• Calculation: The shear bond strength is calculated by dividing the force required to cause failure by the bonded surface area.

Visualizing the Adhesive Mechanism

The strong and durable bond of Panavia adhesives, particularly to tooth structure, is largely attributed to the presence of the functional monomer 10-Methacryloyloxydecyl Dihydrogen Phosphate (MDP). The following diagram illustrates the key components of Panavia V5 and the adhesive interface created by the MDP monomer.

Caption: Panavia V5 adhesive mechanism at the tooth interface.

The diagram illustrates the interaction between the Panavia V5 components and the tooth structure. The MDP monomer in the Tooth Primer chemically bonds to the calcium in hydroxyapatite, forming a stable chemical bond. Simultaneously, the primer infiltrates the demineralized dentin to form a hybrid layer and resin tags, creating a strong micromechanical interlock. The cement paste then bonds to this primed surface and to the primed restoration, ensuring a durable and long-lasting seal.

The Setting Reaction of Panavia TC: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed examination of the setting reaction mechanism of Panavia TC, a dual-cure adhesive resin cement developed by Kuraray Noritake Dental Inc. The information presented herein is intended for a technical audience and focuses on the chemical composition, polymerization kinetics, and the critical role of its components in achieving a durable bond between dental substrates and restorative materials.

Core Chemical Components and Their Functions

The this compound system is a multi-component adhesive cement, consisting of a two-paste system (Catalyst Paste and Universal Paste) and a self-etching primer (ED Primer II). The setting reaction is a complex interplay of these components, leading to a highly cross-linked polymer matrix that provides strong and durable adhesion.

The setting of this compound is primarily based on a free-radical polymerization of methacrylate monomers.[1] This polymerization can be initiated through two distinct pathways, conferring its "dual-cure" property: a chemical-cure (self-cure) mechanism that proceeds in the absence of light and a light-cure mechanism activated by a dental curing light. The chemical-curing mechanism is notably an "anaerobic cure," which is initiated when oxygen is excluded.[1][2]

A pivotal component of the Panavia family of cements is the adhesive phosphate monomer 10-Methacryloyloxydecyl Dihydrogen Phosphate (MDP). This functional monomer is instrumental in establishing a strong and stable chemical bond to hydroxyapatite in tooth structure as well as to metal oxides in restorative materials.[3]

Table 1: Key Components of the this compound System and Their Functions

Component	Key Chemical Constituents (Inferred)	Primary Function
This compound Catalyst Paste	Methacrylate Monomers (e.g., Bis-GMA), MDP Monomer, Peroxide Initiator (e.g., Benzoyl Peroxide), Photoinitiator (Camphorquinone), Fillers (Silica)	Contains the initiator for chemical curing and the photoinitiator for light curing. Provides the bulk of the polymerizable resin matrix.
This compound Universal Paste	Methacrylate Monomers (Hydrophobic aromatic and aliphatic dimethacrylate), Tertiary Amine Accelerator (e.g., N,N-diethanol-p-toluidine), Sodium Aromatic Sulfinate, Fillers (Silanized Barium Glass)	Contains the accelerator (reducing agent) for the chemical curing reaction. Contributes to the polymer matrix and radiopacity.[3]
ED Primer II Liquid A & B	N-Methacryloyl-5-aminosalicylic acid, Water, Polymerization Accelerators, Catalysts	A self-etching primer that conditions the tooth surface. Crucially, it contains accelerators that initiate the polymerization at the adhesive interface.[4][5]
Oxyguard II	Oxygen-inhibiting gel	Applied to the margins to prevent the inhibition of polymerization by atmospheric oxygen, ensuring complete curing of the cement at the restoration margins.[6]

The Setting Reaction Mechanism: A Step-by-Step Analysis

The setting of this compound is a sophisticated process that begins with the application of the ED Primer II and culminates in the polymerization of the mixed pastes.

Surface Conditioning with ED Primer II

The application of ED Primer II to the tooth surface is the first critical step. This self-etching primer contains an acidic monomer, N-Methacryloyl-5-aminosalicylic acid, which performs a mild demineralization of the enamel and dentin.[7] This creates a micromechanical interlocking potential. Simultaneously, the primer deposits polymerization accelerators onto the tooth surface.[4][8]

The Dual-Cure Polymerization Process

Once the catalyst and universal pastes are mixed and applied, the polymerization is initiated.

The chemical-curing of this compound is an anaerobic process, meaning it is initiated in the absence of oxygen.[1][2] This is particularly advantageous for cementing restorations where light cannot penetrate.

Initiation: The key to the anaerobic cure lies in the interaction between the components of the mixed pastes and the accelerators in the ED Primer II. The tertiary amine (e.g., N,N-diethanol-p-toluidine) in the universal paste reacts with the peroxide initiator (e.g., Benzoyl Peroxide) in the catalyst paste. This redox reaction generates free radicals. The exclusion of oxygen when the restoration is seated is crucial, as oxygen is a potent inhibitor of free-radical polymerization.[1] The polymerization accelerators within the ED Primer significantly enhance the efficiency of this radical generation at the tooth-cement interface.[4][8]

Propagation: The generated free radicals attack the carbon-carbon double bonds of the methacrylate monomers (including MDP and various dimethacrylates), initiating a chain reaction. This leads to the rapid growth of polymer chains.

Termination: The polymerization process ceases when free radicals are neutralized, either by reacting with each other or with inhibitors. The result is a highly cross-linked and stable polymer matrix.

For accessible areas, the polymerization can be initiated or accelerated by a dental curing light.

Initiation: The catalyst paste contains a photoinitiator, camphorquinone.[3] When exposed to blue light (in the 400-500 nm wavelength range), camphorquinone becomes excited and interacts with an amine co-initiator (present in the universal paste) to generate free radicals.

Propagation and Termination: The subsequent propagation and termination steps are analogous to the chemical-cure mechanism, leading to the formation of the cross-linked polymer network.

Visualizing the Setting Reaction and Experimental Workflow

To better illustrate the complex processes involved in the setting of this compound, the following diagrams have been generated using the DOT language.

Caption: Overall workflow of the this compound setting reaction.

Caption: Simplified diagram of the chemical-cure initiation.

Experimental Protocols for Characterization

The setting reaction and performance of dental cements like this compound are evaluated using a variety of analytical techniques. Below are summaries of common experimental protocols.

Table 2: Standard Experimental Protocols for a Tnalysis of Resin Cement Setting

Experiment	Methodology
Degree of Conversion (DC)	Fourier-Transform Infrared Spectroscopy (FTIR): The DC is determined by monitoring the change in the absorption peak intensity of the aliphatic carbon-carbon double bond (C=C) at approximately 1638 cm⁻¹ relative to an internal standard peak, typically an aromatic C=C bond at around 1608 cm⁻¹, before and after polymerization. Samples are placed on an ATR (Attenuated Total Reflectance) crystal, and spectra are collected at different time points during the curing process.
Polymerization Kinetics	Differential Scanning Calorimetry (DSC): This technique measures the heat flow associated with the polymerization reaction as a function of time or temperature. The exothermic peak provides information about the rate of reaction, total heat of polymerization, and the degree of conversion.
Mechanical Properties	Shear Bond Strength Test: Cylinders of composite resin are bonded to prepared tooth substrates (enamel or dentin) or restorative materials using this compound. After a specified storage period (e.g., 24 hours in water at 37°C), a shear force is applied to the base of the composite cylinder until failure. The force at failure divided by the bonding area gives the shear bond strength in megapascals (MPa).
Morphological Analysis	Scanning Electron Microscopy (SEM): SEM is used to visualize the interface between the cement, tooth structure, and restorative material. This allows for the assessment of the hybrid layer formation, marginal adaptation, and failure modes after bond strength testing. Samples are typically sectioned, polished, and may be acid-etched to reveal the interfacial morphology.

Quantitative Data Summary

The following table summarizes typical performance data for Panavia resin cements, providing a quantitative measure of their setting effectiveness.

Table 3: Representative Performance Data for Panavia Resin Cements

Property	Typical Value Range	Significance
Shear Bond Strength to Dentin (24h)	15 - 25 MPa	Indicates the strength of the adhesive bond to the primary dental substrate.
Shear Bond Strength to Enamel (24h)	20 - 30 MPa	Demonstrates the adhesive performance on the highly mineralized outer layer of the tooth.
Shear Bond Strength to Zirconia (24h)	25 - 40 MPa	Highlights the effectiveness of the MDP monomer in bonding to non-silica-based ceramics.
Degree of Conversion (Dual-Cure)	60 - 75%	Represents the percentage of monomer double bonds that have converted to single bonds, indicating the extent of polymerization and the quality of the resulting polymer network.
Film Thickness	< 25 µm	A low film thickness is crucial for the precise seating of indirect restorations.

Note: The values presented are approximate and can vary depending on the specific Panavia product version, substrate, and testing conditions.

Conclusion

The setting reaction of this compound is a sophisticated dual-cure process that relies on the synergistic action of its multi-component system. The anaerobic chemical-curing mechanism, initiated by the exclusion of oxygen and catalyzed by the interaction between the pastes and the ED Primer II, ensures a reliable set in all clinical situations. The inclusion of the MDP monomer provides a durable chemical bond to various dental and restorative substrates. A thorough understanding of this setting mechanism is paramount for researchers and clinicians to optimize the clinical performance of restorations luted with this compound.

References

• 1. bjmlabs.com [bjmlabs.com]
• 2. henryschein.co.nz [henryschein.co.nz]
• 3. researchgate.net [researchgate.net]
• 4. kuraraynoritake.com [kuraraynoritake.com]
• 5. kuraraynoritake.eu [kuraraynoritake.eu]
• 6. kuraraydental.com [kuraraydental.com]
• 7. kuraraydental.com [kuraraydental.com]
• 8. kuraraydental.com [kuraraydental.com]

In Vitro Biocompatibility of Panavia TC: A Technical Guide

Disclaimer: This technical guide summarizes available in vitro biocompatibility data for Panavia F 2.0, a dual-cure resin cement chemically similar to Panavia TC. Due to a lack of specific in vitro studies on this compound, the data herein is presented as a surrogate to infer its potential biological response. Researchers should interpret these findings with this consideration in mind.

Introduction

This compound is a widely used resin cement in clinical dentistry for the permanent luting of crowns, bridges, inlays, and onlays. Its biocompatibility is a critical factor for ensuring the long-term health of surrounding oral tissues. This guide provides a comprehensive overview of the in vitro biocompatibility of the closely related Panavia F 2.0, focusing on cytotoxicity and inflammatory responses. The information is intended for researchers, scientists, and drug development professionals to facilitate further investigation and understanding of this material's biological profile.

Cytotoxicity Profile

The cytotoxic potential of Panavia F 2.0 has been evaluated using various cell lines and methodologies. The primary method for assessing cytotoxicity is the MTT assay, which measures cell viability.

Table 1: Summary of In Vitro Cytotoxicity Data for Panavia F 2.0

Cell Line	Assay	Exposure Time	Results	Reference
3D Pulp Cells	MTT (Dentin Barrier Test)	24 hours	62% cell survival	[1]
L929 Fibroblasts	MTT	14 days (eluate)	Less cytotoxic than on MC3T3-E1 cells	[2][3]
MC3T3-E1 Osteoblasts	MTT	14 days (eluate)	More susceptible to cytotoxicity than L929 fibroblasts	[2][3]
Human Fetal Osteoblasts (hFOBs)	Not Specified	Not Specified	Strongest reduction in cell viability compared to other cell lines	[4]

Key Findings:

• Panavia F 2.0 has demonstrated a degree of cytotoxicity in various in vitro models.[1][2][3][4]

• One study utilizing a dentin barrier test on 3D pulp cell cultures reported a cell survival rate of 62% after 24 hours of exposure.[1]

• The cytotoxic effect appears to be cell-type dependent, with osteoblastic cells showing greater sensitivity than fibroblasts.[2][3][4]

• When compared to a range of other resin cements, Panavia F 2.0 exhibited an average level of cytotoxicity across most cell lines, with a more pronounced effect on human fetal osteoblasts.[4]

Inflammatory Response Profile

The potential of a dental material to induce an inflammatory response is a key aspect of its biocompatibility. In vitro studies on Panavia F 2.0 have investigated its effect on the expression of pro-inflammatory cytokines, particularly Interleukin-6 (IL-6).

Table 2: Summary of In Vitro Inflammatory Response Data for Panavia F 2.0

Cell Line	Biomarker	Exposure Time	Results	Reference
L929 Fibroblasts	IL-6 mRNA & Protein	14 days (eluate)	Increased IL-6 expression	[2][3]
MC3T3-E1 Osteoblasts	IL-6 mRNA & Protein	14 days (eluate)	Reduced IL-6 expression	[2][3]
Fibroblast Cell Culture	IL-6 Protein	24 hours	Lowest IL-6 concentration compared to zinc phosphate and a resin-modified glass ionomer cement	[5]

Key Findings:

• The inflammatory response to Panavia F 2.0 appears to be cell-type specific.

• In L929 fibroblasts, eluates from Panavia F 2.0 led to an increase in the expression of the pro-inflammatory cytokine IL-6.[2][3]

• Conversely, in MC3T3-E1 osteoblasts, a reduction in IL-6 expression was observed.[2][3]

• Another study found that Panavia F 2.0 induced the lowest concentration of IL-6 in a fibroblast cell culture after 24 hours when compared to zinc phosphate cement and a resin-modified glass ionomer cement.[5]

Genotoxicity Profile

No specific in vitro genotoxicity studies for this compound or Panavia F 2.0 were identified in the conducted search. This represents a gap in the current understanding of the biocompatibility of this material. Further research is warranted to evaluate the potential for genotoxicity.

Experimental Protocols

Cytotoxicity Testing using Dentin Barrier Test and MTT Assay

This method evaluates the cytotoxicity of dental materials on 3D pulp cell cultures, simulating the clinical situation where leachable components from the cement must pass through dentin to reach the pulp.

Protocol:

• Cell Culture: Three-dimensional pulp cell cultures are established.

• Dentin Disc Preparation: Standardized dentin discs are prepared from extracted human teeth.

• Material Application: Panavia F 2.0 is mixed according to the manufacturer's instructions and applied directly onto the dentin disc. The material is then light-cured.

• Exposure: The dentin disc with the cement is placed in an in vitro pulp chamber, separating the material from the 3D cell culture. The chamber is perfused with cell culture medium for 24 hours.

• MTT Assay: After the exposure period, the viability of the cell cultures is determined using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This colorimetric assay measures the metabolic activity of the cells, which is proportional to the number of viable cells.

Experimental workflow for the dentin barrier cytotoxicity test.

Eluate Preparation and Inflammatory Response Assessment

This protocol assesses the inflammatory potential of leachable components from the cement.

Protocol:

• Sample Preparation: Zirconia cylinders are cemented together using Panavia F 2.0.

• Eluate Preparation: The cemented zirconia cylinders are incubated in cell culture medium for 14 days to allow for the leaching of components. The medium collected after this period is the eluate.

• Cell Exposure: L929 fibroblast or MC3T3-E1 osteoblast cultures are exposed to the prepared eluate.

• Gene Expression Analysis (RT-PCR): After a specified incubation time, RNA is extracted from the cells. Reverse transcription polymerase chain reaction (RT-PCR) is then used to quantify the expression levels of IL-6 mRNA.

• Protein Quantification (ELISA): The concentration of IL-6 protein secreted into the cell culture medium is measured using an Enzyme-Linked Immunosorbent Assay (ELISA).

Workflow for assessing the inflammatory response to cement eluates.

Signaling Pathways

The precise signaling pathways involved in the cellular response to Panavia F 2.0 have not been extensively elucidated in the reviewed literature. However, the modulation of IL-6 expression suggests the involvement of pathways that regulate inflammatory responses. A potential, generalized pathway is depicted below.

Generalized signaling pathway for inflammatory response to biomaterials.

Conclusion

The available in vitro data on Panavia F 2.0 suggests a moderate and cell-type-dependent cytotoxic and inflammatory potential. While these findings provide valuable insights, it is crucial to acknowledge the limitations of in vitro studies and the absence of data for this compound specifically. Further research, including genotoxicity assessments and studies on a wider range of oral cell types, is necessary to build a more complete biocompatibility profile for the Panavia family of resin cements. The methodologies and data presented in this guide can serve as a foundation for future investigations in this area.

References

• 1. thieme-connect.de [thieme-connect.de]
• 2. Cytotoxicity and biocompatibility of Zirconia (Y-TZP) posts with various dental cements - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cytotoxicity and biocompatibility of Zirconia (Y-TZP) posts with various dental cements [rde.ac]
• 4. In vitro cytotoxicity of different dental resin-cements on human cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. easletters.com [easletters.com]

Cytotoxicity of Panavia TC on Dental Pulp Cells: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct in-vitro studies on the cytotoxicity of "Panavia TC" on dental pulp cells are limited in the currently available scientific literature. The "TC" designation in the Panavia product line typically refers to "Tooth Color," a shade variation of a specific cement product rather than a unique formulation. This guide, therefore, synthesizes data from studies on closely related Panavia products, primarily Panavia F 2.0, and the broader class of resin-based dental cements to provide a comprehensive overview of the potential cytotoxic effects and underlying mechanisms. The findings related to Panavia F 2.0 are presented as a proxy for understanding the potential biocompatibility of this compound.

Introduction

This compound is a member of the Panavia family of dental adhesive resin cements known for their strong bonding capabilities to various substrates, including tooth structure, metals, and ceramics.[1][2] The biocompatibility of these materials is of paramount importance, particularly their potential cytotoxic effects on dental pulp cells, which can influence the long-term success of restorative procedures. This technical guide provides a detailed examination of the cytotoxicity of Panavia resin cements, focusing on their impact on dental pulp cells. It summarizes key quantitative data, outlines experimental protocols, and explores potential cellular signaling pathways involved in the cytotoxic response.

The organic matrix of many resin-based cements is composed of methacrylate monomers such as 2,2-bis[4-(2-hydroxy-3-methacryloxypropoxy)phenyl]propane (BisGMA), urethane dimethacrylate (UDMA), and triethyleneglycol dimethacrylate (TEGDMA).[3][4] The release of these and other components, like 2-hydroxyethyl methacrylate (HEMA), from the polymerized cement can lead to cytotoxic effects on surrounding tissues, including the dental pulp.[3][5]

Quantitative Data on Cytotoxicity

The cytotoxicity of Panavia F 2.0 has been evaluated in several in-vitro studies, often using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay to assess cell viability. The results are summarized below.

Table 1: Cytotoxicity of Panavia F 2.0 on Human Dental Pulp Cells

Cement	Cell Type	Assay	Exposure Time	Cell Viability / Relative Growth Rate (RGR)	Reference
Panavia F	Human Dental Pulp Cells	MTT	72 hours	74.42% (at 100% eluate concentration)	[6]

Table 2: Comparative Cytotoxicity of Panavia F 2.0 and Other Cements on L929 Fibroblasts

Cement	Cell Type	Assay	Exposure Time	Cytotoxicity Ranking (Highest to Lowest)	Key Findings	Reference
Panavia F2	L929 Rat Fibroblasts	MTT	1 hour	Harvard Zinc Phosphate > Panavia F2 > Rely X Plus	Panavia F2 showed significant initial cytotoxicity.	[5]
Panavia F2	L929 Rat Fibroblasts	MTT	24 hours	Harvard Zinc Phosphate > Rely X Plus > Panavia F2	Cytotoxicity of Panavia F2 decreased over time.	[5]
Panavia F2	L929 Rat Fibroblasts	MTT	1 week	Harvard Zinc Phosphate > Rely X Plus > Panavia F2	Panavia F2 was the least cytotoxic cement after one week.	[5]

Experimental Protocols

The following sections detail the methodologies employed in the cited studies to assess the cytotoxicity of resin cements.

Cell Culture and Maintenance

• Cell Lines: Studies have utilized various cell lines, including primary human dental pulp cells and L929 rat fibroblasts.[5][6]

• Culture Medium: Cells are typically cultured in Dulbecco's Modified Eagle's Medium (DMEM) or RPMI-1640 medium, supplemented with fetal bovine serum (FBS) and antibiotics.[5][6]

• Incubation Conditions: Cultures are maintained in a humidified incubator at 37°C with a 5% CO2 atmosphere.[5]

Preparation of Cement Eluates

• Specimen Preparation: Cement specimens are prepared according to the manufacturer's instructions and allowed to fully polymerize.[6]

• Elution: The polymerized specimens are immersed in a culture medium without serum for a specified period (e.g., 72 hours) at 37°C. The ratio of the specimen surface area or mass to the medium volume is standardized.[6]

• Sterilization and Dilution: The resulting eluates are sterile-filtered and may be used at full concentration or diluted with a complete culture medium to various concentrations (e.g., 75%, 50%, 25%).[6]

Cytotoxicity Assays

The MTT assay is a colorimetric assay for assessing cell metabolic activity.

• Cell Seeding: Cells are seeded into 96-well plates and allowed to adhere overnight.

• Exposure to Eluates: The culture medium is replaced with the prepared cement eluates or control medium, and the cells are incubated for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: An MTT solution is added to each well, and the plates are incubated for a further 3-4 hours. During this time, mitochondrial dehydrogenases in viable cells cleave the tetrazolium ring of MTT, yielding purple formazan crystals.

• Solubilization: The formazan crystals are solubilized by adding a solubilizing agent, such as dimethyl sulfoxide (DMSO) or acidified isopropanol.

• Absorbance Measurement: The absorbance of the resulting purple solution is measured using a microplate reader at a specific wavelength (typically around 570 nm). Cell viability is expressed as a percentage relative to the untreated control cells.[7]

Visualization of Experimental Workflow and Signaling Pathways

Experimental Workflow for Cytotoxicity Testing

The following diagram illustrates a typical workflow for assessing the cytotoxicity of a dental cement.

Caption: Experimental workflow for in-vitro cytotoxicity testing of this compound.

Potential Signaling Pathway for Resin Monomer-Induced Cytotoxicity

The cytotoxic effects of resin monomers like HEMA and TEGDMA are often attributed to the induction of oxidative stress and apoptosis. The diagram below illustrates a plausible signaling pathway.

Caption: Potential signaling cascade for resin monomer-induced cytotoxicity in dental pulp cells.

Discussion of Potential Mechanisms of Cytotoxicity

The cytotoxicity of resin-based cements is primarily attributed to the leaching of unpolymerized monomers and other components into the cellular microenvironment. These substances can induce cellular damage through various mechanisms:

• Oxidative Stress: Monomers such as HEMA and TEGDMA can induce the production of reactive oxygen species (ROS) within the cells.[8] This increase in ROS can lead to oxidative damage to cellular components, including lipids, proteins, and DNA. Furthermore, these monomers can deplete the intracellular levels of glutathione (GSH), a key antioxidant, thereby exacerbating oxidative stress.[4]

• Inflammatory Response: The activation of transcription factors like nuclear factor-kappa B (NF-κB) by ROS can trigger the expression of pro-inflammatory genes, leading to an inflammatory response in the dental pulp.[9]

• Apoptosis: The accumulation of cellular damage and the activation of stress-related signaling pathways, such as the mitogen-activated protein kinase (MAPK) pathways (including ERK, JNK, and p38), can initiate the apoptotic cascade, leading to programmed cell death.[8]

• Inhibition of Cellular Functions: Resin monomers have been shown to interfere with various cellular processes, including the expression of proteins involved in pulp repair and regeneration, such as collagen I.[10]

Conclusion

For researchers and professionals in drug development, it is crucial to consider the potential for leachable components from resin cements and their impact on the viability and function of dental pulp cells. Future studies should aim to directly assess the biocompatibility of this compound and further elucidate the specific molecular pathways affected by its components to ensure the long-term clinical success and safety of restorative treatments.

References

• 1. dentalproductshopper.com [dentalproductshopper.com]
• 2. kuraraydental.com [kuraraydental.com]
• 3. thedentalmarket.ca [thedentalmarket.ca]
• 4. mdpi.com [mdpi.com]
• 5. Cytotoxicity Comparison of Harvard Zinc Phosphate Cement Versus Panavia F2 and Rely X Plus Resin Cements on Rat L929-fibroblasts - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cytotoxicity of polymerized resin cements on human dental pulp cells in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Cytotoxicity of Different Composite Resins on Human Gingival Fibroblast Cell Lines [mdpi.com]
• 8. Cytotoxicity of two self-adhesive resin cements and their interference in the phagocytic activity of murine macrophages [rde.ac]
• 9. researchgate.net [researchgate.net]
• 10. Panavia 21 Cement TC Kit Tooth Color [dhpsupply.com]

An In-depth Technical Guide on the Degree of Conversion of Panavia TC Under Different Curing Conditions

This technical guide provides a comprehensive overview of the degree of conversion (DC) of Panavia™ resin cements under various curing protocols. The data presented is synthesized from multiple studies to offer researchers, scientists, and drug development professionals a thorough understanding of the material's polymerization efficacy.

The degree of conversion is a critical factor influencing the clinical success and longevity of resin-based dental cements, impacting their mechanical properties, biocompatibility, and color stability.[1][2][3] This guide focuses on Panavia™ TC and related Panavia™ products, examining how different curing methods—light-curing, self-curing, and dual-curing—affect the final polymerization of the cement.

Data Presentation: Degree of Conversion under Various Curing Protocols

The following tables summarize the quantitative data on the degree of conversion for different Panavia resin cements under a range of experimental conditions.

Table 1: Degree of Conversion of Panavia F2.0 Light-Irradiated Through Zirconia Disks

Zirconia Thickness (mm)	Light-Curing Method	Light-Exposure Time (s)	Mean DC (%) at 10 min
0	TS	40	39.1
0	TS	120	52.6
0	BH	40	50.4
0	BH	120	51.9
1.0	TS	40	31.7
1.0	TS	120	36.9
1.0	BH	40	34.5
1.0	BH	120	40.1
2.0	TS	40	25.8
2.0	TS	120	31.2
2.0	BH	40	28.9
2.0	BH	120	33.8
4.0	TS	40	21.7
4.0	TS	120	29.8
4.0	BH	40	25.4
4.0	BH	120	30.3

TS: Elipar TriLight, standard mode; BH: bluephase G2, high-power mode. Data extracted from a 2013 study on dual-cured resin cements.[4]

Table 2: Post-Cure Development of Degree of Conversion for Panavia V5

Curing Protocol	Post-Cure Time	Mean DC (%)
Light-Cured Directly (LC-dir)	1 day	~58
Light-Cured Directly (LC-dir)	7 days	~62
Light-Cured Directly (LC-dir)	28 days	~65
Light-Cured through Ceramic (LC-cer)	1 day	~55
Light-Cured through Ceramic (LC-cer)	7 days	~60
Light-Cured through Ceramic (LC-cer)	28 days	~64
Self-Cured (SC)	1 day	~45
Self-Cured (SC)	7 days	~58
Self-Cured (SC)	28 days	~63

Values are estimated from graphical data presented in a 2022 study. The self-cured protocol showed significantly lower DC at 1 and 7 days, but the difference became statistically insignificant by 28 days.[5]

Table 3: Degree of Conversion of Self-Adhesive Panavia Cements (3-Week Post-Cure)

Material	Curing Mode	Mean DC (%)
Panavia V5 (Control)	Dual-Curing	~68
Panavia V5 (Control)	Self-Curing	~60
Panavia SA Plus (PSP)	Dual-Curing	~65
Panavia SA Plus (PSP)	Self-Curing	~58
Panavia SA Universal (PSU)	Dual-Curing	~63
Panavia SA Universal (PSU)	Self-Curing	~57

Dual-curing consistently resulted in a higher degree of conversion compared to self-curing for all tested materials.[6]

Experimental Protocols

The primary method for determining the degree of conversion in the cited studies is Fourier Transform Infrared (FTIR) Spectroscopy.[3][4][7][8][9] This technique measures the change in the concentration of aliphatic carbon-carbon double bonds (C=C) from the methacrylate monomers into single bonds (C-C) in the polymer chain.

Key Experimental Steps:

• Sample Preparation:

  • The resin cement is dispensed and mixed according to the manufacturer's instructions.

  • A thin film of the mixed cement (typically 0.1 mm thick) is placed between two polyethylene terephthalate (PET) foils.[5] For studies involving ceramic interposition, a ceramic disk of a specified thickness is placed over the top PET foil.[4][10]

  • The assembly is placed on the attenuated total reflectance (ATR) crystal of the FTIR spectrometer or between KBr crystals for transmission analysis.[7][11]

• Curing Protocols:

  • Light-Curing (LC): The sample is irradiated with a dental curing light for a specified duration (e.g., 20, 40, or 120 seconds).[4][11][12] The light guide tip is placed either in direct contact with the sample or at a standardized distance.

  • Self-Curing (SC): The sample is allowed to polymerize without light activation in a dark, temperature-controlled environment (e.g., 37°C) for a specified period.[5][6][11]

  • Dual-Curing (DC): The sample is first light-cured and then stored in a dark environment to allow the chemical curing process to continue.

• FTIR Analysis:

  • An initial spectrum of the uncured material is recorded.

  • For light-cured and dual-cured samples, spectra are recorded immediately after light exposure and at subsequent time points (e.g., 3, 7, 10 minutes, 24 hours, 7 days, 28 days) to monitor the polymerization kinetics.[4][5][8]

  • The absorbance peaks corresponding to the aliphatic C=C bond (typically around 1638 cm⁻¹) and an internal standard reference peak, such as the aromatic C-C bond (around 1608 cm⁻¹), are monitored.[13]

• Calculation of Degree of Conversion:

  • The degree of conversion is calculated using the following formula, which compares the ratio of the aliphatic and aromatic peak absorbances before and after curing: DC (%) = [1 - (Absorbance of aliphatic C=C / Absorbance of aromatic C-C)cured / (Absorbance of aliphatic C=C / Absorbance of aromatic C-C)uncured] x 100

Visualizations of Experimental Workflows

The following diagrams illustrate the typical workflows for determining the degree of conversion of Panavia TC under different curing conditions.

References

• 1. researchgate.net [researchgate.net]
• 2. files.core.ac.uk [files.core.ac.uk]
• 3. scispace.com [scispace.com]
• 4. Degree of conversion of two dual-cured resin cements light-irradiated through zirconia ceramic disks - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Post-Cure Development of the Degree of Conversion and Mechanical Properties of Dual-Curing Resin Cements - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. Degree of conversion of polymer-matrix composite assessed by FTIR analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. thejcdp.com [thejcdp.com]
• 10. researchgate.net [researchgate.net]
• 11. Degree of conversion of dual-cured composite luting agents: The effect of transition metal-based touch-cure activators - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. kuraraydental.com [kuraraydental.com]
• 13. Evaluation of degree of conversion and hardness of dental composites photo-activated with different light guide tips - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Water Sorption and Solubility of Panavia™ Resin Cements

For Researchers, Scientists, and Drug Development Professionals

Introduction

Panavia™, a brand of dental resin cements developed by Kuraray Noritake Dental Inc., is widely utilized in clinical practice for the cementation of indirect restorations. The long-term success of these restorations is intrinsically linked to the physicochemical properties of the luting agent, particularly its water sorption and solubility. Excessive water sorption can lead to dimensional changes, plasticization of the polymer matrix, and a reduction in mechanical properties, while high solubility can result in marginal gaps, microleakage, and ultimately, restoration failure.[1]

This technical guide provides a comprehensive overview of the water sorption and solubility characteristics of the Panavia™ family of resin cements. It is important to note that "Panavia TC" refers to the "Tooth Color" shade available for various Panavia™ products, such as Panavia™ 21 and Panavia™ F 2.0, rather than a distinct product line. This guide will therefore present data for different Panavia™ cements, specifying the product and, where available, the shade.

The methodologies for determining water sorption and solubility are governed by the internationally recognized standard ISO 4049:2009 for polymer-based restorative materials.[2] This document will detail the experimental protocols as outlined in this standard, present available quantitative data in a clear, comparative format, and provide a visual representation of the experimental workflow.

Experimental Protocols

The determination of water sorption and solubility of Panavia™ resin cements is conducted in accordance with the ISO 4049:2009 standard, "Dentistry — Polymer-based restorative materials".[2]

Specimen Preparation

• Molding: Disc-shaped specimens of the cement are fabricated using a mold of a specified diameter (typically 15.0 ± 0.1 mm) and thickness (1.0 ± 0.1 mm).[3]

• Curing: The cement is mixed according to the manufacturer's instructions and placed into the mold. Curing is then carried out based on the material type (e.g., light-cured, dual-cured, or self-cured). For dual-cured cements, both light-activation and chemical curing protocols are followed.[4]

• Finishing: After removal from the mold, the specimens are finished to ensure smooth, parallel surfaces and accurate dimensions. The diameter and thickness of each specimen are measured using a micrometer at several points to calculate the volume (V) in mm³.[5]

Water Sorption and Solubility Testing

The testing procedure involves a series of weighing and conditioning steps:

• Initial Conditioning (Desiccation): The prepared specimens are placed in a desiccator at 37°C. They are weighed daily on a calibrated analytical balance until a constant mass (m₁) is achieved. A constant mass is typically defined as a change of less than 0.1 mg in a 24-hour period.[3][6]

• Water Immersion: The desiccated specimens are then immersed in distilled water at 37°C for a specified period, typically 7 days.[4][5]

• Mass after Immersion: After the immersion period, the specimens are removed from the water, blotted dry to remove surface moisture, and weighed to obtain the mass after water sorption (m₂).[3]

• Final Conditioning (Re-desiccation): The specimens are then returned to the desiccator and dried until a constant mass (m₃) is once again achieved.[3]

Calculation of Water Sorption and Solubility

Water sorption (Wsp) and water solubility (Wsl) are calculated in micrograms per cubic millimeter (µg/mm³) using the following formulas:[3]

• Water Sorption (Wsp) = (m₂ - m₃) / V

• Water Solubility (Wsl) = (m₁ - m₃) / V

Where:

• m₁ = initial constant mass of the specimen before immersion (µg)

• m₂ = mass of the specimen after immersion in water (µg)

• m₃ = final constant mass of the specimen after re-desiccation (µg)

• V = volume of the specimen (mm³)

Data Presentation

The following tables summarize the available quantitative data for the water sorption and solubility of various Panavia™ resin cements from published studies. It is important to consider that values may vary slightly between studies due to minor differences in experimental conditions.

Table 1: Water Sorption and Solubility of Panavia™ V5

Property	Mean Value	Standard Deviation	Reference
Water Sorption (µg/mm³)	20.8	± 0.4	[7]
Water Sorption (µg/mm³)	21	-	[8][9][10]
Water Solubility (µg/mm³)	-	-

Data for Panavia V5 was obtained after dual-curing and storage in distilled water.[7]

Table 2: Water Sorption and Solubility of Panavia™ F 2.0

Curing Mode	Immersion Time	Water Sorption (µg/mm³)	Water Solubility (µg/mm³)	Reference
Light-cured	24 hours	Value not specified	Value not specified	[4]
Self-cured	24 hours	Value not specified	Increased compared to light-cured	[4]
Light-cured	7 days	Lower than self-cured	Lower than self-cured	[4]
Self-cured	7 days	Higher than light-cured	Increased compared to light-cured	[4]

A study on Panavia F 2.0 highlighted that the self-cured mode resulted in higher water sorption and solubility compared to the light-cured mode.[4]

Table 3: Water Sorption and Solubility of Panavia™ SA Plus

Property	Mean Value	Standard Deviation	Reference
Water Sorption (µg/mm³)	~30	-	[7]
Water Solubility (µg/mm³)	0.4 - 0.8	-	[7]

The water sorption of Panavia SA Plus was found to be in the range of 30 µg/mm³.[7]

Table 4: Water Sorption and Solubility of Panavia™ F

Immersion Period	Water Sorption (%)	Water Solubility (%)	Reference
180 days	2.7	0.85	[6]

Long-term water storage data for Panavia F.[6]

Mandatory Visualization

The following diagram illustrates the experimental workflow for determining the water sorption and solubility of Panavia™ resin cements according to the ISO 4049:2009 standard.

Caption: ISO 4049 workflow for water sorption and solubility testing.

References

• 1. cdnx.uobabylon.edu.iq [cdnx.uobabylon.edu.iq]
• 2. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 3. Evaluation of Water Sorption and Solubility of Different Dental Cements at Different Time Interval [pubs.sciepub.com]
• 4. The Effect of Light Exposure on Water Sorption and Solubility of Self-Adhesive Resin Cements - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 2024.sci-hub.se [2024.sci-hub.se]
• 6. mdpi.com [mdpi.com]
• 7. Evaluation of ISO 4049: water sorption and water solubility of resin cements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. kuraraynoritake.eu [kuraraynoritake.eu]
• 9. kuraraynoritake.eu [kuraraynoritake.eu]
• 10. panaviacements.com [panaviacements.com]

An In-depth Technical Guide to the Mechanical Strength of Panavia TC

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mechanical strength testing of Panavia TC, a resin cement known for its adhesive properties in dental applications. This document compiles and summarizes key performance data from various in-vitro studies, offering insights into its flexural, compressive, and bond strength characteristics. Detailed experimental protocols are provided to facilitate the replication and validation of these findings.

Quantitative Mechanical Properties of Panavia Resin Cements

The following tables summarize the mechanical strength data for Panavia resin cements as reported in various studies. It is important to note that direct comparisons between studies should be made with caution due to variations in testing methodologies and specific product formulations (e.g., Panavia F, Panavia F 2.0, Panavia V5, Panavia SA).

Mechanical Property	Product Tested	Value (MPa)	Testing Standard/Method	Substrate/Conditions
Flexural Strength	Panavia F	80.80	3-point bending test (ISO 4049:2009)	Stored in distilled water for 24h at 37°C[1]
Flexural Strength	Panavia V5	127	ISO 4049:2009	Dual curing
Flexural Strength	Panavia SA Cement Universal	91	ISO 4049:2009	Dual curing[2]
Compressive Strength	Panavia V5	310	ISO 9917-1	Dual curing
Compressive Strength	Panavia SA Cement Universal	300	Not Specified	Dual curing[2]
Shear Bond Strength	Panavia V5	43.8	Ultradent Shear Bond Strength Test	Human superficial dentin, self-cured, 24h in 37°C water[3]
Shear Bond Strength	Panavia F 2.0	15.8 (24 hours), 15.4 (3000 thermal cycles)	Not Specified	Human dentin[4]
Shear Bond Strength	Panavia F 2.0	28.7 (24 hours), 28.0 (3000 thermal cycles)	Not Specified	Human enamel[4]
Shear Bond Strength	Panavia F 2.0	43.4 (24 hours), 34.4 (3000 thermal cycles)	Not Specified	Zirconia (Cercon)[4]
Shear Bond Strength	Panavia F 2.0	32.4 (24 hours), 28.4 (3000 thermal cycles)	Not Specified	Alumina (Procera)[4]
Shear Bond Strength	Panavia F 2.0	28.0 (24 hours), 32.3 (3000 thermal cycles)	Not Specified	Gold Alloy (Type IV)[4]
Shear Bond Strength	Panavia F 2.0	38.8 (24 hours), 37.6 (3000 thermal cycles)	Not Specified	Titanium (Titan 100)[4]
Shear Bond Strength	Panavia F 2.0	24.9 (24 hours), 25.7 (3000 thermal cycles)	Not Specified	Porcelain (VITA CELAY)[4]
Tensile Bond Strength	Panavia 21	22 - 37	Not Specified	Various post materials (zirconium oxide to titanium)[5]
Tensile Bond Strength	Panavia Ex	Not specified, but comparable to etched enamel	Not Specified	Air-abraded spherical amalgam[6]
Micro-tensile Bond Strength	Panavia F2.0	Higher than Multilink Sprint	Not Specified	Superficial, deep, and cervical dentin[7]

Experimental Protocols

Detailed methodologies for key mechanical strength tests are outlined below. These protocols are synthesized from the available literature to provide a framework for experimental design.

Flexural Strength Testing (3-Point Bending)

• Specimen Preparation: Rectangular specimens of the resin cement are prepared according to manufacturer's instructions and placed in a mold. The dimensions of the specimens are typically standardized, as outlined in ISO 4049.[1][8]

• Curing: The specimens are light-activated from both the top and bottom surfaces for a specified duration (e.g., 40 seconds each).[1]

• Storage: Post-curing, the specimens are stored in distilled water at 37°C for a defined period (e.g., 24 hours, 15 days, or 30 days) to simulate oral conditions.[1]

• Testing Apparatus: A universal testing machine is used to perform a 3-point bending test.

• Test Procedure: The specimen is placed on two supports, and a load is applied to the center of the specimen at a constant crosshead speed (e.g., 0.5 mm/min) until fracture occurs.[1] The maximum load at fracture is recorded to calculate the flexural strength in megapascals (MPa).[1]

Shear Bond Strength Testing

• Substrate Preparation: Human or bovine teeth are commonly used as substrates. The enamel or dentin surface is ground flat using silicon carbide paper (e.g., 600-grit) to create a standardized bonding area.[3] For other substrates like zirconia or lithium disilicate, specific surface treatments such as sandblasting may be applied.[3][9]

• Bonding Procedure: A cylindrical mold with a defined diameter (e.g., 3 mm) is placed on the prepared substrate surface. The Panavia cement is applied within the mold, and a restorative material stub (e.g., a stainless steel disc) is seated onto the cement.[3]

• Curing: The cement is allowed to cure according to the manufacturer's instructions (e.g., self-cure for 10 minutes).[3] Excess cement is removed.

• Storage: The bonded specimens are stored in a humidor and then submerged in 37°C water for 24 hours prior to testing.[3]

• Testing Apparatus: A universal testing machine equipped with a shear testing jig is used.

• Test Procedure: A shear load is applied to the base of the restorative stub at a constant crosshead speed (e.g., 1 mm/min) until debonding occurs.[3][10] The force at failure is recorded and used to calculate the shear bond strength.

Tensile Bond Strength Testing

• Specimen Preparation: Disks of the substrate material (e.g., titanium, zirconium oxide) are prepared with a standardized surface finish (e.g., polished to 600 grit and air-abraded).[5]

• Bonding Procedure: The Panavia cement is applied to the prepared surface of the substrate disk, and a second component (e.g., a metal rod or another disk) is bonded to it.

• Curing and Storage: The bonded assembly is stored in a humidor for 24 hours to allow for complete curing.[5]

• Testing Apparatus: A universal testing machine with grips suitable for tensile testing is used.

• Test Procedure: The bonded specimen is pulled apart in tension at a constant crosshead speed until failure. The force required to debond the specimen is measured to determine the tensile bond strength.

Visualizing Methodologies and Relationships

To further clarify the experimental processes and the interplay between different mechanical properties, the following diagrams are provided.

General Workflow for Mechanical Strength Testing of this compound.

Logical Relationship Between Mechanical Tests and Clinical Performance.

References

• 1. Evaluation of the flexural strength of dual-cure composite resin cements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. panaviacements.com [panaviacements.com]
• 3. panaviacements.com [panaviacements.com]
• 4. kuraraydental.com [kuraraydental.com]
• 5. In vitro tensile bond strength of adhesive cements to new post materials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The bond strength of Panavia Ex to air-abraded amalgam - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Immediate and delayed micro-tensile bond strength of different luting resin cements to different regional dentin - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scispace.com [scispace.com]
• 9. scispace.com [scispace.com]
• 10. kuraraynoritake.eu [kuraraynoritake.eu]

Understanding the Thermal Expansion Coefficient in Dental Cements

The coefficient of thermal expansion is a critical property for dental restorative materials as it quantifies the material's dimensional change in response to temperature variations. A significant mismatch between the CTE of the restorative material and the natural tooth structure (enamel and dentin) can lead to stress at the restoration margins, potentially causing microleakage, debonding, and ultimately, restoration failure.

Thermal Expansion Coefficient of Panavia and Comparable Resin Cements

While a specific CTE value for Panavia TC is not published by the manufacturer, research on various dental resin composites provides a typical range for these materials. Generally, the CTE of dental composites is higher than that of tooth structure. For context, the approximate CTE values for human enamel and dentin are 11.4 x 10⁻⁶/°C and 8.3 x 10⁻⁶/°C, respectively. Highly filled resin composites tend to have lower CTEs that more closely match the tooth structure.[1][2] The CTE for dental composites can range from approximately 20 to 50 x 10⁻⁶/°C.[1] It is reasonable to infer that the CTE of this compound falls within this range.

Material	Approximate Coefficient of Thermal Expansion (x 10⁻⁶/°C)
Human Enamel	11.4
Human Dentin	8.3
Dental Resin Composites (general range)	20 - 50[1]
Z-100 (a highly filled composite)	22.5 ± 1.4[1]
P-50	23.5 ± 1.4[1]
Herculite XR	32.6 ± 1.6[1]
APH	34.1 ± 1.8[1]
Conquest	35.4 ± 1.4[1]
Silux Plus	41.6 ± 1.5[1]
Heliomolar	44.7 ± 1.2[1]

Table 1: Comparison of Thermal Expansion Coefficients of Tooth Structure and Various Dental Resin Composites.[1]

Experimental Protocol for Determining the Coefficient of Thermal Expansion

The CTE of dental resin cements is typically determined using methods such as thermomechanical analysis (TMA) or strain gauge measurements. The following is a detailed protocol based on the strain gauge method, which is a well-established technique for this purpose.[1][3]

Objective: To measure the linear coefficient of thermal expansion of a cured dental resin cement sample.

Materials and Equipment:

• This compound resin cement

• Curing light

• Mold for sample preparation (e.g., rectangular or cylindrical)

• Strain gauge

• Thermocouple

• Data acquisition system

• Environmental chamber or water bath with temperature control

• Cyanoacrylate adhesive

• Conditioning agent for the strain gauge

Procedure:

• Sample Preparation:

  • The this compound resin cement is mixed according to the manufacturer's instructions.

  • The mixed cement is placed into a mold of standardized dimensions.

  • The sample is light-cured for the time specified by the manufacturer to ensure complete polymerization.

  • After curing, the sample is removed from the mold and any excess material is carefully trimmed. The surfaces are then polished.

• Strain Gauge and Thermocouple Attachment:

  • A strain gauge is bonded to the surface of the cured resin cement sample using cyanoacrylate adhesive. The bonding surface is pre-treated with a conditioning agent to ensure proper adhesion.

  • A thermocouple is embedded into a small hole drilled in the sample, close to the strain gauge, to accurately measure the temperature of the material.

• Experimental Setup:

  • The sample with the attached strain gauge and thermocouple is placed in an environmental chamber or a temperature-controlled water bath.

  • The strain gauge and thermocouple are connected to a data acquisition system to record strain and temperature changes simultaneously.

• Data Collection:

  • The temperature of the chamber or water bath is cycled between a defined range (e.g., 25°C to 55°C), which is representative of the temperature changes in the oral cavity.

  • The strain and temperature are continuously recorded throughout the thermal cycling. Multiple cycles are run to ensure the reproducibility of the measurements.

• Calculation of the Coefficient of Thermal Expansion:

  • The linear coefficient of thermal expansion (α) is calculated from the slope of the strain versus temperature plot using the following formula: α = (ΔL/L₀) / ΔT = ε / ΔT Where:

    • ΔL is the change in length

    • L₀ is the original length

    • ε is the measured strain (ΔL/L₀)

    • ΔT is the change in temperature

Experimental Workflow for CTE Measurement

Figure 1: Experimental workflow for determining the Coefficient of Thermal Expansion (CTE) of this compound using the strain gauge method.

Conclusion

While a specific value for the thermal expansion coefficient of this compound is not provided by the manufacturer, it is understood to be in the range of other dental resin composites. The precise CTE is dependent on multiple factors inherent to its composition and curing process. The experimental protocol detailed above provides a robust method for determining this crucial property, which is essential for predicting the clinical performance of the material and for the development of new and improved dental restoratives. For researchers and drug development professionals, understanding the nuances of CTE and its measurement is paramount for ensuring the long-term success of dental restorations.

References

• 1. Thermal expansion coefficient of dental composites measured with strain gauges - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. experts.umn.edu [experts.umn.edu]

Methodological & Application

Application Notes and Protocols for Bonding Zirconia with Panavia™ Resin Cements in a Laboratory Setting

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of Panavia™ resin cements for bonding zirconia substrates in a laboratory environment. The protocols outlined below are based on established best practices and scientific literature to ensure a strong and durable bond between zirconia restorations and various substrates. Panavia™ cements, particularly those containing the original MDP (10-Methacryloyloxydecyl Dihydrogen Phosphate) monomer, are renowned for their high bond strength to zirconia.[1][2][3][4][5][6][7][8][9]

Introduction to Panavia™ and Zirconia Bonding

Zirconia, a high-strength ceramic, is widely used in dental and medical applications. However, its polycrystalline structure lacks the silica content necessary for conventional hydrofluoric acid etching and silane coupling, making adhesive bonding challenging.[1] Panavia™ resin cements overcome this challenge through a chemical bonding mechanism facilitated by the MDP monomer.[1][2][3][4][5][6][7][8][9] The phosphate ester group of the MDP monomer forms a strong and stable chemical bond with the metal oxides on the zirconia surface.[2][3][4][5] This chemical adhesion, combined with micromechanical retention from surface treatments, results in a durable and reliable bond.[3][4][5][10]

Key Components and Their Roles

The Panavia™ bonding system for zirconia typically consists of the following components:

• Zirconia Substrate: The material to be bonded.

• Surface Treatment Agents: Typically aluminum oxide (Al₂O₃) particles for sandblasting.

• Primer: Often containing the MDP monomer (e.g., CLEARFIL™ CERAMIC PRIMER PLUS) to promote chemical adhesion to zirconia.[2][11][12]

• Resin Cement: A dual-cure or self-cure resin cement (e.g., Panavia™ V5, Panavia™ SA Cement Universal) that contains the MDP monomer.[2][4][5][13]

Experimental Protocols

General Zirconia Surface Preparation Protocol

Proper surface treatment is critical for achieving a strong bond to zirconia. The most effective and widely recommended method is airborne-particle abrasion (sandblasting).[1][10][14]

Objective: To clean and micromechanically roughen the zirconia surface to increase surface area and enhance bond strength.

Materials:

• Zirconia specimens

• Sandblasting unit

• Aluminum oxide particles (30-50 µm)[3][4][5]

• Ultrasonic cleaner

• Isopropyl alcohol or distilled water

Procedure:

• Ensure the zirconia surface is free from any contaminants.

• Air-abrade the bonding surface with 30-50 µm aluminum oxide particles.[3][4][5]

  • Pressure: 0.1-0.4 MPa (14-58 PSI)[3][4][5]

  • Distance: Maintain a distance of approximately 10 mm from the surface.[15]

  • Duration: Apply for 10-15 seconds.[10]

• Following sandblasting, thoroughly clean the zirconia specimens in an ultrasonic bath with isopropyl alcohol or distilled water for 2-5 minutes to remove any residual abrasive particles and debris.[7]

• Dry the zirconia surface with oil-free air.

Panavia™ V5 Bonding Protocol

Panavia™ V5 is a dual-cure, universal resin cement known for its high bond strength to zirconia.[2]

Materials:

• Prepared zirconia specimens

• CLEARFIL™ CERAMIC PRIMER PLUS[2][11][12]

• PANAVIA™ V5 Tooth Primer (if bonding to tooth structure or certain core materials)[2][11][12]

• PANAVIA™ V5 Paste[2][11][12]

• Micro-applicators

• Curing light (for dual-cure mode)

Procedure:

• Apply CLEARFIL™ CERAMIC PRIMER PLUS to the prepared zirconia bonding surface and dry with a gentle stream of air.[2][11][12]

• If bonding to a substrate like dentin, apply PANAVIA™ V5 Tooth Primer and leave it for 20 seconds before drying thoroughly with mild air.[2][11][12]

• Dispense an equal amount of PANAVIA™ V5 Paste A and B and mix.

• Apply a thin, uniform layer of the mixed cement to the primed zirconia surface.

• Seat the zirconia specimen onto the opposing substrate with gentle pressure.

• For dual-curing, light-cure the margins for approximately 10 seconds.[3] For self-curing, maintain isolation for at least 3 minutes.[2][11][12]

Shear Bond Strength (SBS) Testing Protocol

This protocol describes a common method for evaluating the bond strength of Panavia™ cement to zirconia in a laboratory setting.

Materials:

• Zirconia discs (e.g., 10 mm diameter, 2 mm thickness)[14]

• Resin composite cylinders or metallic rods for bonding

• Panavia™ cement and primers

• Universal testing machine with a shear-testing jig[16]

• Thermocycler (for aging simulation)

Procedure:

• Prepare the zirconia discs according to the surface preparation protocol (Section 3.1).

• Bond a resin composite cylinder (e.g., 3 mm diameter, 4 mm height) perpendicularly to the center of the prepared zirconia disc using the Panavia™ bonding protocol (Section 3.2).[15]

• Store the bonded specimens in distilled water at 37°C for 24 hours to allow for complete polymerization.[16]

• For artificial aging, subject a subset of the specimens to thermocycling (e.g., 5,000 cycles between 5°C and 55°C).

• Mount the specimens in the universal testing machine's jig.

• Apply a shear load to the base of the composite cylinder at a crosshead speed of 1 mm/min until failure occurs.[16]

• Record the load at failure (in Newtons) and calculate the shear bond strength (in Megapascals, MPa) by dividing the load by the bonding area (in mm²).

Data Presentation

The following tables summarize quantitative data from various studies on the shear bond strength of Panavia™ cements to zirconia under different conditions.

Table 1: Shear Bond Strength of Panavia™ V5 to Zirconia with Different Surface Treatments

Surface Treatment	Mean Shear Bond Strength (MPa)	Standard Deviation (MPa)
No Treatment (Control)	50.93	9.57
Airborne-particle abrasion (50 µm Al₂O₃)	128.93	2.76

Data adapted from an in-vitro study evaluating the effect of surface treatments on zirconia bond strength.[14]

Table 2: Shear Bond Strength of Panavia™ F 2.0 to Zirconia After Different Cleaning Methods Following Contamination

Cleaning Method after Contamination	Mean Tensile Bond Strength (MPa) - 3 Days	Mean Tensile Bond Strength (MPa) - 150 Days
Air abrasion (50 µm Al₂O₃)	49.9	19.8
37% Phosphoric acid (60s)	15.2	2.5
96% Isopropanol (15s)	6.6	0
No cleaning	8.9	0

Data adapted from a study on the influence of cleaning methods on resin bond strength to contaminated zirconia.[10]

Visualizations

Signaling Pathway: Chemical Bonding of MDP to Zirconia

Caption: Chemical bonding mechanism of the MDP monomer to the zirconia surface.

Experimental Workflow: Shear Bond Strength Testing

Caption: Workflow for a typical shear bond strength test of Panavia™ on zirconia.

Logical Relationship: Factors Affecting Zirconia Bond Strength

Caption: Key factors influencing the bond strength of resin cement to zirconia.

References

• 1. mpdentalexcellence.com [mpdentalexcellence.com]
• 2. kuraraynoritake.eu [kuraraynoritake.eu]
• 3. katanablocks.us [katanablocks.us]
• 4. novodent.hr [novodent.hr]
• 5. katanablocks.us [katanablocks.us]
• 6. kuraraydental.com [kuraraydental.com]
• 7. kuraraynoritake.eu [kuraraynoritake.eu]
• 8. kuraraydental.com [kuraraydental.com]
• 9. kuraraynoritake.eu [kuraraynoritake.eu]
• 10. researchgate.net [researchgate.net]
• 11. kuraraydental.com [kuraraydental.com]
• 12. panaviacements.com [panaviacements.com]
• 13. kuraraynoritake.eu [kuraraynoritake.eu]
• 14. fbt.tums.ac.ir [fbt.tums.ac.ir]
• 15. Shear Bond Strength of Zirconia Ceramic to Four Different Core Materials, An in vitro Study - PMC [pmc.ncbi.nlm.nih.gov]
• 16. panaviacements.com [panaviacements.com]

Application Notes and Protocols for Shear Bond Strength Testing of Panavia TC

These application notes provide a detailed protocol for researchers, scientists, and drug development professionals to conduct shear bond strength testing of Panavia TC, a resin cement. The following sections outline the necessary materials, step-by-step experimental procedures, and data presentation guidelines.

Data Presentation

The following table summarizes shear bond strength (SBS) data for various Panavia products as reported in the literature. This allows for a comparative understanding of the bonding efficacy of these dental cements to different substrates.

Panavia Product	Substrate	Mean SBS (MPa)	Standard Deviation (MPa)	Storage/Aging Conditions
Panavia 21	Dentin	13.4	2.9	24 hours water storage
Panavia 21	Dentin	11.1	2.8	24 hours water storage + 1500 thermocycles (5°C/55°C)[1]
Panavia V5	Dentin	43.8	-	24 hours in 37°C water
Panavia V5	Zirconia	-	-	24 hours in 37°C water and thermocycling (3,000 cycles, 4°C-60°C)
Panavia F2.0	Titanium	26.43	6.94	24 hours storage
Panavia F2.0	Titanium	21.74	6.75	24 hours storage + 5000 thermocycles[2]

Experimental Protocols

This section details the methodology for shear bond strength testing of this compound, synthesized from manufacturer's instructions and published research studies. The protocol adheres to the general principles outlined in ISO 29022 for notched-edge shear bond strength testing.[3][4][5][6]

1. Substrate Preparation (Human Dentin)

• Tooth Selection and Storage:

  • Use caries-free human third molars extracted within the last 6 months.[5]

  • Immediately after extraction, thoroughly clean the teeth of any adherent tissue and blood by rinsing under running water.[5]

  • Store the teeth in water at 4°C until use to prevent dehydration and protein denaturation.[5]

• Embedding and Sectioning:

  • Embed the teeth in acrylic resin discs.

  • Use a low-speed diamond saw under water cooling to create a flat dentin surface.

• Polishing:

  • Grind the exposed dentin surface with 600-grit silicon carbide (SiC) paper for 60 seconds to create a standardized smear layer.[7]

  • Rinse the polished surface thoroughly with water to remove debris.

2. Bonding Procedure

• Primer Application:

  • Apply ED PRIMER Liquid A and B to the prepared dentin surface according to the manufacturer's instructions for Panavia 21.[8]

• Cement Application:

  • Dispense equal amounts of this compound catalyst and universal pastes onto a mixing pad and mix thoroughly.[8]

  • Place a single-sided adhesive Teflon tape with a 3 mm diameter hole over the prepared dentin surface to define the bonding area.[7]

  • Apply the mixed this compound paste into the hole in the Teflon tape.

• Restoration Placement:

  • Place a pre-treated restorative material (e.g., a stainless steel cylinder or a composite resin rod) onto the cement.[7][9]

  • Apply a constant load of 100g to the restoration for 10 minutes to allow for self-curing.[7]

  • Remove any excess cement from the margins.

  • Apply a layer of OXYGUARD II to the margins to prevent an oxygen-inhibited layer and ensure complete polymerization in an anaerobic environment.[8]

3. Specimen Storage and Aging

• Initial Storage:

  • Store the bonded specimens in a humidor at approximately 95% relative humidity for 10 minutes.[7]

  • Subsequently, immerse the specimens in distilled water at 37°C for 24 hours before testing.[7]

• Thermocycling (Optional):

  • For studies investigating the durability of the bond, subject the specimens to thermocycling.

  • A common regimen involves 1500 to 5000 cycles in water baths at 5°C and 55°C with a dwell time of 30 seconds in each bath.[1][2]

4. Shear Bond Strength Testing

• Testing Apparatus:

  • Use a universal testing machine with a shear loading fixture.

• Procedure:

  • Secure the specimen in the testing machine.

  • Apply a shear force to the base of the restoration-cement interface at a crosshead speed of 1 mm/min until fracture occurs.[7][10]

• Data Calculation:

  • Record the load at which failure occurs (in Newtons).

  • Calculate the shear bond strength in megapascals (MPa) by dividing the failure load by the bonding area (in mm²).

5. Failure Mode Analysis

• After debonding, examine the fractured surfaces under a stereomicroscope at 40x magnification to determine the mode of failure.

• Classify the failure as:

  • Adhesive: Failure at the interface between the dentin and the cement.

  • Cohesive in cement: Failure within the cement itself.

  • Cohesive in dentin: Failure within the dentin.

  • Mixed: A combination of adhesive and cohesive failure.

Mandatory Visualization

Caption: Workflow for Shear Bond Strength Testing of this compound.

References

• 1. zora.uzh.ch [zora.uzh.ch]
• 2. researchgate.net [researchgate.net]
• 3. intertekinform.com [intertekinform.com]
• 4. standards.iteh.ai [standards.iteh.ai]
• 5. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 6. webstore.ansi.org [webstore.ansi.org]
• 7. panaviacements.com [panaviacements.com]
• 8. suredental.com [suredental.com]
• 9. 161.200.36.106 [161.200.36.106]
• 10. dentaladvisor.com [dentaladvisor.com]

Application Notes and Protocols for Panavia TC (Panavia 21, Tooth Color Shade)

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Panavia™ TC, which is the "Tooth Color" shade of the Panavia™ 21 dental adhesive resin cement. This document details the evaluation of its bond strength, experimental protocols, and the chemical mechanism of adhesion.

Introduction

Panavia™ 21 is an anaerobic-curing adhesive resin cement known for its direct bonding capabilities to various dental substrates, including enamel, dentin, metal, and porcelain.[1][2] Its formulation is designed to minimize post-operative sensitivity by eliminating the need for acid etching of dentin and cut enamel.[2] The "TC" designation refers to the "Tooth Color" shade, which is translucent and suitable for aesthetic restorations.[1] The adhesive properties of Panavia™ 21 are largely attributed to the inclusion of the functional monomer 10-Methacryloyloxydecyl Dihydrogen Phosphate (MDP), which facilitates a strong and durable bond to the tooth structure.[1]

Chemical Composition and Bonding Mechanism

Panavia™ 21 is a composite cement system that includes:

• Panavia™ 21 Paste: A two-part system (Catalyst and Universal paste) containing the adhesive monomer MDP.[1]

• ED Primer: A self-etching primer in two parts (Liquid A and Liquid B) that conditions the enamel and dentin.[1]

• Oxyguard™ II: A gel that blocks oxygen to ensure the anaerobic curing of the cement.[1]

The bonding mechanism of Panavia™ 21 is centered on the action of the MDP monomer. This functional monomer has a phosphate group that chemically bonds to the calcium in the hydroxyapatite of the enamel and dentin, forming a stable and water-resistant MDP-Ca salt. This chemical interaction, combined with micromechanical interlocking within the conditioned tooth surface, creates a strong and durable adhesive interface. The ED Primer mildly etches the tooth surface, preparing it for the infiltration of the resin cement.

Data Presentation: Bond Strength of Panavia™ 21

While specific microtensile bond strength (µTBS) data for Panavia™ 21 is limited in readily available literature, here we present shear bond strength and tensile bond strength data from published studies to provide an indication of its adhesive performance. It is important to note that shear bond strength and tensile bond strength tests apply force in different orientations to the bonded interface compared to the microtensile bond strength test.

Table 1: Shear Bond Strength of Panavia™ 21 to Enamel and Dentin [3]

Substrate	Time Point	Mean Shear Bond Strength (MPa)	Standard Deviation (MPa)
Enamel	24 hours	19.3	5.5
Enamel	3 months	23.7	4.4
Dentin	24 hours	7.8	1.4
Dentin	3 months	8.8	3.2

Table 2: Tensile Bond Strength of Panavia™ 21 to Various Post Materials [4]

Post Material	Mean Tensile Bond Strength (MPa)
Zirconium Oxide	22
Stainless Steel	>27 (Cohesive failure in cement)
Titanium	37
Carbon Fiber-Reinforced Resin	24

Experimental Protocols

Protocol 1: Application of Panavia™ 21 (TC Shade) for Cementation

This protocol is based on the manufacturer's instructions for use.[5]

1. Tooth Preparation:

• Prepare the tooth for the restoration (e.g., crown, inlay) following standard clinical procedures.
• For uncut enamel surfaces, etch with a 30-40% phosphoric acid etchant for 30 seconds, rinse thoroughly with water, and dry. It is not necessary to etch cut enamel or dentin.[5]

2. ED Primer Application:

• Dispense one drop of ED Primer Liquid A and one drop of ED Primer Liquid B into a mixing well and mix for 3-5 seconds.[5]
• Apply the mixed primer to the prepared tooth surface(s) using a sponge pledget and leave for 60 seconds.[5]
• Gently air dry to evaporate the solvent. The surface should appear glossy.[5]

3. Panavia™ 21 Paste Mixing and Application:

• Dispense equal amounts of Panavia™ 21 Catalyst and Universal (TC) pastes onto a mixing pad.
• Mix the two pastes for 20-30 seconds until a uniform consistency is achieved.
• Apply a thin layer of the mixed cement to the internal surface of the restoration.

4. Seating and Curing:

• Seat the restoration firmly onto the prepared tooth.
• Remove excess cement from the margins with a suitable instrument.
• Apply Oxyguard™ II to the margins to prevent the formation of an oxygen-inhibited layer and to promote anaerobic curing.
• Allow the cement to self-cure for approximately 3 minutes.
• After curing, rinse off the Oxyguard™ II with water.

5. Finishing:

• Finish and polish the margins of the restoration as required.

Protocol 2: General Methodology for Microtensile Bond Strength (µTBS) Evaluation

This is a generalized protocol based on common methodologies found in dental materials research for evaluating the microtensile bond strength of resin cements.

1. Specimen Preparation:

• Collect sound, extracted human third molars and store them in a solution (e.g., 0.5% chloramine T) to prevent bacterial growth.
• Create a flat bonding surface on either enamel or mid-coronal dentin by grinding the occlusal surface with a water-cooled diamond saw or silicon carbide paper (e.g., 320-grit followed by 600-grit).

2. Bonding Procedure:

• Apply Panavia™ 21 (TC shade) to the prepared enamel or dentin surface according to the manufacturer's instructions as detailed in Protocol 1.
• Build up a composite resin block (e.g., 4-6 mm high) in increments on top of the cemented surface, light-curing each increment according to the composite manufacturer's instructions.

3. Specimen Sectioning:

• Store the bonded teeth in water at 37°C for 24 hours.
• Section the tooth-restoration block perpendicularly to the bonded interface in both x and y directions using a water-cooled low-speed diamond saw to obtain multiple beams with a cross-sectional area of approximately 1.0 mm x 1.0 mm.

4. µTBS Testing:

• Attach each beam to a testing jig (e.g., a Ciucchi's jig) using a cyanoacrylate adhesive.
• Mount the jig in a universal testing machine.
• Apply a tensile load at a constant crosshead speed (e.g., 0.5 or 1.0 mm/min) until the beam fractures.
• Record the load at fracture (in Newtons).

5. Data Analysis:

• Calculate the µTBS for each beam by dividing the fracture load (N) by the bonded surface area (mm²).
• Statistically analyze the results (e.g., using ANOVA and t-tests) to compare bond strengths between different substrates or conditions.
• Examine the fracture surfaces under a stereomicroscope or scanning electron microscope (SEM) to determine the mode of failure (adhesive, cohesive in dentin/enamel, cohesive in cement, or mixed).

Visualizations

Caption: Chemical bonding of MDP monomer to hydroxyapatite.

Caption: Experimental workflow for µTBS testing.

References

• 1. scribd.com [scribd.com]
• 2. mdpi.com [mdpi.com]
• 3. Bond strength of an adhesive resin system with various dental substrates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. In vitro tensile bond strength of adhesive cements to new post materials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Influence of Novel Experimental Light-Cured Resin Cement on Microtensile Bond Strength - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Specimen Preparation for Panavia TC Bond Strength Testing

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of specimens for bond strength testing of Panavia TC, a tooth-colored, translucent adhesive resin cement. The following sections outline standardized procedures for various substrates to ensure reliable and reproducible results in a research setting.

Overview of this compound

This compound is a shade variation of Panavia 21, an adhesive resin cement known for its strong bond to tooth structure and dental restorative materials.[1][2] It is a paste-paste system that cures anaerobically.[2] The cement contains the adhesive monomer MDP (10-Methacryloyloxydecyl dihydrogen phosphate), which is crucial for establishing a long-term, durable bond to both tooth structure and metal or ceramic surfaces.[1] For optimal performance, Panavia 21 (and by extension, the TC shade) is used in conjunction with ED PRIMER for conditioning tooth surfaces.[1][2]

Experimental Protocols for Specimen Preparation

The following protocols are synthesized from various studies and manufacturer instructions to provide a comprehensive guide for preparing specimens for different bond strength tests, such as shear bond strength (SBS), microshear bond strength (μSBS), and push-out bond strength.

Substrate Preparation: Human Dentin (for Shear Bond Strength Testing)

This protocol describes the preparation of human dentin specimens for shear bond strength testing.

Materials:

• Extracted human third molars (stored in saline or sodium azide solution)[3][4]

• Acrylic resin

• Silicon carbide (SiC) paper (e.g., 600-grit)[3][4]

• Polishing machine

• Distilled water

Procedure:

• Tooth Embedding: Embed the extracted human molars in acrylic resin discs to facilitate handling and mounting in the testing apparatus.[3][4]

• Surface Grinding: Grind the occlusal surface of the embedded teeth using a polishing machine with 600-grit SiC paper under running water to expose a flat, superficial dentin surface.[3][4][5]

• Cleaning and Storage: Thoroughly rinse the specimens with distilled water to remove any debris from the grinding process. Store the prepared specimens in distilled water at 37°C to prevent dehydration prior to bonding procedures.[3][5]

Substrate Preparation: Zirconia (for Shear Bond Strength Testing)

This protocol details the preparation of zirconia specimens, a common ceramic material used in dental restorations.

Materials:

• Sintered Y-TZP zirconia discs or blocks[6]

• Diamond saw (for sectioning)

• Silicon carbide (SiC) paper or diamond discs[7]

• Sandblasting unit

• Aluminum oxide particles (e.g., 50 µm)[3][6][7]

• Ultrasonic cleaner

• Distilled water

Procedure:

• Specimen Sectioning and Mounting: If starting with a block, section the zirconia into coupons of desired dimensions (e.g., 12 x 13 x 3 mm) using a diamond saw.[3] Mount the zirconia specimens in acrylic resin discs.[3][7]

• Surface Finishing: Grind the surface of the zirconia flat using SiC paper or diamond discs.[7]

• Sandblasting (Air Abrasion): Sandblast the bonding surface with 50 µm aluminum oxide particles at a pressure of 2-3 bar.[3][6][7] This step is critical for increasing the surface area and mechanical retention.

• Cleaning: Ultrasonically clean the sandblasted specimens in distilled water to remove any residual abrasive particles and debris.[1][7]

This compound Application and Specimen Assembly (Shear Bond Strength)

This protocol outlines the application of this compound and the assembly of the final test specimen.

Materials:

• Prepared dentin or zirconia substrates

• Panavia 21 Kit (including this compound paste and ED PRIMER)[1]

• Applicator brushes

• Teflon tape with a circular hole (e.g., 3 mm diameter)[3][4][7]

• Stainless steel cylinders or composite resin for building the bonded component[3][4][7]

• Loading jig (to apply a consistent load during curing)[4][7]

• Oxygen-inhibiting gel (OXYGUARD II)[1][2]

Procedure:

• Primer Application (for Dentin):

  • Dispense one drop each of ED PRIMER Liquid A and Liquid B into a mixing dish and mix for 3-5 seconds.[1]

  • Apply the mixed primer to the prepared dentin surface and leave it for 60 seconds.[1]

  • Gently air dry to evaporate the solvent, leaving a glossy surface.[1]

• Primer Application (for Zirconia): For zirconia, a separate primer containing MDP, such as CLEARFIL CERAMIC PRIMER PLUS, is often recommended, although Panavia 21's formulation also contains MDP.[1][8] Follow the manufacturer's instructions for the specific zirconia primer being used.

• Bonding Site Definition: Apply a piece of single-sided adhesive Teflon tape with a precisely sized hole (e.g., 3 mm diameter) to the center of the prepared substrate surface. This defines the bonding area.[3][4][7]

• This compound Dispensing and Mixing: Dispense the Panavia 21 Catalyst and Universal (TC shade) pastes in the proper ratio and mix thoroughly.[1]

• Cement Application: Place a small amount of the mixed this compound paste into the hole in the Teflon tape on the substrate.[3][4][7]

• Specimen Assembly: Place a stainless-steel cylinder or build a composite resin cylinder onto the cement.[3][4][7]

• Curing:

  • Place the assembled specimen into a loading jig and apply a consistent load (e.g., 100 g) to standardize the cement layer thickness.[4]

  • Apply an oxygen-inhibiting gel (OXYGUARD II) around the margin of the bonded interface to facilitate anaerobic curing.[1][2]

  • Allow the cement to self-cure for the manufacturer-recommended time (typically around 10 minutes) at 37°C.[4]

Post-Curing Specimen Treatment

To simulate clinical conditions, specimens often undergo aging protocols before bond strength testing.

Procedure:

• Water Storage: After the initial cure, remove any excess cement and store the specimens in distilled water at 37°C for 24 hours before testing.[3][4][8]

• Thermocycling (Optional): For studies evaluating long-term bond durability, subject the specimens to thermocycling (e.g., 3,000 to 10,000 cycles between 5°C and 55°C).[5][8]

Data Presentation

The following tables summarize representative bond strength data for Panavia cements from various studies. Note that direct comparison between studies may be challenging due to variations in methodologies.

Table 1: Shear Bond Strength of Panavia Cements to Various Substrates

Substrate	Panavia Version	Surface Treatment	Mean Shear Bond Strength (MPa)	Standard Deviation (MPa)	Reference
Human Dentin	Panavia V5	Tooth Primer	28.3	4.9	[3]
Zirconia	Panavia V5	Sandblasting (50 µm Al₂O₃)	25.1	5.2	[3]
Lithium Disilicate	Panavia V5	Hydrofluoric Acid Etch	36.9	6.5	[3]
Titanium	Panavia V5	Sandblasting (250 µm Al₂O₃)	18.27	2.15	[9]
Titanium	Panavia V5	No Treatment	7.91	1.34	[9]

Table 2: Microshear Bond Strength of Panavia V5 to Titanium with Different Surface Treatments

Surface Treatment	Mean Microshear Bond Strength (MPa)	Standard Deviation (MPa)
No Treatment	7.91	1.34
Sandblasting (250 µm Al₂O₃)	18.27	2.15
35% Hydrogen Peroxide	12.54	1.87
Data adapted from Nakhaei et al. (2022)[9][10]

Visualized Workflows

The following diagrams illustrate the key experimental workflows described in the protocols.

Caption: Workflow for Shear Bond Strength Specimen Preparation.

References

• 1. suredental.com [suredental.com]
• 2. scribd.com [scribd.com]
• 3. panaviacements.com [panaviacements.com]
• 4. panaviacements.com [panaviacements.com]
• 5. researchgate.net [researchgate.net]
• 6. scispace.com [scispace.com]
• 7. dentaladvisor.com [dentaladvisor.com]
• 8. kuraraydental.com [kuraraydental.com]
• 9. The Evaluation of Microshear Bond Strength of Resin Cements to Titanium Using Different Surface Treatment Methods: An In Vitro Study - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The Evaluation of Microshear Bond Strength of Resin Cements to Titanium Using Different Surface Treatment Methods: An In Vitro Study - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Aging of Panavia TC Bonded Specimens

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the artificial aging of dental specimens bonded with Panavia TC, a dual-cured resin cement. Understanding the long-term durability of the adhesive bond is critical for predicting clinical performance. The following sections detail common aging methodologies, present quantitative data from relevant studies, and provide step-by-step experimental protocols.

Introduction to Aging Protocols

Artificial aging protocols are essential in dental materials research to simulate the degradation of materials and adhesive interfaces that occurs over time in the oral environment. The primary mechanisms of degradation for resin cements like this compound are hydrolysis and thermal stresses. Therefore, the most common laboratory aging methods involve water storage and thermocycling. These methods aim to accelerate the aging process to predict the long-term clinical performance of the bonded restorations.

Data on Bond Strength After Aging

The following table summarizes the quantitative data on the bond strength of Panavia resin cements subjected to various aging protocols. It is important to note that the specific Panavia product and testing methodology can influence the results.

Panavia Product	Substrate	Aging Protocol	Initial Bond Strength (MPa)	Bond Strength after Aging (MPa)	Percent Decrease	Reference
Panavia F2.0	Dentin	10,000 thermocycles (5°C to 55°C)	Not Specified	Significantly lower than non-aged	Not Specified	[1]
Panavia V5	Dentin	3,000 thermocycles (4°C to 60°C)	Not Specified	Data available in manufacturer's technical info	Not Specified	[2][3][4]
Panavia V5	Zirconia	1 year water storage	~45	~35	~22%	[5]
Panavia F2.0	Indirect Composite	6,000 thermocycles (5°C to 55°C)	Not Specified	Significant deterioration observed	Not Specified	[6][7]

Experimental Protocols

Detailed methodologies for the key aging experiments are provided below.

Protocol 1: Thermocycling

Objective: To simulate the effects of thermal stresses in the oral cavity on the bond strength of this compound.

Materials:

• This compound bonded specimens

• Thermocycling machine

• Distilled water

Procedure:

• After the initial bonding procedure and 24-hour storage in distilled water at 37°C, randomly divide the specimens into a control group (no aging) and an aging group.

• Place the specimens from the aging group into the thermocycling machine.

• Set the temperature for the water baths to 5°C and 55°C.[6][7]

• Set the dwell time in each bath to 30 seconds.

• Set the transfer time between baths to 5-10 seconds.

• The number of cycles can be varied to simulate different periods of clinical service. Common cycle counts include:

  • 5,000 cycles (approximates 6 months of in-vivo service)[8]

  • 10,000 cycles (approximates 1 year of in-vivo service)[1][8]

• Upon completion of the thermocycling protocol, the specimens are ready for bond strength testing.

Protocol 2: Water Storage

Objective: To evaluate the hydrolytic stability of the adhesive bond of this compound.

Materials:

• This compound bonded specimens

• Incubator or water bath

• Distilled water

• Light-proof containers

Procedure:

• Following the initial bonding procedure, place the specimens in light-proof containers filled with distilled water.

• Store the containers in an incubator or water bath maintained at a constant temperature of 37°C.

• The duration of water storage can be varied to simulate different aging periods. Common storage times include:

  • 24 hours (baseline)[9]

  • 1 month

  • 6 months

  • 1 year[5]

• Ensure that the water is changed periodically (e.g., weekly) to prevent bacterial growth and maintain a consistent storage environment.

• After the designated storage period, retrieve the specimens for bond strength evaluation.

Visualizing Experimental Workflows

The following diagrams illustrate the experimental workflows for the described aging protocols.

Caption: Workflow for the thermocycling aging protocol.

Caption: Workflow for the water storage aging protocol.

References

• 1. Bond Strength Durability of Adhesive Cements to Translucent Zirconia: Effect of Surface Conditioning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. kuraraydental.com [kuraraydental.com]
• 3. kuraraynoritake.eu [kuraraynoritake.eu]
• 4. henryschein.co.nz [henryschein.co.nz]
• 5. Bonding of Resin Cements to Ultra-Translucent Zirconia After Aging for 24 Hours and 1 Year - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A systematic approach to standardize artificial aging of resin composite cements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A systematic approach to standardize artificial aging of resin composite cements [edoc.unibas.ch]
• 8. ir.uitm.edu.my [ir.uitm.edu.my]
• 9. panaviacements.com [panaviacements.com]

Application Notes and Protocols: SEM Analysis of the Panavia TC-Dentin Interface

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for the scanning electron microscope (SEM) analysis of the interface between Panavia TC dental cement and dentin. The protocols outlined below are compiled from various studies and manufacturer instructions to ensure a comprehensive approach to sample preparation and imaging.

Quantitative Data Summary

The following table summarizes shear bond strength data for various Panavia resin cements to dentin, providing a comparative overview. Please note that direct quantitative data for a product specifically named "this compound" is not available in the reviewed literature; the data presented is for Panavia products that come in a "Tooth Color" (TC) shade, such as Panavia F 2.0 and Panavia 21.

Resin Cement	Substrate	Bond Strength (MPa)	Test Conditions	Source
Panavia 21	Human Dentin	13.4 ± 2.9	24-hour water storage	[1]
Panavia 21	Human Dentin	11.1 ± 2.8	24-hour water storage with thermocycling	[1]
Panavia 21	Human Dentin	14.9 ± 2.6	24-hour water storage	[1]
Panavia 21	Human Dentin	11.3 ± 2.8	24-hour water storage with thermocycling	[1]
Panavia V5	Human Dentin	21	Self-cure mode	[2][3]
Panavia (unspecified)	Human Dentin	2.68 ± 1.45	24-hour	[4]

Experimental Protocols

Panavia F 2.0 TC Application Protocol (Self-Etch Technique)

This protocol is based on the manufacturer's instructions for Panavia F 2.0, a dual-cure, self-etching resin cement containing the MDP monomer.[5][6][7]

Materials:

• Panavia F 2.0 A paste (TC shade)[5][6]

• Panavia F 2.0 B paste[5][6]

• ED Primer II Liquid A and Liquid B[5][6]

• Mixing pad and spatula[5]

• Disposable brush tips[5]

• Extracted human third molars (or other suitable substrate)

• Dental curing light

Procedure:

• Tooth Preparation: Prepare a flat dentin surface on the extracted tooth by grinding with 600-grit SiC paper under water cooling.

• Primer Preparation: Dispense one drop each of ED Primer II Liquid A and Liquid B onto a mixing dish and mix thoroughly.[8]

• Primer Application: Apply the mixed primer to the prepared dentin surface and leave for 30 seconds.[9]

• Drying: Gently air dry the primed surface.

• Cement Mixing: Dispense equal amounts of Panavia F 2.0 A and B pastes onto a mixing pad and mix for a minimum of 20 seconds.[9]

• Cement Application: Apply the mixed cement to the primed dentin surface.

• Light Curing: Light cure the cement for 20 seconds per surface using a dental curing light. For areas inaccessible to light, the cement will self-cure.[9]

• Storage: Store the bonded specimen in water at 37°C for 24 hours before proceeding with SEM sample preparation.

SEM Sample Preparation Protocol

This protocol outlines the steps for preparing the bonded tooth sample for SEM analysis to visualize the resin-dentin interface.

Materials:

• Bonded tooth specimen

• Diamond saw

• Silicon carbide papers (600, 800, 1200-grit)

• Diamond pastes (3, 1, 0.25 µm)

• 0.1 M Hydrochloric acid

• 1% Sodium hypochlorite solution

• Ethanol (ascending grades: 50%, 70%, 90%, 100%)

• Hexamethyldisilazane (HMDS)

• Aluminum stubs

• Sputter coater with gold-palladium target

Procedure:

• Sectioning: Section the bonded tooth longitudinally through the center of the restoration using a slow-speed diamond saw under water cooling to expose the resin-dentin interface.

• Polishing: Polish the sectioned surface with a series of waterproof silicon carbide papers (600, 800, and 1200-grit) under running water. Further polish the surface using diamond pastes of decreasing grit size (3, 1, and 0.25 µm).[10]

• Acid Etching and Deproteinization: To reveal the hybrid layer, immerse the polished specimen in 0.1 M hydrochloric acid for 90 seconds, followed by immersion in 1% sodium hypochlorite for 10 minutes.[10]

• Dehydration: Dehydrate the specimen in ascending grades of ethanol (e.g., 50%, 70%, 90% for 15 minutes each, followed by 100% for 30 minutes).[10]

• Drying: Transfer the specimen to HMDS and allow it to air-dry for 10 minutes.[10]

• Mounting: Mount the dried specimen on an aluminum SEM stub with conductive carbon tape.

• Sputter Coating: Sputter-coat the specimen with a thin layer of gold-palladium (approximately 20 nm) to ensure conductivity.[10]

• SEM Imaging: Observe the prepared specimen under a scanning electron microscope at various magnifications (e.g., 3000x for general interface evaluation and 10,000x for detailed features).[10] It is recommended to use a low-vacuum SEM to minimize crack formation in the samples.[11]

Visualizations

This compound-Dentin Interface Preparation Workflow

Caption: Experimental workflow for SEM analysis of the this compound-dentin interface.

This compound Bonding Mechanism

Caption: Bonding mechanism of this compound to dentin.

Note on Signaling Pathways: Based on the conducted literature search, there is no specific information available regarding the modulation of cellular signaling pathways at the this compound-dentin interface. Research in this area is limited, and the primary focus of existing studies is on the physicochemical and mechanical aspects of the bond.

References

• 1. zora.uzh.ch [zora.uzh.ch]
• 2. panaviacements.com [panaviacements.com]
• 3. kuraraynoritake.eu [kuraraynoritake.eu]
• 4. Shear bond strengths of resin adhesive cements to dentin and Ni-Cr-Be alloy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. dentalsky.com [dentalsky.com]
• 6. Panavia F2.0 Cement| Panavia F2.0 Universal Resin Cement [kuraraydental.com]
• 7. FPW412 : Panavia F 2.0 Standard Kit TC [ddgroup.com]
• 8. suredental.com [suredental.com]
• 9. kuraraynoritake.eu [kuraraynoritake.eu]
• 10. SEM evaluation of resin-carious dentin interfaces formed by two dentin adhesive systems - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Qualitative evaluation of scanning electron microscopy methods in a study of the resin cement/dentine adhesive interface - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Measuring the Film Thickness of Panavia TC

Introduction

Panavia TC is a resin-based dental adhesive cement known for its high bond strength and low film thickness, which is crucial for the accurate seating of prosthetic restorations.[1][2] This document provides a detailed protocol for measuring the film thickness of this compound, primarily based on the methodology outlined in ISO 4049, the international standard for polymer-based restorative materials.[3][4][5] The film thickness of a luting cement is a critical property that can directly affect the long-term clinical success of a restoration.[6] A low film thickness allows for better seating and marginal adaptation, which in turn can reduce plaque accumulation and the risk of secondary caries.[6]

Core Principle

The measurement of film thickness for dental cements, as described in ISO 4049, involves pressing a specified volume of mixed cement between two flat glass plates under a defined load.[3][7] The thickness of the resulting cement layer is then measured. This standardized method allows for consistent and reproducible measurements, enabling comparison between different materials.

Experimental Protocol

This protocol is adapted from the general methodology described in ISO 4049 and various studies on resin cement film thickness.[6][7][8]

1. Materials and Equipment

• This compound cement kit (including catalyst and universal pastes)[9]

• Mixing pad and spatula[10]

• Two flat, round glass plates of uniform thickness (optical flats)[6][7]

• Micrometer with an accuracy of at least ±1 µm[7]

• Loading device capable of applying a 150 N load[7]

• Timer

• Solvent for cleaning (e.g., acetone)[6]

• Gloves and safety glasses

2. Specimen Preparation and Measurement

• Environmental Conditions: Conduct all procedures at a controlled room temperature of 23 ± 2°C and a relative humidity of 50 ± 10%.[6]

• Plate Preparation: Clean the glass plates thoroughly with a suitable solvent (e.g., acetone) to remove any residue and ensure they are completely dry.[6] Measure the combined thickness of the two glass plates using the micrometer and record this value.

• Cement Dispensing and Mixing:

  • Dispense equal amounts of this compound catalyst and universal pastes onto a mixing pad.[10]

  • Mix the two pastes thoroughly for 20-30 seconds until a uniform consistency is achieved.[2]

• Sample Application:

  • Immediately after mixing, place a small, standardized amount of the mixed cement (approximately 0.05 mL) onto the center of one of the glass plates.[11]

• Load Application:

  • Place the second glass plate on top of the cement, ensuring it is parallel to the bottom plate.[7]

  • Transfer the assembly to the loading device.

  • Three minutes after the start of mixing, apply a vertical load of 150 N to the top plate.[6][7]

• Curing and Measurement:

  • Maintain the load for a specified period, typically 10 minutes from the start of mixing, to allow for the initial setting of the cement.[6]

  • Carefully remove the glass plate assembly from the loading device.

  • Measure the total thickness of the two glass plates with the interposed cement film using the micrometer. Take measurements at three different points and calculate the average.[11]

• Calculation of Film Thickness:

  • Subtract the initial combined thickness of the two glass plates from the final measured thickness of the assembly (plates + cement). The result is the film thickness of this compound.

• Replication: Repeat the procedure for a statistically relevant number of samples (a minimum of n=5 is recommended).[8]

Data Presentation

The following table summarizes the film thickness values for various Panavia products as reported in different studies and technical specifications. This allows for a comparative overview of the material's properties.

Panavia Product	Reported Film Thickness (µm)	Measurement Conditions/Source
Panavia 21	21.9	In compliance with ADA Specification no. 8[6]
Panavia F	< 25 (at 37°C)	ISO method[8]
Panavia SA Cement Universal	Approx. 14	According to ISO 4049:2009[12]
Panavia V5	12	According to ISO 4049:2009[13]
Panavia Veneer LC	~ 8	-[14]

Experimental Workflow Diagram

Caption: Workflow for measuring the film thickness of this compound.

References

• 1. thedentalmarket.ca [thedentalmarket.ca]
• 2. scribd.com [scribd.com]
• 3. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 4. intertekinform.com [intertekinform.com]
• 5. scribd.com [scribd.com]
• 6. revodontolunesp.com.br [revodontolunesp.com.br]
• 7. dental-revue.ru [dental-revue.ru]
• 8. Film Thickness and Flow Properties of Resin-Based Cements at Different Temperatures - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ddsdentalsupplies.com [ddsdentalsupplies.com]
• 10. suredental.com [suredental.com]
• 11. actaodontologicalat.com [actaodontologicalat.com]
• 12. panaviacements.com [panaviacements.com]
• 13. panaviacements.com [panaviacements.com]
• 14. kuraraynoritake.eu [kuraraynoritake.eu]

Application Notes and Protocols for In Vitro Studies Using Panavia TC Dental Cement

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the in vitro evaluation of Panavia TC and its variants, a widely used resin cement in dentistry. These guidelines are intended to assist researchers in designing and executing robust studies to assess the material's performance and biocompatibility.

Introduction to this compound

This compound is a dual-curing, self-adhesive resin cement known for its strong and durable bond to various dental substrates, including tooth structure, metals, and ceramics.[1][2][3] Its formulation is based on the adhesive monomer MDP (10-Methacryloyloxydecyl dihydrogen phosphate), which facilitates a chemical bond to hydroxyapatite in enamel and dentin, as well as to metal oxides.[2][4] Panavia cements are available in different formulations, such as Panavia F 2.0, Panavia 21, and Panavia V5, each with specific handling characteristics and indications.[1][4][5][6] In vitro studies are crucial for evaluating the performance of these materials before their clinical application.

Key In Vitro Performance Assays

Two of the most critical in vitro assessments for dental cements are bond strength and cytotoxicity. These assays provide valuable data on the material's mechanical performance and its biological interaction with cells.

Bond Strength Testing

Bond strength is a measure of the adhesive potential of a cement to a given substrate. Various testing methodologies can be employed, with tensile bond strength and microshear bond strength being the most common for dental materials.

2.1.1. Summary of In Vitro Tensile Bond Strength of Panavia 21

Substrate Material	Mean Tensile Bond Strength (MPa)	Standard Deviation (SD)
Stainless Steel	27	(Not specified in source)
Titanium	37	(Not specified in source)
Carbon Fiber-Reinforced Resin	(Weaker than stainless steel and titanium)	(Not specified in source)
Zirconium Oxide	22	(Not specified in source)

Data extracted from an in vitro study comparing three adhesive resin cements.[7]

2.1.2. Summary of In Vitro Microshear Bond Strength of Panavia V5 to Titanium with Different Surface Treatments

Surface Treatment	Mean Microshear Bond Strength (MPa)	Standard Deviation (SD)
No Treatment	(Significantly lower than other treatments)	(Not specified in source)
Sandblasting (250 µm Al₂O₃)	(Significantly higher than H₂O₂ treatment)	(Not specified in source)
Hydrogen Peroxide (H₂O₂) Treatment	(Significantly higher than no treatment)	(Not specified in source)

Data from a study evaluating the effect of surface treatments on the microshear bond strength of resin cements to titanium.[8]

2.1.3. Experimental Protocol: Microshear Bond Strength Testing

This protocol outlines the steps for evaluating the microshear bond strength of Panavia cement to a dental substrate.

Materials:

• This compound cement

• Substrate specimens (e.g., titanium, zirconia, enamel/dentin)

• Micro-applicators

• Tygon tubing (internal diameter ~0.8 mm)

• Light-curing unit

• Universal testing machine

• Diamond saw (for sectioning, if needed)

• Polishing equipment (e.g., SiC paper)

• Sandblasting unit and aluminum oxide particles (optional, for surface treatment)

• Hydrogen peroxide (optional, for surface treatment)

• Distilled water

• Storage container

Protocol:

• Substrate Preparation:

  • Prepare standardized substrate specimens (e.g., 10x10x2 mm blocks).

  • For tooth structure, embed teeth in acrylic resin and section to expose a flat enamel or dentin surface.

  • Polish the bonding surface with a series of silicon carbide papers (e.g., up to 600-grit) under water cooling.

  • Clean the specimens in an ultrasonic bath with distilled water for 5 minutes and dry with oil-free air.

  • Apply surface treatments as required by the experimental design (e.g., sandblasting, acid etching, priming).

• Cement Application:

  • Place a section of Tygon tubing onto the prepared substrate surface to define the bonding area.

  • Dispense and mix the this compound cement according to the manufacturer's instructions.

  • Inject the mixed cement into the Tygon tubing, ensuring no air bubbles are trapped.

  • Light-cure the cement through the tubing according to the manufacturer's recommended time and intensity.

• Specimen Storage:

  • Carefully remove the Tygon tubing to leave a cylindrical cement specimen bonded to the substrate.

  • Store the bonded specimens in distilled water at 37°C for 24 hours (or other time points as per the study design) to allow for complete polymerization and to simulate oral conditions.

• Microshear Bond Strength Testing:

  • Mount the specimen in the universal testing machine.

  • Position a wire loop or a specially designed shearing blade at the base of the cement cylinder, as close to the substrate surface as possible.

  • Apply a shear force at a constant crosshead speed (e.g., 1 mm/min) until debonding occurs.

  • Record the load at failure (in Newtons).

• Data Analysis:

  • Calculate the bond strength in megapascals (MPa) by dividing the failure load (N) by the bonding area (mm²).

  • Analyze the data using appropriate statistical methods (e.g., ANOVA, t-test) to compare different groups.

  • Examine the debonded surfaces under a microscope to determine the failure mode (adhesive, cohesive, or mixed).

Experimental Workflow for Microshear Bond Strength Testing

Caption: Workflow for microshear bond strength testing of this compound.

Cytotoxicity Testing

Cytotoxicity assays are essential for evaluating the biocompatibility of dental materials. These tests determine the potential of a material to cause cell damage or death.

2.2.1. Summary of In Vitro Cytotoxicity of Panavia F2.0 on L929 Fibroblasts

Time Interval	Cell Viability (% of Control)
1 hour	(Significantly lower than control)
24 hours	(Significantly lower than control)
1 week	(Significantly increased compared to 1 and 24 hours)

Data from a study comparing the cytotoxicity of two resin cements and a zinc phosphate cement.[9][10] The study indicated that the cytotoxicity of Panavia F2 decreased significantly over time.[9][10]

2.2.2. Experimental Protocol: MTT Assay for Cytotoxicity

The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Materials:

• This compound cement

• Cell line (e.g., L929 mouse fibroblasts, human gingival fibroblasts)

• Cell culture medium (e.g., DMEM, RPMI-1640)

• Fetal bovine serum (FBS)

• Penicillin-streptomycin solution

• Phosphate-buffered saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO, isopropanol with HCl)

• 96-well cell culture plates

• Incubator (37°C, 5% CO₂)

• Microplate reader

Protocol:

• Preparation of Cement Eluates:

  • Prepare standardized discs of cured this compound cement according to the manufacturer's instructions.

  • Immerse the cement discs in a complete cell culture medium at a specific surface area to volume ratio (e.g., as recommended by ISO 10993-5).

  • Incubate the medium with the cement discs for different time periods (e.g., 24, 48, 72 hours) at 37°C to create eluates.

  • As a control, incubate the medium without any cement discs under the same conditions.

• Cell Seeding:

  • Culture the selected cell line to approximately 80% confluency.

  • Trypsinize the cells, count them, and seed them into 96-well plates at a predetermined density (e.g., 1 x 10⁴ cells/well).

  • Incubate the plates for 24 hours to allow for cell attachment.

• Exposure to Eluates:

  • After 24 hours, remove the culture medium from the wells.

  • Replace the medium with the prepared cement eluates (from step 1). Include wells with the control medium.

  • Incubate the cells with the eluates for the desired exposure time (e.g., 24 hours).

• MTT Assay:

  • After the exposure period, remove the eluates from the wells.

  • Add MTT solution (e.g., 0.5 mg/mL in serum-free medium) to each well and incubate for 2-4 hours at 37°C. During this time, viable cells will convert the yellow MTT into purple formazan crystals.

  • Remove the MTT solution and add a solubilization solution to dissolve the formazan crystals.

  • Read the absorbance of the wells at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each eluate group relative to the control group (which is set to 100%).

  • Analyze the data using appropriate statistical methods to determine if there are significant differences in cytotoxicity between the groups.

Experimental Workflow for MTT Cytotoxicity Assay

Caption: Workflow for assessing the cytotoxicity of this compound using the MTT assay.

Signaling Pathways

Currently, there is limited specific information available in the public domain detailing the precise signaling pathways affected by this compound in vitro. In general, resin-based dental materials can release components such as monomers (e.g., HEMA, BisGMA) that may induce cellular responses.[9][10] These responses can involve pathways related to oxidative stress, inflammation, and apoptosis. Future research could focus on elucidating these specific interactions to better understand the biocompatibility of this compound at a molecular level.

Conclusion

The protocols and data presented in these application notes provide a framework for the in vitro evaluation of this compound. By employing standardized methodologies for bond strength and cytotoxicity testing, researchers can obtain reliable and comparable data to further understand the performance and biocompatibility of this dental cement. Further investigations into the cellular and molecular responses to this compound are warranted to gain a more comprehensive understanding of its biological effects.

References

• 1. FPW412 : Panavia F 2.0 Standard Kit TC [ddgroup.com]
• 2. kuraraydental.com [kuraraydental.com]
• 3. kuraraynoritake.com [kuraraynoritake.com]
• 4. kuraraydental.com [kuraraydental.com]
• 5. kuraraynoritake.eu [kuraraynoritake.eu]
• 6. panaviacements.com [panaviacements.com]
• 7. In vitro tensile bond strength of adhesive cements to new post materials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The Evaluation of Microshear Bond Strength of Resin Cements to Titanium Using Different Surface Treatment Methods: An In Vitro Study - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Cytotoxicity Comparison of Harvard Zinc Phosphate Cement Versus Panavia F2 and Rely X Plus Resin Cements on Rat L929-fibroblasts - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Application of Panavia™ TC and Other Panavia™ Resin Cements in Simulated Clinical Scenarios: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Panavia™ TC and other Panavia™ resin cements in simulated clinical and research settings. Due to the limited availability of detailed laboratory protocols for Panavia™ TC in the reviewed literature, this guide also includes comprehensive data and methodologies for other well-documented cements within the Panavia™ family, such as Panavia™ V5, to provide a thorough understanding of their application in experimental scenarios.

Quantitative Data Summary

The following tables summarize the performance of various Panavia™ resin cements in in-vitro studies, focusing on shear bond strength to different dental restorative materials.

Table 1: Shear Bond Strength of Panavia™ Cements to Zirconia

Panavia™ Cement	Substrate	Surface Treatment	Shear Bond Strength (MPa)	Test Conditions
Panavia TC	Zirconia	Not specified	Not explicitly quantified in reviewed studies; used as a luting agent in clinical studies with survival rates reported.	Clinical follow-up
Panavia™ F	Zirconia (ZrO2-TZP)	Sandblasted	Superior results (not quantified)	Thermocycling (10,000 cycles)
Panavia™ 21	Zirconia (ZrO2-TZP)	Sandblasted	Strongest bond to zirconia (not quantified)	Thermocycling (10,000 cycles)
Panavia™ V5	Zirconia	Sandblasted	2.8	Microtensile bond strength test
Panavia™ V5	Zirconia	Sandblasted, CLEARFIL™ CERAMIC PRIMER PLUS	16.8 ± 4.3	Shear bond strength test
Panavia SA Cement Plus	Zirconia	Sandblasted	12.4	Thermocycling (2000 cycles)

Table 2: Shear Bond Strength of Panavia™ Cements to Other Ceramics and Dentin

Panavia™ Cement	Substrate	Surface Treatment	Shear Bond Strength (MPa)	Test Conditions
This compound	In-Ceram Spinell	Bateman etch retention system, saliva contaminated	Significantly greater than sandblasted samples (not quantified)	Shear bond strength test
Panavia™ V5	Lithium Disilicate	Etched with hydrofluoric acid, CLEARFIL™ CERAMIC PRIMER PLUS	17.0 ± 3.5	Shear bond strength test
Panavia™ V5	3D-Printed Composite	Not specified	20.74	Shear bond strength test
Panavia™ V5	Human Dentin	PANAVIA™ V5 Tooth Primer	18.0 ± 4.2	Shear bond strength test

Experimental Protocols

General Protocol for Shear Bond Strength Testing

This protocol outlines a general procedure for in-vitro shear bond strength testing of Panavia™ cements. Specific parameters may be adjusted based on the research objectives.

Materials:

• Substrate specimens (e.g., zirconia, lithium disilicate, dentin blocks)

• Panavia™ resin cement

• Composite resin cylinders for bonding

• Universal testing machine

• Microscope for failure mode analysis

• Materials for surface treatment (e.g., sandblaster with aluminum oxide particles, hydrofluoric acid, primers)

• Thermocycler (for aging simulation)

Procedure:

• Substrate Preparation: Prepare the substrate surfaces according to the experimental groups. This may include sandblasting, acid etching, or application of a primer.

• Cement Application: Apply the Panavia™ resin cement to the treated substrate surface.

• Bonding: Place a composite resin cylinder onto the cement and apply a consistent load to ensure a uniform cement layer.

• Curing: Light-cure the cement from multiple directions according to the manufacturer's instructions. For dual-cure or self-cure cements, allow for the specified chemical curing time.

• Storage and Aging (Optional): Store the bonded specimens in distilled water at 37°C for a specified period (e.g., 24 hours). For simulated aging, subject the specimens to thermocycling.

• Shear Bond Strength Testing: Mount the specimens in a universal testing machine and apply a shear force to the composite cylinder at a constant crosshead speed until failure.

• Failure Mode Analysis: Examine the debonded surfaces under a microscope to determine the mode of failure (adhesive, cohesive, or mixed).

Cementation Protocol for a Zirconia Crown (Based on Panavia™ V5 Instructions)

This protocol provides a step-by-step guide for the cementation of a zirconia crown in a simulated clinical scenario, based on the manufacturer's instructions for Panavia™ V5.

Materials:

• Zirconia crown

• Abutment tooth/die

• Panavia™ V5 Tooth Primer

• CLEARFIL™ CERAMIC PRIMER PLUS

• Panavia™ V5 Paste

• Sandblaster with alumina powder

• Ultrasonic cleaner

• Light-curing unit

Procedure:

• Trial Fit: Clean and dry the abutment tooth and the internal surface of the zirconia crown. Perform a trial fit to ensure proper seating.

• Crown Preparation:

  • Sandblast the internal surface of the zirconia crown with alumina powder.

  • Clean the crown in an ultrasonic cleaner and dry thoroughly.

  • Apply CLEARFIL™ CERAMIC PRIMER PLUS to the internal surface and dry.

• Abutment Preparation:

  • Apply Panavia™ V5 Tooth Primer to the abutment tooth surface.

  • Leave for 20 seconds and then dry thoroughly with mild air.

• Cementation:

  • Apply Panavia™ V5 paste to the internal surface of the crown.

  • Seat the crown on the abutment with gentle pressure.

• Excess Cement Removal and Curing:

  • Tack-cure: Light-cure the margins for 3-5 seconds to facilitate the removal of excess cement with a scaler or explorer.

  • Final Cure: Light-cure all margins according to the manufacturer's instructions. For opaque restorations, allow for the self-curing time in an isolated environment.

Visualizations

Caption: Workflow for Shear Bond Strength Testing.

Caption: Zirconia Crown Cementation Workflow.

Discussion and Clinical Relevance

The Panavia™ family of resin cements, particularly those containing the MDP monomer, have demonstrated reliable bond strengths to various dental materials, including zirconia.[1][2] Clinical studies utilizing Panavia™ TC have reported favorable survival rates for fixed dental prostheses, although specific in-vitro bond strength data for this particular formulation is not as prevalent in recent literature as for newer versions like Panavia™ V5.[3][4]

The provided protocols for shear bond strength testing and zirconia crown cementation are based on established methodologies and manufacturer recommendations.[5][6][7] Researchers should adapt these protocols to their specific experimental designs, ensuring consistent and reproducible results. The choice of surface treatment is critical for achieving a durable bond to high-strength ceramics like zirconia, with sandblasting being a common and effective method.[1] The use of primers, such as those containing MDP, is also crucial for enhancing the chemical bond between the cement and the restorative material.[2]

For professionals in drug development, understanding the materials and methods used in dental research can provide insights into the evaluation of biocompatibility, adhesion, and long-term stability of new materials and formulations that may come into contact with dental restorations. The simulation of clinical scenarios through in-vitro testing is a vital step in the development and validation of new dental products.

References

• 1. caddent.de [caddent.de]
• 2. mdpi.com [mdpi.com]
• 3. saaad.co.za [saaad.co.za]
• 4. researchgate.net [researchgate.net]
• 5. storage.freidok.ub.uni-freiburg.de [storage.freidok.ub.uni-freiburg.de]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for Luting Fiber Posts with Panavia TC in Research Models

These application notes provide a detailed protocol for researchers and scientists on the use of Panavia TC and its variants (e.g., Panavia F2.0, Panavia V5) for the cementation of fiber posts in in vitro research models. The protocols are synthesized from various research studies to ensure a comprehensive and evidence-based guide.

Introduction

Panavia resin cements are widely used in dental research for luting fiber posts due to their adhesive properties and favorable clinical outcomes.[1][2] These materials are known for their strong bond to tooth structure, metals, and ceramics.[2][3] The MDP (10-Methacryloyloxydecyl dihydrogen phosphate) monomer present in Panavia formulations facilitates a chemical bond to hydroxyapatite in dentin, contributing to long-term stable adhesion.[4] This document outlines the necessary materials, equipment, and step-by-step procedures for using this compound in a research setting.

Materials and Equipment

• Fiber Posts: (e.g., glass fiber, quartz fiber)

• This compound (or other Panavia variants): Ensure the kit is complete with primer and paste systems.

• Extracted Human or Bovine Teeth: Single-rooted teeth are commonly used.

• Endodontic Instruments: Files, reamers, etc.

• Post Space Drills: Sized according to the fiber posts.

• Irrigation Solutions: Sodium hypochlorite (NaOCl), EDTA, distilled water.

• Micro-applicators/Brushes

• Mixing Pad and Spatula

• Curing Light (for dual-cure versions)

• Universal Testing Machine: For bond strength testing (e.g., push-out or tensile tests).

• Microtome or Diamond Saw: For sectioning specimens for push-out tests.

• Microscope: For failure mode analysis.

• Ethanol (70%): For cleaning posts.

• Silane Coupling Agent: For treating fiber posts.

• Phosphoric Acid Etchant (optional, depending on the Panavia version and experimental design).

Experimental Protocols

• Tooth Selection: Select sound, single-rooted human or bovine teeth of similar dimensions, free of caries, cracks, or previous restorations.

• Cleaning and Storage: Clean the teeth of any soft tissue debris and store them in a solution (e.g., 0.1% thymol) to prevent bacterial growth.

• Coronal Sectioning: Decoronate the teeth by sectioning them horizontally at the cementoenamel junction (CEJ) using a diamond saw under water cooling.

• Root Canal Preparation: Establish the working length and prepare the root canals using standard endodontic techniques (e.g., crown-down or step-back).

• Obturation: Obturate the root canals with gutta-percha and a suitable sealer.

• Gutta-Percha Removal: After 24 hours, remove the gutta-percha from the coronal portion of the canal to the desired depth (typically leaving 4-5 mm of apical gutta-percha) using heated pluggers or Gates-Glidden drills.

• Post Space Enlargement: Use the drills corresponding to the selected fiber post system to prepare the post space to the final dimensions.

• Canal Irrigation: Irrigate the post space thoroughly with sodium hypochlorite (NaOCl) followed by EDTA to remove the smear layer, and finally rinse with distilled water. Dry the canal with paper points.

• Cleaning: Clean the fiber post with 70% ethanol and air-dry.[5]

• Surface Treatment: Apply a silane coupling agent to the surface of the fiber post to enhance the chemical bond with the resin cement.[6] Allow it to react according to the manufacturer's instructions and then gently air-dry.

The following is a general protocol. Researchers should always refer to the specific manufacturer's instructions for the Panavia version being used (e.g., Panavia F2.0, Panavia V5).[7][8]

• Primer Application (to Dentin):

  • Dispense and mix the ED Primer A and B liquids according to the manufacturer's instructions.[1]

  • Apply the mixed primer to the entire post space using a micro-applicator.

  • Leave the primer in place for the recommended time (e.g., 30-60 seconds) to allow for chemical interaction with the dentin.[5]

  • Gently air-dry the primer to evaporate the solvent. Do not rinse.

• Cement Mixing and Application:

  • Dispense equal amounts of the this compound Universal and Catalyst pastes onto a mixing pad.

  • Mix the pastes thoroughly for the recommended time (e.g., 20-40 seconds) until a homogenous consistency is achieved.[1]

  • Apply a thin layer of the mixed cement to the surface of the treated fiber post.

  • Introduce the mixed cement into the post space using a suitable applicator (e.g., a lentulo spiral or a syringe tip).

• Post Seating:

  • Seat the fiber post into the canal with gentle pressure and vibration to ensure complete seating and prevent air entrapment.[7]

  • Remove any excess cement from the coronal aspect with a micro-brush or cotton pellet.

• Curing:

  • For dual-cure versions like Panavia F2.0, light-cure the coronal excess cement for the manufacturer's recommended time. The cement within the canal will self-cure.[7]

  • For self-curing versions, allow the cement to set for the recommended time before proceeding.

• Storage: Store the restored teeth in a humid environment (e.g., 37°C water or 100% humidity) for at least 24 hours before any mechanical testing to allow for complete polymerization of the cement.

Data Presentation: Bond Strength of Panavia Cements

The following tables summarize quantitative data from various research studies on the bond strength of Panavia cements when luting fiber posts.

Table 1: Tensile Bond Strength of Fiber Posts Luted with Panavia

Study	Panavia Version	Post Type	Mean Tensile Bond Strength (N)	Standard Deviation (N)
Aalaei et al. (as cited in[1])	Panavia F2.0	Fiber Post	175.90 (with acid etching)	40.50
Aalaei et al. (as cited in[1])	Panavia F2.0	Fiber Post	88.17 (without acid etching)	25.39
Anonymous Study[1]	Panavia F2.0	Fiber Post	127.05	28.96
Anonymous Study[9]	Panavia F2.0	DT Light Post	321.69	40.11
Anonymous Study[9]	Panavia 21ex	DT Light Post	290.41	55.28
Albashaireh et al.[10]	Panavia 21	Glass FRC Post	180.9 (ED-Primer only)	44.9
Albashaireh et al.[10]	Panavia 21	Glass FRC Post	278.3 (15s etch + ED-Primer)	37.7

Table 2: Push-Out Bond Strength of Fiber Posts Luted with Panavia (MPa)

Study	Panavia Version	Root Region	Mean Push-Out Bond Strength (MPa)	Notes
Oskoee et al.[5]	Panavia F 2.0	Coronal	Higher than middle and apical	Pre-warming the cement to 55-60°C reduced bond strength.
Oskoee et al.[5]	Panavia F 2.0	Middle	Intermediate
Oskoee et al.[5]	Panavia F 2.0	Apical	Lowest
Anonymous Study[4]	Panavia F2.0	Not specified	Significantly higher than other tested cements (GIC, Flowable Composite, Self-adhesive cement)	Study conducted on primary teeth.
Anonymous Study[11]	Panavia F2.0	Not specified	Significantly higher than self-cure resin cement.	CAD-CAM milled glass fiber posts were used.

Table 3: Tensile Bond Strength of Panavia 21 to Various Post Materials (MPa)

Post Material	Mean Tensile Bond Strength (MPa)	Standard Deviation (MPa)
Stainless Steel	~16	Not specified in abstract
Titanium	37	Not specified in abstract
Carbon Fiber	Weaker than stainless steel and titanium	Not specified in abstract
Zirconium Oxide	22	Not specified in abstract
Data from O'Keefe et al.[3]

Visualizations: Experimental Workflows

The following diagrams illustrate the key experimental workflows described in the protocols.

Caption: Workflow for Tooth Preparation and Endodontic Treatment.

References

• 1. applications.emro.who.int [applications.emro.who.int]
• 2. Panavia 21 | Panavia Cement Agent | Kuraray Dental [kuraraydental.com]
• 3. In vitro tensile bond strength of adhesive cements to new post materials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Evaluation of the Effects of Different Types of Resin Cement Systems on the Push-Out Bond Strength of the Fiber Post to Intracanal Dentin in Anterior Primary Teeth - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effect of Resin Cement Pre-heating on the Push-out Bond Strength of Fiber Post to Root Canal Dentin - PMC [pmc.ncbi.nlm.nih.gov]
• 6. How do I prepare my fiber posts when using PANAVIA F 2.0? - Kuraray Dental [kuraraydental.com]
• 7. panaviacements.com [panaviacements.com]
• 8. kuraraydental.com [kuraraydental.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Effect of different luting agents on the bond strength of CAD-CAM milled glass fiber posts to different levels of root-dentin - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting & Optimization

factors affecting the bond strength of Panavia TC

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals utilizing Panavia TC and its family of resin cements in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that influence the bond strength of this compound?

A1: The bond strength of this compound is a multifactorial outcome influenced by several critical variables:

• Substrate Type: The material to which you are bonding is a primary determinant of bond strength. Panavia cements exhibit varying adhesion levels to different substrates such as human dentin and enamel, zirconia, lithium disilicate, and various metal alloys.[1][2][3]

• Surface Treatment: Proper surface conditioning of the substrate is crucial for achieving optimal bond strength.[1][4][5] Common methods include sandblasting (airborne particle abrasion), application of primers containing the adhesive monomer MDP, silanization for silica-based ceramics, and acid etching.[1][4][5][6]

• Type of Panavia Cement: Different formulations within the Panavia family (e.g., Panavia F 2.0, Panavia V5) are designed for specific applications and can yield different bond strengths due to variations in their chemical composition, such as the inclusion of the MDP monomer.[7][8]

• Aging Conditions: The durability of the bond can be affected by environmental conditions that simulate the oral environment. Thermocycling, which involves repeated temperature changes, is a common method to evaluate the long-term stability of the bond.[7][8][9]

• Curing Mechanism: Panavia cements are typically dual-cured (light-cured and self-cured). The curing process initiated can influence the final bond strength.

Q2: Why is the MDP monomer important in Panavia cements?

A2: The 10-Methacryloyloxydecyl dihydrogen phosphate (MDP) monomer is a key adhesive component in many Panavia products. It forms a strong and stable chemical bond with hydroxyapatite in tooth structure (enamel and dentin) as well as with metal oxides found in zirconia and other metal alloys.[2][10][11] This chemical adhesion is a significant contributor to the high bond strength and long-term durability of Panavia cements.

Q3: My bond strength values are lower than expected when bonding to zirconia. What could be the cause?

A3: Low bond strength to zirconia can stem from several factors:

• Inadequate Surface Treatment: Zirconia is a non-silica-based ceramic, so traditional silane primers are not effective. The recommended surface treatment for zirconia is airborne-particle abrasion with alumina, followed by the application of a primer containing an adhesive phosphate monomer like MDP.[6][9][11]

• Contamination of the Bonding Surface: The zirconia surface must be clean and dry before cementation. Contamination with saliva, blood, or other substances can significantly compromise the bond.

• Incorrect Primer Application: Ensure that the correct primer for zirconia is being used and that it is applied according to the manufacturer's instructions, including the recommended application time and drying procedure.[11]

Q4: Can I use this compound for bonding to silica-based ceramics like lithium disilicate?

A4: Yes, Panavia cements can be used for bonding to silica-based ceramics. However, the surface treatment protocol is different from that for zirconia. For silica-based ceramics, hydrofluoric acid etching followed by the application of a silane coupling agent is typically required to achieve a strong and durable bond.[1][3]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low bond strength to dentin	Inadequate etching or priming.	Ensure proper application of the self-etching primer as per the manufacturer's instructions. For some Panavia versions, phosphoric acid etching of the enamel margins may be recommended.[10][12]
Contamination of the dentin surface.	Maintain a clean and dry operating field. Avoid contamination with saliva, blood, or other fluids.
Debonding of zirconia restorations	Improper surface treatment of the zirconia.	Zirconia surfaces should be treated with airborne-particle abrasion (e.g., with 50 µm alumina particles) followed by the application of an MDP-containing primer.[6][9][11]
Use of a non-MDP containing cement or primer.	For zirconia, it is highly recommended to use a resin cement and primer system that contains the MDP monomer for a strong chemical bond.[11]
Inconsistent bond strength results	Variations in experimental protocol.	Standardize all steps of the bonding procedure, including surface treatment, primer application, cement mixing and application, and curing times.
Operator variability.	Ensure all operators are trained and calibrated on the experimental protocol.
Premature curing of the cement	Exceeding the working time.	Be aware of the specified working time for the particular Panavia product being used. Dispense and mix the cement just before application.[12]
Exposure to ambient light (for dual-cured versions).	Minimize exposure of the mixed cement to strong ambient light to prevent premature polymerization.

Quantitative Data Summary

Table 1: Shear Bond Strength of Panavia Cements to Various Substrates (MPa)

Substrate	Panavia Version	Surface Treatment	Bond Strength (MPa) - 24 hours	Bond Strength (MPa) - After Thermocycling	Reference
Human Enamel	Panavia F 2.0	ED Primer II	28.7	28.0	[2][13]
Human Dentin	Panavia F 2.0	ED Primer II	15.8	15.4	[2][13]
Zirconia	Panavia F 2.0	None	43.4	34.4	[2][13]
Zirconia	Panavia V5	Alumina air abrasion + Ceramic Primer	Not specified	Significantly higher than unprimed	[6]
Lithium Disilicate	Panavia V5	Hydrofluoric acid etch + Primer	Higher than Multilink Automix	Not specified	[3]
Gold Alloy (Type III)	Panavia 21	50 µm Alumina sandblasting	32.9 (±18.2)	Not specified	[14]
Gold Alloy (Type III)	Panavia 21	CoJet Sand + Silane primer	45.6 (±25.8)	Not specified	[14]

Note: Bond strength values can vary depending on the specific experimental conditions.

Experimental Protocols

Shear Bond Strength Testing Protocol

This protocol outlines a general procedure for determining the shear bond strength of this compound to a substrate.

• Substrate Preparation:

  • Prepare flat bonding surfaces on the desired substrate (e.g., human dentin, zirconia blocks).

  • For dentin, this may involve sectioning teeth and embedding them in acrylic resin, followed by grinding with silicon carbide paper (e.g., 600-grit) to expose a standardized dentin surface.[15]

  • For ceramic or metal substrates, create standardized blocks of the material.

• Surface Treatment:

  • Apply the appropriate surface treatment to the bonding area as per the experimental design. This may include:

    • Zirconia: Airborne-particle abrasion with 50 µm alumina particles followed by application of an MDP-containing ceramic primer.[6][9]

    • Silica-based ceramics: Etching with hydrofluoric acid followed by silanization.[3]

    • Dentin/Enamel: Application of the self-etching primer provided with the Panavia kit.[10][12]

• Cement Application and Specimen Assembly:

  • Place a mold (e.g., a Teflon tube with a defined diameter) onto the prepared substrate surface to define the bonding area.

  • Mix the this compound cement according to the manufacturer's instructions and fill the mold.

  • Place a restorative material cylinder or a stainless steel rod onto the cement.

  • Apply a constant load (e.g., 100g) to ensure uniform cement thickness and allow the cement to cure.[3]

• Curing:

  • For dual-cured versions, light-cure the cement through the restorative material if it is translucent.

  • Allow the cement to self-cure for the manufacturer-recommended time.

• Storage and Aging (Optional):

  • Store the bonded specimens in distilled water at 37°C for 24 hours before testing.[3][9]

  • For aging studies, subject the specimens to thermocycling (e.g., 5,000 to 10,000 cycles between 5°C and 55°C).[6][7]

• Shear Bond Strength Measurement:

  • Mount the specimen in a universal testing machine.

  • Apply a shear force to the base of the restorative cylinder at a constant crosshead speed (e.g., 1 mm/min) until failure occurs.[3][15]

  • Record the force at which debonding occurs and calculate the shear bond strength in megapascals (MPa) by dividing the failure load by the bonding area.

• Failure Mode Analysis:

  • Examine the debonded surfaces under a microscope to determine the mode of failure (adhesive, cohesive in the cement, cohesive in the substrate, or mixed).

Visualizations

Caption: Workflow for Shear Bond Strength Testing of this compound.

Caption: Key Factors Affecting the Bond Strength of this compound.

References

• 1. Effect of Different Surface Treatment Methods on Bond Strength of Dental Ceramics to Dental Hard Tissues: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. kuraraydental.com [kuraraydental.com]
• 3. panaviacements.com [panaviacements.com]
• 4. thejcdp.com [thejcdp.com]
• 5. Effect of surface treatment and luting agent type on shear bond strength of titanium to ceramic materials - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Bond Strengths of Five Adhesive Resin Cements to Zirconia IADR Abstract Archives [iadr.abstractarchives.com]
• 7. Effect of thermocycling on bond strength of luting cements to zirconia ceramic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Effect of Thermocycling on the Bond Strength of Self-Adhesive Resin Cements Used for Luting CAD/CAM Ceramics to Human Dentin - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Shear Bond Strength of PANAVIA V5 to Highly Translucent Zirconia IADR Abstract Archives [iadr.abstractarchives.com]
• 10. kuraraydental.com [kuraraydental.com]
• 11. kuraraynoritake.eu [kuraraynoritake.eu]
• 12. henryschein.co.nz [henryschein.co.nz]
• 13. kuraraynoritake.com [kuraraynoritake.com]
• 14. researchgate.net [researchgate.net]
• 15. dentaladvisor.com [dentaladvisor.com]

Technical Support Center: Troubleshooting Premature Debonding with Panavia TC In Vitro

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions to address premature debonding issues encountered during in-vitro experiments with Panavia TC and related Panavia resin cements.

Troubleshooting Guides

Question: What are the primary causes of premature debonding with this compound in our in-vitro study?

Answer: Premature debonding in an in-vitro setting can typically be traced back to one or more of the following critical areas: substrate preparation, contamination, cement handling and application, or the curing process. A systematic evaluation of your protocol in these areas will help identify the source of the issue.

Caption: A logical workflow for troubleshooting debonding issues.

Frequently Asked Questions (FAQs)

Q1: What is the correct surface treatment for different substrates when using this compound?

A1: The appropriate surface treatment is crucial and varies by substrate. For silica-based ceramics like lithium disilicate, hydrofluoric acid etching followed by a silane primer is often recommended.[1] For zirconia and metal alloys, air abrasion (sandblasting) with alumina particles is a critical step to increase surface area and mechanical retention.[2][3] Following sandblasting, a primer containing the adhesive monomer MDP, such as CLEARFIL™ CERAMIC PRIMER PLUS, is essential for a strong chemical bond to zirconia.[4]

Q2: How does contamination affect bond strength and how can it be avoided?

A2: Contamination of the prepared substrate or the internal surface of the restoration can significantly decrease bond strength.[1][5] Common contaminants in a lab setting include water, oils from handling, and residues from cleaning agents. After surface treatment, handle specimens with clean instruments and avoid touching the bonding surfaces. If a restoration is tried in and becomes contaminated, it must be thoroughly cleaned. For non-zirconia restorations, applying K-ETCHANT Syringe (Phosphoric Acid) for 5 seconds can be effective.[1] For all restorations, using a product like KATANA™ Cleaner is also a recommended cleaning step.[1]

Caption: The logical relationship between surface contamination and bond strength.

Q3: What are the key considerations for mixing and applying this compound?

A3: this compound is an anaerobic setting resin cement, meaning it sets in the absence of oxygen.[6] It is crucial to dispense equal amounts of the catalyst and universal pastes and mix them thoroughly to a uniform consistency.[7] Apply the mixed cement in a thin, even layer. To ensure complete polymerization at the margins, which are exposed to oxygen, application of an oxygen-blocking gel like OXYGUARD II is recommended.[6][7]

Q4: Does the curing method affect the final bond strength?

A4: Yes, the curing method can impact bond strength. Panavia cements are often dual-cured, meaning they have both light-cure and chemical-cure capabilities.[8] While the chemical cure will proceed in the absence of light, light-curing the margins is recommended to ensure a secure initial seal and complete polymerization.[2][9] For some versions, like Panavia F 2.0, the opaque shade is only chemically cured.[7] For optimal results, follow the manufacturer's specific instructions for light-curing duration and intensity.[8]

Data Presentation

Table 1: Shear Bond Strength (SBS) of Panavia to Various Substrates

Cement Version	Substrate	Surface Treatment	Mean SBS (MPa)	Test Conditions
Panavia 21	Enamel	Acid Etch	19.3 ± 5.5	24 hours in water[10]
Panavia 21	Dentin	ED PRIMER	7.8 ± 1.4	24 hours in water[10]
Panavia 21	Ni-Cr-Be Alloy	Sandblasting	55.1 ± 5.6	24 hours in water[10]
Panavia F	Ni-Cr Alloy	Sandblasting	>35 (approx.)	Not specified[3]
Panavia V5	Dentin	Tooth Primer	Higher than other cements	24 hours in 37°C water[11]
Panavia V5	Zirconia	Sandblasting + Primer	High Bond Strength	24 hours in 37°C water[2][11]
Panavia V5	Lithium Disilicate	Primer	High Bond Strength	24 hours in 37°C water[11]

Note: Values are compiled from multiple studies and testing conditions may vary.

Experimental Protocols

Protocol: In-Vitro Shear Bond Strength Testing

This protocol outlines a general methodology for testing the shear bond strength of this compound to a substrate like zirconia or dentin.

Caption: A typical experimental workflow for shear bond strength testing.

1. Substrate Preparation:

• Embed the substrate material (e.g., human dentin, zirconia) in acrylic resin discs.

• Grind the bonding surface flat using silicon carbide paper (e.g., through 600-grit) to create a standardized surface.[11][12]

• Clean the specimens, for example, in an ultrasonic cleaner.

2. Surface Treatment:

• Apply the appropriate surface treatment based on the substrate.

  • Zirconia/Metals: Sandblast with 30-50 µm alumina powder at 0.1-0.2 MPa pressure.[1][2]

  • Dentin: Apply a self-etching primer like ED PRIMER or PANAVIA V5 Tooth Primer for the specified time (e.g., 20-30 seconds) and then dry thoroughly.[7][8]

• Apply a designated primer (e.g., CLEARFIL™ CERAMIC PRIMER PLUS) to the treated surface and dry.[2]

3. Bonding Procedure:

• Place adhesive tape with a standardized hole (e.g., 3 mm diameter) over the prepared substrate to define the bonding area.[12]

• Mix this compound paste according to the manufacturer's instructions.

• Place a small amount of cement onto the defined bonding area.

• Seat a pre-treated stainless-steel cylinder or composite resin cylinder onto the cement under a constant load (e.g., 100g) to standardize the cement layer.[11]

4. Curing:

• Remove excess cement immediately. For easier cleanup, tack-curing for 1-3 seconds is an option.[1][7]

• Light-cure the margins according to the instructions (e.g., 10 seconds per surface).[2]

• Apply an oxygen-inhibiting gel (e.g., OXYGUARD II) to the margins to ensure complete self-curing.[7]

5. Storage and Testing:

• Store the bonded specimens in 37°C water for 24 hours to simulate oral conditions.[11][12]

• Mount the specimens in a universal testing machine.

• Apply a shear load at a constant crosshead speed (e.g., 1 mm/min) until failure occurs.[11][12]

• Calculate the shear bond strength in Megapascals (MPa).

• Analyze the debonded surface under a microscope to determine the failure mode (adhesive, cohesive, or mixed).

References

• 1. panaviacements.com [panaviacements.com]
• 2. henryschein.co.nz [henryschein.co.nz]
• 3. researchgate.net [researchgate.net]
• 4. panaviacements.com [panaviacements.com]
• 5. Optimizing Dental Bond Strength: Insights from Comprehensive Literature Review and Future Implications for Clinical Practice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. suredental.com [suredental.com]
• 7. kuraraynoritake.eu [kuraraynoritake.eu]
• 8. kuraraynoritake.eu [kuraraynoritake.eu]
• 9. kuraraydental.com [kuraraydental.com]
• 10. Research Portal [researchworks.creighton.edu]
• 11. panaviacements.com [panaviacements.com]
• 12. dentaladvisor.com [dentaladvisor.com]

Optimizing Curing Times for Panavia™ Resin Cements in Experimental Setups: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) for optimizing the curing time of Panavia™ TC (Tooth Color) shaded resin cements in experimental settings. The information is presented in a direct question-and-answer format to address specific issues that may be encountered during laboratory experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors influencing the curing time of Panavia dual-cure resin cements?

A1: The curing time of Panavia dual-cure resin cements is primarily influenced by three factors: the curing mode (light-cure, self-cure, or "touch-cure"), temperature, and exposure to oxygen. As a dual-cure system, polymerization can be initiated by a dental curing light or through a chemical reaction.[1][2][3] Higher ambient temperatures, such as in an oral environment (approximately 37°C/99°F), will accelerate the self-curing process compared to room temperature (23°C/73°F).[4][5] Additionally, Panavia cements exhibit anaerobic setting properties, meaning the chemical cure is more efficient when oxygen is excluded, such as when a restoration is seated.[6][7][8] Some Panavia systems also feature a "touch-cure" mechanism, where a primer applied to the tooth structure contains a polymerization accelerator that initiates curing upon contact with the cement paste.[9][10][11]

Q2: My Panavia cement is not setting within the expected timeframe in a self-cure mode. What are the potential causes and solutions?

A2: Delayed self-curing can be attributed to several factors. Low ambient temperature is a common cause; ensure your experimental setup is at a consistent and appropriate temperature, ideally mimicking intraoral conditions if relevant to your study. Another potential issue is improper mixing of the cement pastes if using a handmix version, leading to an incorrect ratio of base to catalyst. Ensure equal amounts of Paste A and B are dispensed and mixed thoroughly for the recommended time (e.g., 20 seconds for Panavia F2.0).[8][12] For Panavia products that utilize a primer to accelerate the cure (touch-cure), ensure the primer has been applied correctly and has not evaporated before the cement is applied.[9][10] Finally, exposure to oxygen can inhibit the self-curing process at the margins.[6][7] In clinical use, an oxygen-inhibiting gel like OXYGUARD II is often applied to the margins to ensure a complete cure.[8][12][13]

Q3: Can I use any dental curing light with Panavia cements?

A3: Panavia F2.0 is compatible with a wide range of dental curing lights, including halogen, plasma arc, and LED lights, as it contains two photo-initiators to accommodate a broad spectrum of light wavelengths.[1] However, it is crucial to ensure that the light source is of adequate intensity and that the emission spectrum of the light aligns with the absorption spectrum of the photo-initiators in the cement. Always check the manufacturer's instructions for the specific Panavia product you are using for recommended light-curing units and exposure times. The Opaque shades of some Panavia products, such as Panavia F2.0 and Panavia V5, are not light-curable and rely solely on the self-cure mechanism.[12][14]

Q4: How does the "touch-cure" mechanism work and how can I leverage it in my experiments?

A4: The "touch-cure" technology, utilized in products like Panavia V5, involves a primer (e.g., Panavia V5 Tooth Primer) that contains a chemical polymerization activator.[10] When the cement paste comes into contact with the primed surface, the curing process is accelerated at the adhesive interface.[10][11] This ensures a rapid and secure seal at the bonding surface. In an experimental setup, this can be advantageous for ensuring a consistent and rapid initiation of polymerization at a specific interface, potentially reducing variability in bond strength testing.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Action(s)
Incomplete light-curing	1. Inadequate light intensity or incorrect wavelength.2. Curing light tip is too far from the cement.3. Light exposure time is too short.4. The cement shade is opaque and not intended for light-curing.[12][14]	1. Verify the specifications of your curing light and its compatibility with the Panavia product.2. Position the light tip as close as possible to the cement surface.3. Increase the light exposure time according to the manufacturer's guidelines.4. If using an opaque shade, rely on the self-cure mechanism and allow for the full self-curing time.
Restoration debonds during excess cement removal	The cement was not sufficiently cured before attempting to remove the excess.	When using a tack-cure technique for excess cement removal, ensure you are only partially curing the excess for 1-5 seconds.[4][9] Hold the restoration in place while removing the semi-cured excess to prevent dislodging.[5] For self-curing, allow adequate time for initial setting before attempting cleanup.[5]
Inconsistent bond strength results	1. Variability in curing time or temperature.2. Improper surface treatment of the substrate.3. Inconsistent mixing of cement components.	1. Standardize curing times and maintain a constant temperature for all samples.2. Follow the recommended protocols for substrate preparation, including the use of appropriate primers (e.g., ALLOY PRIMER for precious metals, CLEARFIL CERAMIC PRIMER PLUS for ceramics).[9][13]3. For handmix versions, use the provided dispenser to ensure accurate paste ratios.[6]
Post-cure discoloration in translucent shades	The use of an amine-based catalyst in some dual-cure cements can lead to color changes over time.	For experiments where long-term color stability is critical, consider using a resin cement with an amine-free catalyst system, such as Panavia V5.[9][14]

Quantitative Data on Curing Times

The following table summarizes the curing times for various Panavia products under different conditions as specified by the manufacturer. These values can serve as a baseline for experimental designs.

Product	Parameter	Condition	Time
Panavia SA Cement Universal	Working Time	23°C/73°F (Automix)	1 minute[4][5]
Working Time	23°C/73°F (Handmix)	2 minutes[4][5]
Working Time	In oral cavity	~40 seconds[4][5]
Light-Cure (Final)	Translucent restorations	10 seconds[4][5]
Self-Cure (Final)	37°C/99°F	5 minutes[4][5]
Self-Cure (Final)	23°C/73°F	12 minutes[4][5]
Panavia F2.0	Working Time	Mixed Paste	3 minutes[13]
Light-Cure (Margins)	Halogen/LED Light	20 seconds per surface[8][12]
Light-Cure (Margins)	Plasma Arc/Fast Halogen	5 seconds per surface[8][12]
Self-Cure	With OXYGUARD II	3 minutes[8][12]
Panavia V5	Primer Application	Tooth Primer	20 seconds[9][11]
Light-Cure (Tack-Cure)	Excess Cement	3-5 seconds[9][15]
Light-Cure (Final)	Translucent Prosthetics	10 seconds[9][15]
Self-Cure (Final)	-	3 minutes[9][15]

Experimental Protocols

Protocol 1: Evaluating the Effect of Temperature on Self-Curing Time

• Materials: Panavia SA Cement Universal (Handmix), stopwatch, two environmental chambers set to 23°C and 37°C, mixing pad, and spatula.

• Methodology:

  • Acclimatize all materials to the respective environmental chamber temperatures for at least 1 hour.

  • Dispense equal amounts of Paste A and Paste B onto the mixing pad.

  • Start the stopwatch and mix the pastes for the manufacturer-recommended time (e.g., 20 seconds).

  • Observe the cement mixture and record the time at which it is fully set, defined as the point where it can no longer be indented with a dental probe.

  • Repeat the experiment in both temperature-controlled environments to determine the effect of temperature on the final self-curing time.

Protocol 2: Bond Strength Testing with Light-Cure vs. Self-Cure Protocols

• Materials: Panavia V5, extracted human or bovine dentin samples, restorative material (e.g., zirconia blocks), universal testing machine, dental curing light, Panavia V5 Tooth Primer, and CLEARFIL CERAMIC PRIMER PLUS.

• Methodology:

  • Prepare dentin samples by embedding them in acrylic resin and polishing to expose a flat dentin surface.

  • Prepare the restorative material samples according to the manufacturer's instructions, including sandblasting and priming with CLEARFIL CERAMIC PRIMER PLUS.[9][11]

  • Divide the dentin samples into two groups: Light-Cure and Self-Cure.

  • For both groups, apply Panavia V5 Tooth Primer to the dentin surface and allow it to react for 20 seconds before air-drying.[9][11]

  • Apply Panavia V5 cement to the primed restorative material and seat it onto the dentin surface with consistent pressure.

  • For the Light-Cure group, immediately light-cure the margins for 10 seconds.[9][15]

  • For the Self-Cure group, allow the samples to cure for the full 3-minute self-cure time without light exposure.[9][15]

  • Store all samples in 37°C water for 24 hours.

  • Perform shear or microtensile bond strength testing using a universal testing machine to compare the bond strengths achieved with each curing protocol.

Visualizations

Caption: Dual-Cure Polymerization Pathway in Panavia Cements.

Caption: Workflow for Comparative Bond Strength Testing.

Caption: Troubleshooting Logic for Incomplete Curing Issues.

References

• 1. Kuraray Panavia F 2.0 Complete kit TC (Tooth coloured) *Special Order* [k-dental.ca]
• 2. dentalsky.com [dentalsky.com]
• 3. Panavia F2.0 Cement| Panavia F2.0 Universal Resin Cement [kuraraydental.com]
• 4. panaviacements.com [panaviacements.com]
• 5. panaviacements.com [panaviacements.com]
• 6. suredental.com [suredental.com]
• 7. FPW412 : Panavia F 2.0 Standard Kit TC [ddgroup.com]
• 8. kuraraydental.com [kuraraydental.com]
• 9. kuraraydental.com [kuraraydental.com]
• 10. kuraraynoritake.eu [kuraraynoritake.eu]
• 11. panaviacements.com [panaviacements.com]
• 12. kuraraynoritake.eu [kuraraynoritake.eu]
• 13. suredental.com [suredental.com]
• 14. panaviacements.com [panaviacements.com]
• 15. henryschein.co.nz [henryschein.co.nz]

Technical Support Center: Optimizing Panavia TC Adhesion Through Surface Treatment

Welcome to the Technical Support Center for Panavia™ TC adhesive cement. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on the effective use of Panavia™ TC, with a focus on the critical role of surface treatment in achieving optimal adhesion. Here, you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to support your research and development endeavors.

Panavia™ TC, available as a "Tooth Color" shade for both Panavia™ 21 and Panavia™ F 2.0, is a versatile adhesive resin cement known for its strong and durable bond to a variety of dental substrates.[1][2] Achieving the highest bond strength and long-term clinical success is directly influenced by the meticulous preparation of the bonding surfaces. This guide will delve into the evidence-based surface treatment protocols that maximize the adhesive potential of Panavia™ TC.

Troubleshooting Guide

This section addresses common issues encountered during experiments involving Panavia™ TC adhesion, providing potential causes and solutions.

Issue	Potential Cause	Recommended Solution
Low bond strength to zirconia restorations.	Inadequate surface roughening.	Sandblast the zirconia surface with 30-50 micron alumina particles at an air pressure of 4.2 – 7 kg/cm ² (60-100 PSI). This creates micromechanical retention, which is crucial for a strong bond.[3]
Contamination of the zirconia surface after try-in.	After try-in, clean the zirconia surface with a dedicated cleaning agent like Ivoclean or by sandblasting again to remove salivary proteins and other contaminants that can inhibit bonding.[4]
Omission or incorrect application of a primer.	For zirconia, while Panavia F 2.0 can bond directly, using a primer containing the adhesive monomer MDP (10-Methacryloyloxydecyl dihydrogen phosphate) can enhance the bond strength and durability.[5]
Debonding from dentin or enamel.	Inadequate etching or priming of the tooth structure.	For Panavia™ 21, use the ED PRIMER on both enamel and dentin without prior acid etching of dentin. For uncut enamel, etching with phosphoric acid is recommended.[3] For Panavia™ F 2.0, the self-etching ED PRIMER II is used for enamel and dentin.[5]
Contamination of the prepared tooth surface.	Ensure the tooth surface is kept clean and dry after priming and before cementation. Saliva or blood contamination will significantly compromise the bond strength.[6]
Premature setting of the cement.	Do not apply the Panavia™ paste directly onto the primed tooth surface, as this can accelerate the setting time. Apply the mixed cement to the restoration before seating.[3]
Inconsistent or weak bonding to metal alloys.	Improper surface treatment of the metal.	Non-precious metals should be sandblasted. Precious and semi-precious metals benefit from sandblasting followed by tin-plating to enhance the chemical bond with the MDP monomer in Panavia™.[3]
Omission of a metal primer.	For precious metal alloys, the use of ALLOY PRIMER is recommended to improve the bond strength with Panavia™ F 2.0.[7]
Veneer debonding or fracture.	Incorrect surface treatment of the ceramic veneer.	For silica-based ceramics like porcelain, sandblasting followed by the application of a silane coupling agent (e.g., CLEARFIL™ CERAMIC PRIMER PLUS) is essential to create a strong chemical bond.[5]
Use of an opaque shade for light-cured veneers.	The opaque shade of Panavia™ F 2.0 cannot be light-cured and relies on chemical curing. For thin, translucent restorations like veneers, a translucent shade (TC or Light) should be used to ensure adequate light transmission for polymerization.[8]

Frequently Asked Questions (FAQs)

Q1: What is the difference between Panavia™ 21 TC and Panavia™ F 2.0 TC?

A1: Panavia™ 21 is a purely self-curing adhesive resin cement with anaerobic curing properties, meaning it sets in the absence of oxygen.[2] Panavia™ F 2.0 is a dual-cure (light-cure and self-cure) resin cement.[5] The "TC" designation in both refers to the "Tooth Color" shade, which is a translucent A3 shade.[1][9] The choice between the two depends on the clinical situation, with the dual-cure Panavia™ F 2.0 being suitable for situations where light curing is possible and desirable.

Q2: Is it always necessary to sandblast zirconia before cementing with Panavia™ TC?

A2: Yes, sandblasting is a critical step for achieving a durable bond to zirconia. Zirconia is a crystalline ceramic that is resistant to acid etching.[4] Therefore, creating micromechanical retention through air abrasion with alumina particles is the most effective way to enhance the bond strength of resin cements like Panavia™.[10]

Q3: What is the role of the MDP monomer in Panavia™ TC adhesion?

A3: The proprietary MDP (10-Methacryloyloxydecyl dihydrogen phosphate) monomer is a key component in Panavia™ cements. It is an adhesive phosphate monomer that provides a strong and durable chemical bond to tooth structure (hydroxyapatite), metals, and metal oxides like zirconia.[5]

Q4: Can I use a universal bonding agent instead of the dedicated primers for Panavia™ TC?

A4: While some universal bonding agents may contain MDP, for predictable and optimal results, it is recommended to use the primers specifically designed for the Panavia™ system (e.g., ED PRIMER for Panavia™ 21, ED PRIMER II for Panavia™ F 2.0, and ALLOY PRIMER for precious metals).[3][5] The chemical compatibility between the primer and the cement is crucial for a reliable bond.

Q5: How does surface contamination affect the bond strength of Panavia™ TC?

A5: Surface contamination from saliva, blood, or silicone-based fit-checkers can severely compromise the bond strength. Salivary proteins, for instance, can adsorb to the zirconia surface and prevent the adhesive monomer from interacting with the oxide layer.[4] Thorough cleaning of the bonding surfaces after try-in is essential.

Data Presentation: Shear Bond Strength of Panavia Cements

The following tables summarize the shear bond strength (SBS) of Panavia™ cements to various substrates with different surface treatments, as reported in the scientific literature. It is important to note that direct comparisons between studies should be made with caution due to variations in experimental methodologies.

Table 1: Shear Bond Strength of Panavia™ Cements to Zirconia

Zirconia Type	Surface Treatment	Panavia™ Product	Mean SBS (MPa) ± SD	Reference
In-Ceram Zirconia	CoJet	Panavia 21	Significantly higher than untreated	[11]
YZ Zirconia	Rocatec	Panavia F 2.0	Higher than untreated	[11]
Zirconia	Airborne-particle abrasion (APA)	Panavia F 2.0	Higher than control	[10]
Zirconia	Glass infiltration + HF acid (GI+HF)	Panavia F 2.0	Significantly higher than APA	[10]
Zirconia	Mesoporous zirconia coating (MZ)	Panavia F 2.0	Significantly higher than APA	[10]

Table 2: Shear Bond Strength of Panavia™ Cements to Dentin and Enamel

Substrate	Surface Treatment	Panavia™ Product	Mean SBS (MPa) ± SD	Reference
Dentin	Self-etch primer	Panavia 21	-	[1]
Enamel	Self-etch primer	Panavia 21	-	[1]
Dentin	ED PRIMER II	Panavia F 2.0	-	[5]
Enamel	ED PRIMER II	Panavia F 2.0	-	[5]

Note: Specific SBS values for dentin and enamel with Panavia 21 and F 2.0 were not consistently available in the initial search results in a comparable format. The table indicates the recommended primer for each.

Experimental Protocols

This section provides detailed methodologies for key experiments cited in this technical support center.

Shear Bond Strength Testing Protocol (General)

• Specimen Preparation:

  • Substrate specimens (e.g., zirconia blocks, extracted human teeth) are embedded in acrylic resin.

  • The bonding surface is ground flat and polished with a series of silicon carbide papers (e.g., 600-grit) to create a standardized surface.[12]

• Surface Treatment:

  • The prepared substrate surfaces are treated according to the specific experimental groups (e.g., no treatment, sandblasting, priming).

• Bonding Procedure:

  • A cylindrical mold (e.g., 3 mm in diameter) is placed on the treated surface.

  • Panavia™ TC cement is mixed according to the manufacturer's instructions and placed into the mold.

  • A restorative material (e.g., composite resin) is inserted into the mold and seated with a constant pressure.

  • Excess cement is removed.

  • If using a dual-cure cement like Panavia™ F 2.0, the specimen is light-cured from multiple directions.

• Storage:

  • The bonded specimens are stored in distilled water at 37°C for 24 hours (or longer, with thermocycling for aging simulation) before testing.[12]

• Shear Bond Strength Test:

  • The specimen is secured in a universal testing machine.

  • A shear load is applied to the base of the bonded cylinder at a constant crosshead speed (e.g., 0.5 mm/min) until failure occurs.[13]

  • The force at failure is recorded, and the shear bond strength is calculated in megapascals (MPa) by dividing the failure load by the bonding area.

• Failure Mode Analysis:

  • The fractured surfaces are examined under a stereomicroscope to determine the mode of failure (adhesive, cohesive, or mixed).[12]

Mandatory Visualization

Experimental Workflow for Zirconia Surface Treatment and Panavia TC Cementation

Caption: Workflow for Zirconia Surface Treatment and this compound Cementation.

Logical Relationship between Surface Treatment and Adhesion Mechanisms

Caption: Relationship between Surface Treatment and Adhesion Mechanisms.

References

• 1. Panavia 21 | Panavia Cement Agent | Kuraray Dental [kuraraydental.com]
• 2. kuraraynoritake.eu [kuraraynoritake.eu]
• 3. suredental.com [suredental.com]
• 4. Which Zirconia Surface-cleaning Strategy Improves Adhesion of Resin Composite Cement after Saliva Contamination? A Systematic Review and Meta-Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. kuraraynoritake.eu [kuraraynoritake.eu]
• 6. net32.com [net32.com]
• 7. kuraraydental.com [kuraraydental.com]
• 8. kuraraynoritake.eu [kuraraynoritake.eu]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Effect of Different Surface Treatment Methods on Bond Strength of Dental Ceramics to Dental Hard Tissues: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Shear and tensile bond testing for resin cement evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. dentalproductsreport.com [dentalproductsreport.com]

Panavia TC Technical Support Center: In Vitro Marginal Gap Formation

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to reducing marginal gap formation in vitro when using Panavia TC and other Panavia resin cements. The following troubleshooting guides and frequently asked questions (FAQs) are designed to address specific issues encountered during experimental setups.

Troubleshooting Guides

Issue: Excessive Marginal Gap Formation Observed with Zirconia Restorations

Potential Cause	Troubleshooting Step	Expected Outcome
Inadequate Surface Treatment of Zirconia: The bond between Panavia and zirconia relies on proper surface conditioning.	Ensure zirconia restorations are air-abraded with alumina particles prior to cementation.[1]	Improved micromechanical retention and a stronger bond, leading to a reduced marginal gap.
Improper Primer Application: The MDP monomer in Panavia primers is crucial for chemical bonding to zirconia.[1][2]	Apply a thin, uniform layer of CLEARFIL™ CERAMIC PRIMER PLUS to the air-abraded zirconia surface and dry thoroughly with a mild air stream.[1]	Enhanced chemical adhesion between the cement and the restoration, minimizing the gap.
Incorrect Cement Space Setting in CAD/CAM: The virtual cement space setting during the design phase can significantly impact the final fit.	For CAD/CAM fabricated zirconia crowns, consider the manufacturer's recommended cement space settings. One in vitro study found that different cement space settings can affect the marginal fit of resin-ceramic crowns.[3]	An optimized cement space allows for a uniform cement layer without compromising the marginal seal.
Excessive Seating Pressure: While adequate pressure is necessary, excessive force can lead to thin spots in the cement layer and an increased marginal gap.	Apply a constant, moderate seating force during cementation. One study used a static load to seat crowns during cementation.[3]	Consistent and complete seating of the restoration with a uniform cement layer, reducing the marginal gap.

Issue: Increased Marginal Gap After Thermocycling

Potential Cause	Troubleshooting Step	Expected Outcome
Material-Dependent Dimensional Changes: Different restorative materials exhibit varying degrees of thermal expansion and contraction, which can stress the cement interface.	Be aware that resin-based and resin-modified ceramic restorations may show a greater increase in marginal gaps after thermocycling compared to glass-ceramics.[4]	Understanding the material properties will help in interpreting results and selecting appropriate materials for specific experimental designs.
Incomplete Polymerization of the Cement: An under-cured cement margin is more susceptible to degradation and gap formation during thermal stress.	Ensure adequate light-curing of all margins. For dual-cure cements like Panavia F2.0 and Panavia V5, allow for the full self-cure time, especially in areas with limited light access.[5] The use of an oxygen-inhibiting gel, such as OXYGUARD II, at the margins during self-curing can prevent the formation of an oxygen-inhibited layer and promote a more complete cure.[5]	A fully polymerized cement margin will have improved mechanical properties and greater resistance to thermal stresses, thus maintaining marginal integrity.

Frequently Asked Questions (FAQs)

Q1: What is this compound?

A: this compound is a specific shade of the Panavia F2.0 dual-cure resin cement. "TC" stands for "Tooth Color," which is a translucent A3 shade.[2]

Q2: Does the choice of restorative material affect the marginal gap when using Panavia cements?

A: Yes, the type of restorative material can influence the marginal gap. For instance, in an in vitro study comparing two zirconia crown systems cemented with Panavia F2.0, a statistically significant difference in the mean marginal gap values was observed between the two systems.[6] Another study found that the marginal gaps of CAD/CAM inlays varied depending on whether the material was ceramic-based, a combination, or resin-based.[4]

Q3: How does the tooth preparation design influence the marginal gap with Panavia cements?

A: The design of the tooth preparation has a significant impact on the marginal fit of the restoration. A systematic review of in vitro studies on zirconia crowns concluded that a rounded shoulder finish line was favored for better marginal fit.[7] Another study on ceramic onlays cemented with Panavia V5 found that both the preparation design and the location of the margins influenced the width of the cement line.[8]

Q4: What is the difference in marginal adaptation between the self-cure and light-cure modes of Panavia F2.0?

A: In an in vitro study evaluating the marginal adaptation of resin cements, it was observed that for Panavia F2.0, the light-cure mode resulted in better marginal adaptation with fewer gaps compared to the self-cure mode.[9]

Q5: What is the recommended procedure for cementing a zirconia crown with Panavia V5 to minimize the marginal gap?

A: The recommended procedure involves:

• Trial Fitting: Try in the zirconia restoration to ensure a passive fit.[1]

• Surface Treatment of Zirconia: Air-abrade the internal surface of the crown with alumina powder, followed by ultrasonic cleaning and drying.[1]

• Priming the Restoration: Apply CLEARFIL™ CERAMIC PRIMER PLUS to the internal surface and dry.[1]

• Tooth Preparation: Clean and dry the tooth surface.

• Priming the Tooth: Apply PANAVIA™ V5 Tooth Primer and leave it for 20 seconds, then thoroughly dry with mild air.[10]

• Cement Application and Seating: Apply PANAVIA™ V5 paste to the crown and seat it with gentle, constant pressure.

• Excess Cement Removal: Tack-cure the excess cement for 3-5 seconds and then remove it.[2]

• Final Curing: Light-cure all margins for the recommended time. For areas where light cannot reach, allow the cement to self-cure for the specified duration (e.g., 3 minutes of maintained isolation for translucent crowns).[10]

Quantitative Data Summary

Table 1: Marginal Gap of Zirconia Restorations with Panavia F2.0

Study	Restoration Type	Cement	Marginal Gap (μm) - Before Cementation	Marginal Gap (μm) - After Cementation	Marginal Gap (μm) - After Thermocycling
Papanas et al.	Zirconia Frameworks	Panavia F2.0	48.3 ± 14.5	73.4 ± 16.9	74.3 ± 16.9
Papanas et al.	Zirconia Frameworks	RelyX U100	47.9 ± 14.9	59.9 ± 17.5	60.2 ± 17.5
Yildirim et al.	Cercon Zirconia Crowns	Panavia F2.0	-	85 ± 11.4	-
Yildirim et al.	DC-Zirkon Zirconia Crowns	Panavia F2.0	-	75.3 ± 13.2	-

Table 2: Influence of Preparation Design on Marginal Gap of Ceramic Onlays with Panavia V5

Study	Preparation Design	Location of Margin	Cement Line Width (μm)
Songthang et al.	R0 (Occlusal Overlay)	Buccal	75.8 ± 15.6
Songthang et al.	R0 (Occlusal Overlay)	Palatal	79.5 ± 17.3
Songthang et al.	R0 (Occlusal Overlay)	Mesial	101.2 ± 20.4
Songthang et al.	R0 (Occlusal Overlay)	Distal	98.7 ± 19.8
Songthang et al.	R1 (1mm Buccal Wall)	Buccal	55.4 ± 12.9
Songthang et al.	R1 (1mm Buccal Wall)	Palatal	60.1 ± 13.5
Songthang et al.	R1 (1mm Buccal Wall)	Mesial	85.6 ± 18.7
Songthang et al.	R1 (1mm Buccal Wall)	Distal	83.2 ± 17.9

Experimental Protocols

Protocol 1: Evaluation of Marginal Gap of Zirconia Frameworks Cemented with Panavia F2.0 (Adapted from Papanas et al.)

• Tooth Preparation: Maxillary premolars are prepared with a rounded shoulder and a 6° convergence angle.

• Framework Fabrication: Zirconia frameworks are fabricated using a CAD/CAM system.

• Pre-cementation Marginal Gap Measurement: The marginal fit of the frameworks is evaluated under a microscope at 30x magnification before cementation.

• Cementation:

  • The internal surfaces of the zirconia frameworks are air-abraded.

  • For the Panavia F2.0 group, ED Primer II A and B are mixed and applied to the tooth surface for 30 seconds and then gently air-dried. Panavia F2.0 paste is mixed and applied to the framework.

  • The framework is seated with a constant load.

  • Excess cement is removed, and the margins are light-cured.

• Post-cementation Marginal Gap Measurement: The marginal gap is re-evaluated under the microscope.

• Thermocycling: The cemented frameworks undergo 20,000 thermocycles.

• Final Marginal Gap Measurement: The marginal gap is measured again after thermocycling.

Protocol 2: Influence of Preparation Design on Marginal Gap of Ceramic Onlays with Panavia V5 (Adapted from Songthang et al.)

• Tooth Preparation: Human maxillary premolars are prepared with different onlay designs (e.g., varying remaining buccal wall thickness and occlusal overlay).

• Restoration Fabrication: IPS e.max® CAD ceramic onlays are fabricated using a CEREC MC XL CAD/CAM system.

• Cementation:

  • The internal surfaces of the ceramic onlays are etched with hydrofluoric acid and silanated.

  • The tooth surfaces are treated according to the Panavia V5 instructions (application of Tooth Primer).

  • The onlays are cemented with Panavia V5 dual-cure resin cement.

  • Excess cement is removed.

• Marginal Gap Measurement: The cement-line thickness is evaluated under a digital stereomicroscope at various points along the margins of the restorations.

• Data Analysis: The data is analyzed using 2-way ANOVA to determine the influence of preparation design and margin location on the cement line width.

Visualizations

Caption: Experimental workflow for in vitro marginal gap measurement.

Caption: Troubleshooting logic for excessive marginal gap formation.

References

• 1. researchgate.net [researchgate.net]
• 2. kuraraydental.com [kuraraydental.com]
• 3. view.tanta.edu.eg [view.tanta.edu.eg]
• 4. kuraraydental.com [kuraraydental.com]
• 5. kuraraynoritake.eu [kuraraynoritake.eu]
• 6. researchgate.net [researchgate.net]
• 7. In vitro Evaluation of the Marginal Fit and Internal Adaptation of Zirconia and Lithium Disilicate Single Crowns: Micro-CT Comparison Between Different Manufacturing Procedures - PMC [pmc.ncbi.nlm.nih.gov]
• 8. clinicalresearchdental.com [clinicalresearchdental.com]
• 9. humanusdental.com [humanusdental.com]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Panavia TC Bonding to Sclerotic Dentin

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to the challenges and best practices for bonding Panavia TC (a shade of Panavia F2.0) to sclerotic dentin. This resource offers troubleshooting advice, frequently asked questions, detailed experimental protocols, and quantitative data to facilitate successful and reliable bonding in a research setting.

Frequently Asked Questions (FAQs)

Q1: What is sclerotic dentin and why is it challenging to bond to?

Sclerotic dentin is a type of dentin characterized by changes in its microstructure, primarily the partial or complete occlusion of dentinal tubules with mineral deposits (whitlockite crystallites) and a hypermineralized surface layer.[1] These changes are a natural defense mechanism against stimuli like abrasion or erosion. The reduced porosity and altered chemical composition of sclerotic dentin present a significant challenge for adhesive bonding, as it hinders the infiltration of resin monomers and the formation of a stable hybrid layer and resin tags.[1][2]

Q2: What is this compound?

This compound is a tooth-colored shade of Panavia F 2.0, a dual-cure, self-etching, fluoride-releasing resin cement.[3] It contains the adhesive monomer MDP (10-Methacryloyloxydecyl dihydrogen phosphate), which is known for its ability to chemically bond to tooth structure.[3][4] Panavia F 2.0 is designed to be used with a self-etching primer, ED Primer II, which simplifies the bonding procedure.[3][5][6]

Q3: What are the common challenges encountered when bonding this compound to sclerotic dentin?

The primary challenge is achieving adequate bond strength and long-term stability. Due to the characteristics of sclerotic dentin, users may experience:

• Reduced Bond Strength: The hypermineralized and occluded nature of sclerotic dentin can lead to significantly lower bond strengths compared to normal dentin.[2]

• Interfacial Failure: The bond is more likely to fail at the interface between the adhesive and the dentin surface.[2]

• Limited Primer Efficacy: The self-etching primer (ED Primer II) may not be aggressive enough to effectively etch through the hypermineralized surface layer of sclerotic dentin.[2]

Q4: Can the bond strength of this compound to sclerotic dentin be improved?

Yes, research suggests that modifying the surface treatment of sclerotic dentin prior to the application of the self-etching primer can significantly improve bond strength. The most common and effective modification is the pre-conditioning of the sclerotic dentin with phosphoric acid.[7][8]

Q5: How does pre-conditioning with phosphoric acid improve bonding to sclerotic dentin?

Pre-conditioning with 37% phosphoric acid helps to remove the hypermineralized surface layer and partially open the occluded dentinal tubules.[7] This creates a more receptive surface for the self-etching primer and resin cement, allowing for better micromechanical interlocking and improved bond strength.[7][8]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Low microtensile bond strength (µTBS) values.	Ineffective etching of the sclerotic dentin surface by the self-etch primer alone.	Pre-condition the sclerotic dentin with 37% phosphoric acid for 15 seconds, rinse thoroughly, and then proceed with the application of ED Primer II as per the manufacturer's instructions.[7]
Adhesive failure at the dentin interface observed during fractographic analysis.	Poor infiltration of the resin cement into the sclerotic dentin.	In addition to phosphoric acid pre-conditioning, ensure the ED Primer II is applied actively for the full recommended time to maximize its etching and priming effect.
Inconsistent or highly variable bond strength results across samples.	Non-uniform surface characteristics of the sclerotic dentin.	Standardize the preparation of the sclerotic dentin surface. If applicable, lightly roughening the surface with a fine-grit diamond bur before etching may create a more uniform substrate.
Premature failure of specimens during preparation for µTBS testing.	Extremely poor adhesion.	Re-evaluate the entire bonding protocol. Ensure meticulous moisture control, as contamination can severely compromise the bond. Confirm the correct mixing and application of Panavia F2.0.

Quantitative Data

Table 1: Microtensile Bond Strength (µTBS) of Self-Etch Adhesives to Sclerotic Dentin with Different Surface Treatments

Adhesive System	Sclerotic Dentin Surface Treatment	Mean µTBS (MPa) ± SD
Self-Etch Adhesive	Standard Protocol (No Pre-treatment)	Lower µTBS values observed
Self-Etch Adhesive	Pre-conditioning with 37% Phosphoric Acid	Significantly higher µTBS values observed[7]
Self-Etch Adhesive*	Doubled Etch-Prime Time	Lower µTBS compared to standard protocol[7]

*Note: This table summarizes findings from a study on a self-etch bonding system and may be indicative of the performance of Panavia F2.0 under similar conditions.[7]

Table 2: Microtensile Bond Strength (µTBS) of Panavia F2.0 to Different Dentin Regions (Normal Dentin)

Dentin Region	Mean µTBS (MPa) ± SD (24 hours)	Mean µTBS (MPa) ± SD (6 months)
Superficial	26.7 ± 4.5	16.5 ± 3.2
Deep	24.3 ± 5.1	15.8 ± 2.9
Cervical	25.1 ± 4.8	16.1 ± 3.1

*Note: This data is for normal dentin and serves as a baseline for comparison. Bond strengths to sclerotic dentin without surface modification are expected to be lower.[1]

Experimental Protocols

Protocol 1: Microtensile Bond Strength (µTBS) Testing of Panavia F2.0 to Sclerotic Dentin

This protocol outlines a typical experiment to evaluate the bond strength of Panavia F2.0 to sclerotic dentin, incorporating a surface pre-treatment with phosphoric acid.

1. Tooth Selection and Preparation:

• Select extracted human molars with visible signs of occlusal wear and dentin sclerosis.

• Clean the teeth of any soft tissue debris and store them in a suitable medium (e.g., 0.5% chloramine T solution) at 4°C.

• Create a flat bonding surface on the sclerotic dentin by grinding the occlusal surface with 180-grit silicon carbide (SiC) paper under water cooling.

• Further polish the surface with 600-grit SiC paper for 60 seconds to create a standardized smear layer.

2. Bonding Procedure (Experimental Group):

• Phosphoric Acid Pre-conditioning: Apply 37% phosphoric acid gel to the sclerotic dentin surface for 15 seconds.

• Rinse the surface thoroughly with water for 15 seconds and gently air-dry, avoiding desiccation.

• Primer Application: Mix equal amounts of Panavia F 2.0 ED Primer II liquids A and B. Apply the mixture to the entire dentin surface and leave it for 30 seconds.[5][9] Gently air-dry to evaporate the solvent.

• Cement Application: Build up a composite resin block (e.g., 5 mm high) in increments on the bonded surface and light-cure each increment according to the manufacturer's instructions.

• Curing: Light-cure the final restoration through the composite block or allow for self-curing according to the Panavia F2.0 instructions.[10]

3. Specimen Sectioning:

• Store the bonded teeth in water at 37°C for 24 hours.

• Section the teeth perpendicular to the bonded interface into serial slabs of approximately 0.9 mm thickness using a low-speed diamond saw under water cooling.

• Further section each slab into beams with a cross-sectional area of approximately 1.0 mm².

4. µTBS Testing:

• Attach each beam to a testing jig using cyanoacrylate adhesive.

• Load the specimen to failure in a universal testing machine at a crosshead speed of 1 mm/min.

• Record the bond strength in Megapascals (MPa).

5. Failure Mode Analysis:

• Examine the fractured surfaces under a stereomicroscope at high magnification (e.g., 40x) to determine the failure mode (adhesive, cohesive in dentin, cohesive in resin, or mixed).

Mandatory Visualizations

Caption: Experimental workflow for µTBS testing of this compound on sclerotic dentin.

Caption: Troubleshooting logic for low bond strength with this compound.

References

• 1. Immediate and delayed micro-tensile bond strength of different luting resin cements to different regional dentin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Micro-tensile bond strengths to sclerotic dentin using a self-etching and a total-etching technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. eldex.am [eldex.am]
• 4. kuraraynoritake.com [kuraraynoritake.com]
• 5. kuraraynoritake.eu [kuraraynoritake.eu]
• 6. clinicalresearchdental.com [clinicalresearchdental.com]
• 7. Effect of different surface treatments of human occlusal sclerotic dentin on micro-tensile bond strength to resin composite core material - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A comparative study of the microtensile bond strength and microstructural differences between sclerotic and Normal dentine after surface pretreatment - PMC [pmc.ncbi.nlm.nih.gov]
• 9. kuraraynoritake.eu [kuraraynoritake.eu]
• 10. droracle.ai [droracle.ai]

Technical Support Center: Panavia TC Bond Longevity in Artificial Saliva

Welcome to the technical support center for researchers and scientists working with Panavia TC dental cement. This resource provides troubleshooting guidance and answers to frequently asked questions regarding the improvement of this compound bond longevity in artificial saliva environments.

Troubleshooting Guide

This guide addresses common issues encountered during in-vitro experiments with this compound and artificial saliva.

Problem	Potential Cause	Recommended Solution
Low initial bond strength to zirconia.	Inadequate surface treatment of the zirconia.	Pre-treat the zirconia surface by air-abrading with 50 µm aluminum oxide particles. This enhances micromechanical retention.[1][2][3]
Absence of a chemical bonding promoter.	Ensure the use of a primer containing 10-methacryloyloxydecyl dihydrogen phosphate (10-MDP). This compound contains MDP, which facilitates a chemical bond to zirconia.[1][4][5]
Significant decrease in bond strength after aging in artificial saliva.	Hydrolytic degradation of the resin-dentin interface.	The use of MDP-based primers has been shown to create a more stable, water-resistant interface compared to conventional Bis-GMA cements.[6]
Saliva contamination during the bonding procedure.	Saliva contamination can significantly decrease long-term bond durability. If contamination occurs, cleaning the surface with air abrasion is an effective method to restore bond strength.[3][7][8]
Inconsistent or variable bond strength results.	Variations in artificial saliva composition or pH.	Use a standardized artificial saliva formulation with a consistent pH for all experiments to ensure reproducibility. The pH of the media can influence material properties.[2][9]
Premature debonding of specimens.	This can occur with certain resin cements. Panavia F2.0, which also contains MDP, has shown greater bond stability in some studies compared to other cements that exhibited premature debonding.[2]
Adhesive failure at the cement-zirconia interface.	Ineffective cleaning of saliva contamination.	Rinsing with water alone is often insufficient to remove saliva contaminants from the zirconia surface. Air abrasion is a more effective cleaning method.[3][7]

Frequently Asked Questions (FAQs)

???+ question "How can I improve the bond strength of this compound to zirconia?"

???+ question "What is the effect of saliva contamination on this compound bonds?"

???+ question "What is the most effective way to clean a zirconia surface contaminated with saliva?"

???+ question "Does the pH of artificial saliva affect the bond strength of this compound?"

???+ question "How does aging in artificial saliva affect bond strength over time?"

Data Summary

Shear Bond Strength (SBS) of Panavia Cements Under Different Conditions

Cement	Substrate	Primer/Condition	Initial SBS (MPa)	Aged SBS (MPa)	Reference
Panavia V5	Zirconia (Y-TZP)	With 10-MDP	4.960 ± 1.328	-	[4]
Panavia V5	Zirconia (Y-TZP)	Without 10-MDP	2.282 ± 1.636	-	[4]
Panavia F2.0	Zirconia (Y-TZP)	With 10-MDP Primer	25.85 ± 11.46	-	[4]
Panavia F2.0	Zirconia (Y-TZP)	Without 10-MDP Primer	9.18 ± 8.38	-	[4]
Panavia F2.0	Cercon Zirconia	Before Thermocycling	9.45	-
Panavia F2.0	Cercon Zirconia	After Thermocycling	-	13.45
Panavia F2.0	Ziecon Zirconia	Before Thermocycling	9.59	-
Panavia F2.0	Ziecon Zirconia	After Thermocycling	-	12.37

Tensile Bond Strength (TBS) of Panavia F2.0 to Zirconia After Saliva Contamination and Cleaning

Cleaning Method	TBS after 3 Days (MPa)	TBS after 150 Days + Thermocycling (MPa)	Reference
Air Abrasion	49.9 ± 7.4	19.8 ± 5.3	[3]
37% Phosphoric Acid (60s)	25.1 ± 7.8	6.6 ± 4.3	[3]
96% Isopropanol (15s)	6.6 ± 3.9	0	[3]
Control (No Cleaning)	22.1 ± 11.1	0	[3]

Experimental Protocols

Protocol 1: Shear Bond Strength (SBS) Testing of this compound to Zirconia

Objective: To evaluate the shear bond strength of this compound to a zirconia substrate.

Materials:

• This compound cement

• Zirconia blocks (e.g., Y-TZP)

• Composite resin cylinders

• 10-MDP containing primer (if not integral to the cement)

• Air-abrasion unit with 50 µm aluminum oxide particles

• Universal testing machine

• Artificial saliva solution

Methodology:

• Prepare zirconia blocks and embed them in acrylic resin.

• Polish the zirconia surface with silicon carbide paper.

• Air-abrade the bonding surface of the zirconia blocks with 50 µm aluminum oxide particles.

• Apply a 10-MDP containing primer to the zirconia surface according to the manufacturer's instructions.

• Place a composite resin cylinder onto the primed zirconia surface using this compound cement.

• Light-cure the specimen according to the cement manufacturer's instructions.

• Store the bonded specimens in artificial saliva at 37°C for a specified period (e.g., 24 hours for initial strength, or longer for aging studies).

• Perform the shear bond strength test using a universal testing machine at a crosshead speed of 0.5 mm/min until failure.

• Record the failure load in Newtons and calculate the shear bond strength in MPa.

• Analyze the failure mode (adhesive, cohesive, or mixed) using a stereomicroscope.

Protocol 2: Evaluating the Effect of Saliva Contamination and Cleaning on Bond Strength

Objective: To determine the effect of artificial saliva contamination and subsequent cleaning methods on the bond strength of this compound to zirconia.

Materials:

• Same as Protocol 1

• Artificial saliva

• Cleaning agents (e.g., 37% phosphoric acid, isopropanol)

Methodology:

• Prepare and air-abrade the zirconia specimens as described in Protocol 1.

• Divide the specimens into different groups:

  • Control Group: Bond the composite cylinder without any contamination.

  • Contamination Groups: Contaminate the air-abraded zirconia surface with artificial saliva for a specified time (e.g., 1 minute).

• For the contamination groups, apply different cleaning methods:

  • Rinse with water and air dry.

  • Clean with 37% phosphoric acid for 60 seconds, rinse, and dry.

  • Clean with isopropanol for 15 seconds and air dry.

  • Re-apply air abrasion.

• Proceed with the bonding procedure using this compound as described in Protocol 1.

• Store the specimens in artificial saliva, with one subset tested after 24 hours and another subset subjected to long-term storage and thermocycling (e.g., 150 days with 37,500 thermal cycles).

• Conduct tensile or shear bond strength testing as described previously.

Visualizations

References

• 1. Effects of MDP-based primers on shear bond strength between resin cement and zirconia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effect of artificial saliva and pH on shear bond strength of resin cements to zirconia-based ceramic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Panavia F 2.0 bonding to contaminated zirconia ceramic after different cleaning procedures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. kuraraynoritake.eu [kuraraynoritake.eu]
• 6. scribd.com [scribd.com]
• 7. researchgate.net [researchgate.net]
• 8. Adhesion procedure for CAD/CAM resin crown bonding: Reduction of bond strengths due to artificial saliva contamination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Effect of aging in artificial saliva on the shear bond strength of resin composite [scielo.org.za]

minimizing air bubble incorporation during Panavia TC mixing

This technical support center provides troubleshooting guidance and frequently asked questions to help researchers, scientists, and drug development professionals minimize the incorporation of air bubbles during the mixing of Panavia TC dental cement.

Frequently Asked Questions (FAQs)

Q1: What are the common causes of air bubble incorporation in this compound cement?

A1: Air bubbles in this compound can arise from several factors, primarily related to the mixing technique. Common causes include:

• Improper Spatulation: An aggressive or incorrect mixing motion can fold air into the cement paste.

• Incorrect Dispensing: Uneven dispensing of the catalyst and universal pastes can lead to an inconsistent mix and increase the likelihood of air entrapment.

• Environmental Factors: While less common, high ambient temperature can decrease the viscosity of the cement, potentially making it more prone to bubble formation during mixing.

• Syringe Handling: Retracting the plunger of a hand-mix syringe after dispensing can introduce air into the syringe, which may be incorporated into the next mix.[1][2]

Q2: How can I proactively prevent air bubbles during the mixing of this compound?

A2: To minimize air bubble incorporation, a meticulous mixing technique is crucial. Follow these best practices:

• Use a "Stropping" Motion: Instead of a vigorous circular motion, use a firm, sweeping or "stropping" motion with the spatula. This helps to blend the pastes without incorporating excess air.

• Maintain a Homogeneous Mix: Ensure that the catalyst and universal pastes are thoroughly blended to a uniform color and consistency.

• Proper Dispensing: Dispense equal lengths of the catalyst and universal pastes as recommended in the product instructions.

• Consider Automixing Systems: Studies on similar dental materials have shown that automixing systems can produce substantially fewer voids compared to hand mixing.[3]

Q3: Can the presence of air bubbles affect the final properties of the cement?

A3: Yes, the presence of voids or air bubbles can compromise the mechanical properties and longevity of the final restoration. Voids can act as stress concentration points, potentially reducing the fracture strength and fatigue resistance of the cement.[4][5] They can also increase the porosity of the material, which may affect its long-term stability and resistance to degradation.

Troubleshooting Guide

Problem: I am consistently seeing air bubbles in my mixed this compound cement.

This troubleshooting guide will help you identify the potential source of the air bubbles and provide corrective actions.

Potential Cause	Corrective Action
Incorrect Mixing Technique	Instead of a rapid, circular stirring motion which can whip air into the mixture, adopt a deliberate, smooth spatulation technique. Press the material against the mixing pad to expel any trapped air.
Improper Dispensing of Pastes	Ensure that you dispense equal lengths of the catalyst and universal pastes. An imbalanced ratio can affect the viscosity and setting reaction, potentially leading to bubble formation.
Air Trapped in Syringe (Hand-mix)	After dispensing, do not pull back on the syringe plunger. This action can introduce air into the nozzle, which will then be incorporated into the subsequent mix.
Automix Tip Issues (if applicable)	Before attaching a new mixing tip, ensure that a small amount of each paste is extruded to confirm even flow from both cartridges. This is known as "bleeding" the cartridge.

Data on Mixing Techniques and Void Formation

Table 1: Comparison of Void Formation Between Hand-Mixing and Automixing in Elastomeric Impression Materials

Mixing Technique	Number of Voids (Mean)	Total Surface Area of Voids (Mean, mm²)
Hand-Mixing ("Stropping" Technique)	Significantly Higher	Significantly Higher
Mechanical Automixing	Significantly Lower	Significantly Lower

Source: Adapted from a study on polyether impression materials. The mechanical mixing (Pentamix) generated the smallest number and total surface area of voids.[1][6]

Experimental Protocols

For research purposes, the quantification of voids in dental cements is often performed using high-resolution imaging techniques. Below is a generalized protocol for measuring porosity using micro-computed tomography (micro-CT).

Protocol: Porosity Measurement of this compound using Micro-Computed Tomography (micro-CT)

• Specimen Preparation:

  • Mix this compound according to the manufacturer's instructions, employing the specific mixing technique to be evaluated (e.g., hand-mixing with a specific motion, automixing).

  • Immediately after mixing, place the cement into a standardized mold (e.g., a cylindrical mold of 5 mm diameter and 2 mm height).

  • Ensure the mold is filled completely to avoid the introduction of external voids.

  • Allow the cement to set completely according to the manufacturer's recommended curing time.

  • Carefully remove the set cement specimen from the mold.

• Micro-CT Scanning:

  • Mount the specimen on the micro-CT scanner's stage.

  • Set the scanning parameters (e.g., voltage, current, resolution) appropriate for dental resin cements. A resolution in the range of 5-10 micrometers is typically used for such analyses.

  • Perform a 360-degree scan of the specimen.

• Image Reconstruction and Analysis:

  • Reconstruct the scanned 2D projection images into a 3D volume using the micro-CT software.

  • Apply appropriate filters to reduce noise and enhance the contrast between the cement matrix and the voids.

  • Segment the 3D volume to differentiate between the cement material and the internal voids based on grayscale thresholds.

  • Quantify the total volume of the specimen and the total volume of the voids.

  • Calculate the porosity percentage using the formula: Porosity (%) = (Total Void Volume / Total Specimen Volume) x 100

• Data Reporting:

  • Report the mean porosity and standard deviation for each mixing technique group.

  • Optionally, analyze and report the size distribution and spatial location of the voids within the specimens.

Visual Guides

The following diagrams illustrate the recommended workflow for minimizing air bubble incorporation and a troubleshooting flowchart to identify potential issues.

Caption: Recommended workflow for minimizing air bubble incorporation.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. The effect of mixing method on void formation in elastomeric impression materials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Contemporary Approach to the Porosity of Dental Materials and Methods of Its Measurement [mdpi.com]
• 5. Evaluation of fracture strength and total void amount in composite restorations on endodontically treated teeth [scielo.sa.cr]
• 6. The influence of the mixing technique on the content of voids in two polyether impression materials - PubMed [pubmed.ncbi.nlm.nih.gov]

effect of different storage conditions on Panavia TC properties

Welcome to the . This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions regarding the effects of different storage conditions on the properties of Panavia TC.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for this compound?

For optimal performance and shelf-life, this compound paste and ED PRIMER should be stored in a refrigerator at temperatures between 2°C and 8°C (36°F and 46°F) when not in use.[1][2] It is also crucial to protect the material from direct sunlight and high temperatures.[1][2]

Q2: Can this compound be stored at room temperature?

While the manufacturer recommends refrigeration for long-term storage, some related Panavia products have a wider acceptable storage range of 2-25°C (36-77°F). However, for daily use, it is recommended to take the product out of the refrigerator in the morning and allow it to reach room temperature before use, returning it to the refrigerator at the end of the day. Prolonged storage at room temperature, especially in warmer climates, is not advised as it can negatively impact the material's properties.

Q3: What are the potential consequences of improper storage, such as exposure to high temperatures?

Exposure to temperatures above the recommended range can adversely affect the physical and chemical properties of this compound. This can lead to:

• Reduced Bond Strength: Studies on similar Panavia products have shown that prolonged storage at elevated temperatures (e.g., 90°F or 32°C) can significantly decrease retention strength.[3]

• Altered Working and Setting Times: The chemical reactions that govern working and setting times are temperature-dependent. Improper storage can lead to a shortened working time, making the cement difficult to handle and place correctly.

• Decreased Shelf-Life: The manufacturer's stated shelf-life is based on storage under recommended refrigerated conditions. Improper storage will likely shorten the effective life of the product.

Q4: I left my this compound kit out on the bench overnight. Is it still usable?

If the ambient temperature of your laboratory is within a controlled room temperature range (e.g., around 20-23°C or 68-73°F), a single overnight exposure is unlikely to render the product unusable, though it is not ideal. It is recommended to return it to the refrigerator as soon as possible. However, if the laboratory experienced high temperatures, the material's properties may be compromised. It is advisable to test a small amount to check for normal consistency and setting characteristics before using it in a critical experiment. For critical applications, using a fresh, properly stored kit is recommended.

Q5: Should this compound be brought to room temperature before use?

Yes, it is important to allow this compound paste and ED PRIMER to reach room temperature before use.[1] Using the material directly from the refrigerator can result in a higher viscosity, making it difficult to dispense and mix correctly, which can affect the final properties of the cement.

Troubleshooting Guide

Issue	Potential Cause Related to Storage	Recommended Action
Reduced or inconsistent bond strength	The material was stored at elevated temperatures for an extended period.	Discard the current kit and use a new one that has been consistently stored under refrigerated conditions. Ensure all components are within their expiration date.
The material was repeatedly warmed to room temperature and then refrigerated.	While bringing the material to room temperature for use is necessary, minimize the number of warming and cooling cycles. Dispense the required amount and return the main container to the refrigerator promptly.
Working time is too short	The material was stored at a temperature higher than recommended, accelerating the chemical reaction.	Use a fresh, properly stored kit. Ensure the material is not exposed to direct sunlight or operating lights during mixing and application, as this can also accelerate the setting time.
The material was not allowed to cool down to room temperature after being in a warm environment.	Always allow the material to equilibrate to the ambient temperature of the laboratory before use.
Inconsistent mixing or dispensing	The material was used directly from the refrigerator, leading to high viscosity.	Allow the material to sit at room temperature for at least 15-20 minutes before dispensing and mixing.
The components have begun to degrade due to improper storage.	Check for any changes in color or consistency of the pastes. If they appear abnormal, do not use the kit.

Data on this compound Properties

The following table summarizes the shear bond strength of Panavia 21 TC to various substrates under standard conditions and after artificial aging through thermal cycling. This data is based on the manufacturer's technical information.[1]

Substrate	Shear Bond Strength (MPa) after 24 hours in 37°C water	Shear Bond Strength (MPa) after 3000 Thermal Cycles (4°C - 60°C)
Enamel	24.5	23.5
Etched Enamel	29.4	28.4
Dentin	17.7	16.7
Ni-Cr Alloy	41.2	40.2
Gold Alloy	36.3	35.3
Porcelain	26.5	25.5
Cured Composite	27.5	26.5

Experimental Protocols

Below are generalized methodologies for key experiments to assess the properties of dental cements like this compound. These are based on ISO standards and common practices in dental materials research.

Shear Bond Strength Testing (based on ISO 4049)

• Substrate Preparation: Prepare standardized bonding surfaces on extracted human or bovine teeth (for enamel and dentin) or on discs of dental alloys, ceramics, or composite materials. The surfaces are typically ground flat with silicon carbide paper to a specific grit (e.g., 600-grit) to create a standardized surface.

• Bonding Procedure:

  • Apply a bonding agent or primer (e.g., ED PRIMER for this compound) to the prepared substrate surface according to the manufacturer's instructions.

  • Place a mold (typically a cylindrical tube with a defined diameter) onto the prepared surface.

  • Mix the this compound cement and fill the mold.

  • Remove any excess cement and allow it to set according to the manufacturer's instructions.

• Storage/Aging:

  • For immediate bond strength, store the bonded specimens in distilled water at 37°C for 24 hours.

  • For aged bond strength, subject the specimens to thermal cycling (e.g., 3000 cycles between 5°C and 55°C) or prolonged water storage.

• Testing:

  • Mount the specimen in a universal testing machine.

  • Apply a shear load to the bonded cylinder at a constant crosshead speed (e.g., 1 mm/min) until failure occurs.

  • The shear bond strength is calculated by dividing the failure load by the bonded surface area.

Working and Setting Time (based on ISO 4049)

• Material Preparation: Dispense and mix the cement according to the manufacturer's instructions at a controlled temperature and humidity (e.g., 23 ± 1°C and 50 ± 5% relative humidity).

• Working Time: Start a stopwatch at the beginning of mixing. The working time is the period during which the cement can be manipulated without a significant loss of plasticity. This can be assessed by periodically probing the material with a clean, dry instrument. The end of the working time is noted when the material no longer flows and begins to set.

• Setting Time: The setting time is determined by an indentation test. A weighted indenter (e.g., a Gilmore needle) is gently placed on the surface of the setting cement. The initial setting time is the point at which the indenter no longer leaves a complete circular indentation. The final setting time is when the indenter leaves no visible mark on the surface.

Visualizations

Caption: Experimental workflow for shear bond strength testing.

Caption: Troubleshooting logic for storage-related issues.

References

• 1. suredental.com [suredental.com]
• 2. storage.googleapis.com [storage.googleapis.com]
• 3. Panavia 21 | Panavia Cement Agent | Kuraray Dental [kuraraydental.com]

overcoming polymerization shrinkage stress of Panavia TC

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address issues encountered when working with Panavia TC and related Panavia resin cements.

Troubleshooting Guide

This guide addresses specific problems that may arise during experiments, offering potential causes and solutions.

Issue	Potential Cause(s)	Recommended Solution(s)
Inconsistent or Low Bond Strength	1. Contamination of the bonding surface (saliva, blood, eugenol-containing materials).[1][2] 2. Improper surface treatment of the tooth or restoration. 3. Use of an incompatible primer.[1] 4. Incomplete removal of try-in paste.[1] 5. Use of hydrogen peroxide for cleaning cavities.[2] 6. Use of hemostatic agents containing ferric compounds.[2][3]	1. Ensure a clean, dry field of operation. Avoid eugenol-based materials as they can inhibit polymerization.[2][3] 2. Follow the specific surface treatment protocols for the restorative material being used (e.g., sandblasting for zirconia, hydrofluoric acid etching for silica-based ceramics).[1] 3. Use the recommended primer for the specific Panavia product (e.g., Panavia V5 Tooth Primer for Panavia V5).[1] 4. Thoroughly rinse and dry the restoration to remove all remnants of the try-in paste.[1] 5. Avoid using hydrogen peroxide for cavity cleaning as it can weaken bond strength.[2] 6. Avoid hemostatic agents with ferric compounds, which can impair adhesion and cause discoloration.[2][3]
Cement Curing Too Quickly	1. Exposure to strong ambient light (dental operating light, direct sunlight).[1][2] 2. Elevated temperature (intraoral environment).[1] 3. Applying the cement directly to the primed tooth surface.[1] 4. Use of a lentulo spiral for root canal application.[1]	1. Minimize exposure to strong light sources during the procedure.[1][2] 2. Be aware that the warmer intraoral temperature will accelerate the setting time.[1] 3. Apply the cement to the restoration, not the primed tooth, to avoid accelerated curing.[1] 4. Avoid using a lentulo spiral, as this can speed up polymerization.[1]
Cement Not Curing or Curing Too Slowly	1. Oxygen inhibition of the polymerization process.[1][2] 2. Unequal dispensing of Paste A and Paste B.[2] 3. Use of very small amounts of cement.[1] 4. Material stored improperly (not brought to room temperature).[1]	1. For self-curing, ensure an anaerobic environment by seating the restoration promptly. Use an oxygen-inhibiting gel like Oxyguard II where applicable.[1][2] 2. Ensure equal amounts of both pastes are dispensed for a proper mix.[2] 3. Very small amounts of cement may not polymerize correctly due to the surface area exposed to oxygen.[1] 4. Allow refrigerated components to reach room temperature for at least 15 minutes before use to ensure proper viscosity and curing.[1]
Restoration Debonding When Removing Excess Cement	1. Insufficiently cured cement at the time of excess removal.[1]	1. When using the tack-curing method, ensure the restoration is held firmly in place. For non-translucent restorations, allow for the full self-curing time (e.g., 5 minutes for Panavia SA Cement Universal) before attempting to remove excess.[1]

Frequently Asked Questions (FAQs)

General Product Information

What does "TC" in this compound stand for? "TC" stands for "Tooth Color" and refers to a specific shade of Panavia resin cements, such as Panavia F2.0, Panavia V5, and Panavia 21. It is not a standalone product line.

What is the chemical composition of Panavia cements? Panavia cements are resin-based and typically contain the adhesive monomer MDP (10-Methacryloyloxydecyl dihydrogen phosphate), which provides a strong chemical bond to tooth structure, metals, and zirconia.[4] The specific composition, including fillers and initiators, varies between different Panavia products like Panavia V5 and Panavia F2.0.[4]

What is the shelf-life of Panavia products? The shelf-life of Panavia Veneer LC components is 36 months from the date of manufacture when refrigerated.[1] It is important to check the packaging for the specific expiration date of other Panavia products.

Application and Curing

What are the recommended curing times for Panavia cements? Curing times vary depending on the specific Panavia product and the curing method (light-cure or self-cure). For example, for Panavia SA Cement Universal, the final light-cure time for translucent restorations is 10 seconds, while the final self-cure time is 5 minutes in the oral cavity.[1][2] Always refer to the instructions for use for the specific product you are using.

Can Panavia cements be used for all types of restorations? Different Panavia products are indicated for different types of restorations. For example, Panavia V5 is indicated for a wide range of applications including crowns, bridges, veneers, and posts, while Panavia SA Cement Plus is not recommended for veneer cementation.[3][5]

Is it necessary to use a primer with Panavia cements? This depends on the specific Panavia product and the substrate. Self-adhesive cements like Panavia SA Cement Universal are designed to be used without a separate primer in many situations.[1] Other products, like Panavia V5, require the use of a specific tooth primer and a ceramic primer for optimal bond strength.[5]

Quantitative Data

The following table summarizes key physical and mechanical properties of Panavia V5. Data on the polymerization shrinkage stress of other Panavia products is limited in publicly available literature.

Property	Value	Reference
Polymerization Shrinkage Stress	4.8 ± 0.5 MPa	[5]
Flexural Strength	127 MPa	[6]
Flexural Modulus	6.3 GPa	[6]
Compressive Strength	310 MPa	[6]
Film Thickness	12 µm	[6]
Filler Loading	38 vol %	[6]

Experimental Protocols

Measurement of Polymerization Shrinkage Stress

Two common methods for measuring polymerization shrinkage stress are the strain gauge method and the tensiometer (Watts') method.

1. Strain Gauge Method

This method measures the linear dimensional change of the cement during polymerization.

• Materials and Equipment:

  • Electrical resistance strain gauge

  • Strain conditioner and data acquisition system

  • Specimen mold

  • Light-curing unit

• Protocol:

  • A strain gauge is connected to a strain conditioner in a quarter-bridge circuit.[7]

  • The this compound cement is placed on the surface of the strain gauge within a standardized mold.

  • The cement is light-cured according to the manufacturer's instructions.

  • As the cement polymerizes and shrinks, it induces a strain in the gauge.[8]

  • The change in electrical resistance is converted into a voltage change by the conditioner, which is then recorded and correlated to the linear strain.[7]

  • This method is particularly useful for measuring post-gel shrinkage, which is the shrinkage that occurs after the material has developed a significant modulus of elasticity and is more directly related to stress development.[8][9][10]

2. Tensiometer (Watts') Method

This method measures the force generated by the shrinking cement.

• Materials and Equipment:

  • Universal testing machine with a load cell

  • Two opposing rods (e.g., glass or steel)

  • Micrometer

  • Light-curing unit

• Protocol:

  • Two opposing rods are fixed within a universal testing machine, with one attached to a load cell.

  • A specific gap (e.g., 0.8 to 1.2 mm) is set between the rods using a micrometer.[11]

  • The this compound cement is placed in the gap between the two rods.

  • The cement is light-cured.

  • As the cement polymerizes and shrinks, it pulls the rods together, generating a force that is measured by the load cell.[5]

  • The shrinkage stress is calculated by dividing the measured force by the cross-sectional area of the rod.

Visualizations

Experimental Workflows

Caption: Workflow for the Strain Gauge Method.

Caption: Workflow for the Tensiometer (Watts') Method.

Troubleshooting Logic

Caption: Troubleshooting Logic for Inconsistent Bond Strength.

References

• 1. panaviacements.com [panaviacements.com]
• 2. panaviacements.com [panaviacements.com]
• 3. shastadentalsupply.com [shastadentalsupply.com]
• 4. kuraraynoritake.eu [kuraraynoritake.eu]
• 5. Polymerization Kinetics, Shrinkage Stress, and Bond Strength to Dentin of Conventional and Self-adhesive Resin Cements - PMC [pmc.ncbi.nlm.nih.gov]
• 6. kuraraynoritake.eu [kuraraynoritake.eu]
• 7. kagd.org [kagd.org]
• 8. Strain gauge method for measuring polymerization contraction of composite restoratives: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 9. Strain gauge method for measuring polymerization contraction of composite restoratives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Analytical methods for the measurement of polymerization kinetics and stresses of dental resin-based composites: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Photo-polymerization shrinkage-stress kinetics in resin-composites: methods development - PubMed [pubmed.ncbi.nlm.nih.gov]

Validation & Comparative

A Comparative Analysis of Panavia Resin Cements and Competitors in Dental Bonding Applications

This guide provides a detailed comparison of the bond strength of Panavia resin cements with other commercially available dental resin cements. The data presented is compiled from various in-vitro studies, offering researchers, scientists, and drug development professionals a comprehensive overview of performance metrics. This document focuses on shear bond strength and microtensile bond strength to different dental substrates, outlining the experimental methodologies and presenting the quantitative data in accessible formats.

Comparative Bond Strength Data

The efficacy of a dental cement is primarily determined by its ability to form a strong and durable bond with various substrates. The following tables summarize the bond strength of different Panavia formulations compared to other resin cements on substrates such as dentin, zirconia, lithium disilicate, and titanium.

Shear Bond Strength

Shear bond strength tests are crucial for evaluating the performance of dental cements under mechanical stress. The data below, gathered from multiple studies, compares the shear bond strength of Panavia cements with other leading brands.

Cement	Substrate	Mean Shear Bond Strength (MPa)	Standard Deviation (SD)	Study
Panavia V5	Dentin	36.1	6.9	The Dental Advisor[1]
Multilink Automix	Dentin	20.8	4.6	The Dental Advisor[1]
Panavia V5	Lithium Disilicate	40.7	7.1	The Dental Advisor[1]
Multilink Automix	Lithium Disilicate	33.2	6.2	The Dental Advisor[1]
Panavia SA Universal	Zirconia	8.64	1.78	ScholarlyCommons[2]
TheraCem	Zirconia	9.05	2.64	ScholarlyCommons[2]
SpeedCem 2.0	Zirconia	8.54	1.92	ScholarlyCommons[2]
RelyX Unicem 2	Zirconia	7.60	1.26	ScholarlyCommons[2]
PermaCem 2.0	Zirconia	7.59	1.10	ScholarlyCommons[2]
Panavia V5 (control)	Zirconia	9.59	1.55	ScholarlyCommons[2]
Panavia SA Cement Plus	Zirconia	12.4	-	NIH[3]
RelyX Universal Cement	Zirconia	11.8	-	NIH[3]
G-Cem LinkForce	Zirconia	11.5	-	NIH[3]
Panavia V5	Zirconia (3Y-TZP)	4.96	1.51	PubMed[4]
Rely X U200	Zirconia (3Y-TZP)	5.17	1.28	PubMed[4]
Panavia V5	Titanium Alloy	4.29	1.52	PubMed[4]
Rely X U200	Titanium Alloy	6.37	1.60	PubMed[4]

Microtensile Bond Strength

Microtensile bond strength tests provide insights into the adhesive properties of cements at a microscopic level. The following data highlights the performance of Panavia cements in comparison to others.

Cement	Substrate	Mean Microtensile Bond Strength (MPa)	Standard Deviation (SD)	Study
Panavia F2.0	Superficial Dentin	Higher than Multilink Sprint	-	NIH[5]
Multilink Sprint	Superficial Dentin	Lower than Panavia F2.0	-	NIH[5]
Panavia F2.0	Deep Dentin	Higher than Multilink Sprint	-	NIH[5]
Multilink Sprint	Deep Dentin	Lower than Panavia F2.0	-	NIH[5]
Panavia F2.0	Titanium	24.09	7.08	NIH[6]
Rely X U200	Titanium	Not significantly different from Panavia F2.0	-	NIH[6]
Panavia SA LUTING Plus	Titanium	Lower than Panavia F2.0	-	NIH[6]
GC FujiCEM 2	Titanium	7.91	3.71	NIH[6]
Panavia V5	Zirconia (sandblasted)	2.8	-	Folia Medica[7]
Speed Cem Plus	Zirconia (sandblasted)	3.3	-	Folia Medica[7]
Variolink Esthetic DC	Zirconia (sandblasted)	2.4	-	Folia Medica[7]
Thera Cem	Zirconia (sandblasted)	2.0	-	Folia Medica[7]
RelyX Luting Plus Automix	Zirconia (sandblasted)	1.9	-	Folia Medica[7]

Experimental Protocols

The bond strength data presented in this guide is derived from studies employing standardized, rigorous experimental protocols. A general workflow for a shear bond strength test is outlined below.

Shear Bond Strength Testing Protocol

A common methodology for determining shear bond strength involves the following steps:

• Substrate Preparation : Human or bovine teeth are collected, cleaned, and stored in a solution such as saline or sodium azide to maintain hydration.[1] The teeth are then embedded in acrylic resin, and a flat bonding surface of dentin or enamel is exposed by grinding with silicon carbide paper.[1] For other substrates like zirconia or lithium disilicate, blocks of the material are used and their surfaces are prepared according to the manufacturer's instructions, which may include sandblasting or etching.[1][2]

• Bonding Procedure : A piece of adhesive tape with a standardized circular hole is placed on the prepared substrate to define the bonding area.[1] The respective primer or adhesive is applied to the substrate as per the manufacturer's protocol. A small amount of the resin cement is then placed over the hole.

• Specimen Assembly : A stainless steel cylinder or a composite resin cylinder is placed onto the cement and a defined load (e.g., 100g) is applied to standardize the cement layer thickness.[1][2]

• Curing : The cement is then cured. For light-cured or dual-cured cements, a curing light is used for a specified duration.[2] For self-curing cements, they are allowed to set for a specific time at a controlled temperature and humidity.[1]

• Storage and Thermocycling : After initial curing, the specimens are typically stored in water at 37°C for 24 hours to simulate oral conditions.[1][2] Some studies also subject the specimens to thermocycling, which involves alternating between hot and cold water baths for thousands of cycles, to simulate aging.[2]

• Shear Bond Strength Testing : The prepared specimen is mounted in a universal testing machine. A shear force is applied to the base of the cylinder at a constant crosshead speed (e.g., 0.5 mm/min or 1.0 mm/min) until the bond fails.[1][2] The force at which failure occurs is recorded and the shear bond strength is calculated in megapascals (MPa) by dividing the failure load by the bonding area.

• Failure Mode Analysis : After debonding, the fractured surfaces are examined under a microscope to determine the mode of failure (adhesive, cohesive, or mixed).[2]

Experimental Workflow Diagram

The following diagram illustrates a typical workflow for a shear bond strength test, from substrate preparation to data analysis.

Shear bond strength testing workflow.

References

• 1. panaviacements.com [panaviacements.com]
• 2. DSpace [repository.upenn.edu]
• 3. In vitro Comparison of Shear Bond Strength of Various Cements for Zirconia Crowns - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Comparison of the shear bond strength of composite resins with zirconia and titanium using different resin cements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Immediate and delayed micro-tensile bond strength of different luting resin cements to different regional dentin - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Micro-Shear bond strength of different cements to commercially pure titanium - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

A Comparative Analysis of Panavia TC and Glass Ionomer Cements for Dental Restorations

For Immediate Release

This guide provides a detailed comparative analysis of Panavia TC, a resin-based cement, and glass ionomer cements (GICs), two prominent materials in restorative dentistry. Aimed at researchers, scientists, and drug development professionals, this document synthesizes experimental data on key performance indicators including bond strength, flexural strength, microleakage, fluoride release, and biocompatibility. The information is presented to facilitate an objective evaluation of these materials for various clinical and research applications.

Executive Summary

This compound, part of the Panavia family of adhesive resin cements, is known for its high bond strength and esthetic qualities.[1][2][3] Glass ionomer cements are valued for their chemical adhesion to tooth structure and sustained fluoride release.[4] This guide reveals that while Panavia cements generally exhibit superior mechanical properties, glass ionomer cements offer unique bioactive advantages. The selection between these materials is therefore highly dependent on the specific clinical or experimental requirements.

Data Presentation: A Quantitative Comparison

The following tables summarize the performance of Panavia resin cements and glass ionomer cements based on published experimental data. It is important to note that direct comparisons are often made with different variants within the Panavia and GIC categories. "this compound" is a specific shade of Panavia 21, a chemically-cured resin cement.[5][6] Data for Panavia F2.0 and other Panavia resin cements are included to provide a broader understanding of the performance of this class of materials.

Material	Substrate	Mean Shear Bond Strength (MPa)	Test Method	Reference
Panavia F2.0	Titanium	24.09 ± 7.08	Micro-shear bond strength test	[7]
Rely X U200 (Resin Cement)	Titanium	-	Micro-shear bond strength test	[7]
Panavia SA Luting Plus	Titanium	-	Micro-shear bond strength test	[7]
GC Fuji I (Glass Ionomer)	Titanium	Significantly lower than resin cements	Micro-shear bond strength test	[7]
GC FujiCEM 2 (Resin-Modified GIC)	Titanium	7.91 ± 3.71	Micro-shear bond strength test	[7]
Panavia F2.0	Dentin	14.1 ± 2.4	Shear bond strength test	[8]
Self-Adhesive Resin Cement	Dentin	9.3 ± 1.4 - 13.9 ± 1.9	Shear bond strength test	[8]
Zirconia Reinforced GIC	Dentin	Higher than other GICs	Shear bond strength test
Hydroxyapatite Modified GIC	Dentin	-	Shear bond strength test
Resin Modified GIC	Dentin	-	Shear bond strength test
Conventional GIC	Dentin	Lower than other GICs	Shear bond strength test

Material	Mean Flexural Strength (MPa)	Test Method	Reference
Conventional GIC (GC Gold Label 2)	80.6 ± 2.0	Three-point bending test	[9]
Zirconomer (Zirconia-reinforced GIC)	Lower than conventional GIC	Three-point bending test	[9]
Resin-Modified GIC (GC FujiCem)	162.9 ± 8.4 (Compressive Strength)	-	[9]
Ketac Molar (High-viscosity GIC)	Higher than other GICs in the study	Three-point bending test (ISO 9917-2)	[10]
Miracle Mix (GIC with metal alloy)	Lower than Ketac Molar	Three-point bending test (ISO 9917-2)	[10]
Resin Modified GIC	18 - 34 (Conventional) vs 49 - 76 (RMGIC)	Three-point bending test	[10]
Posterior GIC	Lower than RMGIC	Three-point bending test (ISO 9917-2)	[10]

Material	Microleakage Score/Value	Test Method	Reference
Panavia F2.0	0.18 mm (closed margin), 0.64 mm (open margin)	Dye penetration (2% methylene blue)	[11]
Fuji Plus (Resin-Modified GIC)	Higher than Panavia F2.0	Dye penetration (2% methylene blue)	[11]
G-Cem (Resin Cement)	Higher than Panavia F2.0	Dye penetration (2% methylene blue)	[11]
Fleck (Zinc Phosphate Cement)	1.92 mm (closed margin), 3.32 mm (open margin)	Dye penetration (2% methylene blue)	[11]
Resin Cement (General)	1.73 (mean score)	Dye penetration	[12]
Glass-Ionomer Cement (General)	2.45 (mean score)	Dye penetration	[12]
Polycarboxylate Cement	3.20 (mean score)	Dye penetration	[12]
Zinc Phosphate Cement	3.33 (mean score)	Dye penetration	[12]

Material	Fluoride Release (ppm or µg/cm²)	Time	Medium	Reference
Conventional GIC (GIII)	32.6 ppm	Day 1	-	[7]
Mechanical Mixing GIC (GI)	17.8 ppm	Day 1	-	[7]
Conventional GIC	Highest in the first 24 hours	1-7 days	de-re solutions	[4]
Resin-Modified GIC	Lower than conventional GIC	1-7 days	de-re solutions	[4]
Glass Ionomer Sealants	42.81 ± 1.91 ppm	First 15 days	Artificial saliva	[13]
Giomer Sealants	27.82 ± 1.66 ppm	First 15 days	Artificial saliva	[13]
Resin Sealants	1.45 ± 0.11 ppm	First 15 days	Artificial saliva	[13]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to allow for replication and critical evaluation of the findings.

Shear Bond Strength Testing

Objective: To determine the adhesive strength between the cement and a substrate (e.g., dentin, enamel, or a restorative material).

Protocol:

• Substrate Preparation: Extracted human or bovine teeth are sectioned to expose a flat surface of enamel or dentin. The surface is then polished, typically with 600-grit silicon carbide paper, rinsed, and dried. For other substrates like zirconia or lithium disilicate, specific surface treatments such as sandblasting or etching are applied according to the cement manufacturer's instructions.

• Specimen Assembly: A cylindrical mold (e.g., a stainless-steel cylinder) is placed on the prepared substrate surface.

• Cement Application: The cement is mixed according to the manufacturer's instructions and placed into the mold, ensuring complete contact with the substrate.

• Curing: The cement is cured as per the manufacturer's protocol (e.g., self-cured, light-cured, or dual-cured).

• Storage: The bonded specimens are stored in a controlled environment, typically in water at 37°C, for a specified period (e.g., 24 hours). Some studies may include thermocycling to simulate oral temperature changes.

• Testing: A universal testing machine is used to apply a shear force to the base of the cylinder at a constant crosshead speed (e.g., 1 mm/min) until failure occurs.

• Data Analysis: The force at failure is recorded and the shear bond strength is calculated in megapascals (MPa).

Flexural Strength Testing (ISO 4049)

Objective: To measure the material's resistance to bending forces, indicating its durability.

Protocol:

• Specimen Preparation: Rectangular bar-shaped specimens of the cement are prepared using a mold with dimensions specified by ISO 4049 (typically 25 mm x 2 mm x 2 mm).[14][15][16][17][18]

• Curing: The specimens are cured according to the manufacturer's instructions.

• Storage: The cured specimens are stored in distilled water at 37°C for 24 hours.[10]

• Testing: A three-point bending test is performed using a universal testing machine. The specimen is placed on two supports, and a load is applied to the center of the specimen at a constant crosshead speed (e.g., 1 mm/min) until it fractures.[10]

• Data Analysis: The load at fracture is recorded, and the flexural strength is calculated in MPa.

Microleakage Testing (Dye Penetration Method)

Objective: To assess the extent of marginal leakage between the restoration and the tooth structure.

Protocol:

• Cavity Preparation: Standardized cavities are prepared in extracted human teeth.

• Restoration: The cavities are restored with the cement being tested.

• Thermocycling: The restored teeth are subjected to a number of thermal cycles (e.g., 500 cycles) in water baths of varying temperatures (e.g., 5°C and 55°C) to simulate the oral environment.[19][20]

• Sealing: The root apices and all surfaces of the teeth, except for a 1-2 mm area around the restoration margins, are sealed with a waterproof varnish or nail polish.[19][20]

• Dye Immersion: The teeth are immersed in a dye solution (e.g., 0.5% basic fuchsin or 2% methylene blue) for a specified period (e.g., 24 hours).[11][19][20]

• Sectioning: The teeth are sectioned longitudinally through the center of the restoration.

• Evaluation: The sectioned specimens are examined under a stereomicroscope at a specific magnification (e.g., 40x). The extent of dye penetration along the tooth-restoration interface is scored using a predefined scale.[21]

In Vitro Cytotoxicity Testing (ISO 10993-5)

Objective: To evaluate the potential of a material to cause cellular damage.

Protocol:

• Eluate Preparation: Specimens of the cured cement are incubated in a cell culture medium for a specific period (e.g., 24 to 72 hours) at 37°C to create an extract (eluate). The ratio of the specimen surface area to the volume of the medium is standardized.[22][23][24][25][26]

• Cell Culture: A specific cell line (e.g., L929 mouse fibroblasts) is cultured in a multi-well plate until a semi-confluent monolayer is formed.[23][27]

• Exposure: The culture medium is replaced with the prepared eluates of the test materials. Control groups with fresh culture medium (negative control) and a known cytotoxic substance (positive control) are also included.

• Incubation: The cells are incubated with the eluates for a defined period (e.g., 24 hours).

• Cell Viability Assessment (MTT Assay): The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a common method to assess cell viability. MTT solution is added to each well and incubated. Viable cells with active mitochondria will reduce the yellow MTT to a purple formazan product. The amount of formazan is quantified by measuring the absorbance with a spectrophotometer.

• Data Analysis: The cell viability is expressed as a percentage relative to the negative control. A significant reduction in cell viability compared to the negative control indicates a cytotoxic effect.

Mandatory Visualization

Conclusion

The choice between this compound and glass ionomer cements is multifaceted. Panavia resin cements, including this compound, generally offer superior mechanical properties such as higher bond and flexural strength, which are critical for the longevity of restorations in high-stress bearing areas.[7][8] They also tend to exhibit lower microleakage, suggesting a better marginal seal.[11]

Conversely, glass ionomer cements provide the significant clinical advantage of fluoride release, which can help in preventing secondary caries.[4][13] Their biocompatibility profile is generally considered favorable, although some studies indicate that resin-modified GICs may elicit a more pronounced cellular response compared to conventional GICs.[12][27][28][29] The inherent chemical bond to tooth structure is another key benefit of GICs.

For applications demanding the highest aesthetic standards and mechanical durability, this compound and similar resin cements are often the preferred choice. However, for patients with a high caries risk or in clinical situations where moisture control is challenging, the fluoride release and moisture tolerance of glass ionomer cements make them a valuable alternative. Researchers should consider these trade-offs when selecting a cement for their specific experimental needs, paying close attention to the methodologies of cited studies to ensure the relevance of the data to their own research questions.

References

• 1. thedentalmarket.ca [thedentalmarket.ca]
• 2. ddsdentalsupplies.com [ddsdentalsupplies.com]
• 3. Panavia 21 | Panavia Cement Agent | Kuraray Dental [kuraraydental.com]
• 4. Do conventional glass ionomer cements release more fluoride than resin-modified glass ionomer cements? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. carolinadental.com [carolinadental.com]
• 6. kuraraynoritake.eu [kuraraynoritake.eu]
• 7. Comparison of Fluoride Release in Conventional Glass- Ionomer Cements with a New Mechanical Mixing Cement - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Adhesion of 10-MDP containing resin cements to dentin with and without the etch-and-rinse technique - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Comparison of Compressive and Flexural Strength Among Three Types of Glass Ionomer Cements: An In Vitro Study - PMC [pmc.ncbi.nlm.nih.gov]
• 10. media.neliti.com [media.neliti.com]
• 11. ircmj.com [ircmj.com]
• 12. Biocompatibility evaluation of glass ionomer cement using cell culture techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Comparative Evaluation of Fluoride Release from Glass Ionomer, Compomer, and Giomer Sealants Following Exposure to Fluoride Toothpaste and Fluoride Varnish: An In Vitro Study - PMC [pmc.ncbi.nlm.nih.gov]
• 14. scribd.com [scribd.com]
• 15. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 16. scribd.com [scribd.com]
• 17. BS EN ISO 4049:2019 Dentistry. Polymer-based restorative materials [en-standard.eu]
• 18. Evaluation of the Clinical Impact of ISO 4049 in Comparison with Miniflexural Test on Mechanical Performances of Resin Based Composite - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Comparative Microleakage Evaluation through the Interfaces between the Tooth and Cement after Stainless Steel Crown Cementation in Primary Molars: An In Vitro Study - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Assessment of Microleakage Using Dye Penetration Method in Primary Teeth Restored with Tooth-colored Materials: An In Vitro Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. thejcdp.com [thejcdp.com]
• 22. dent.chula.ac.th [dent.chula.ac.th]
• 23. mdpi.com [mdpi.com]
• 24. mddionline.com [mddionline.com]
• 25. scielo.isciii.es [scielo.isciii.es]
• 26. mdcpp.com [mdcpp.com]
• 27. Biocompatibility of a conventional glass ionomer, ceramic reinforced glass ionomer, giomer and resin composite to fibroblasts: in vitro study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 28. An in vitro biocompatibility study of conventional and resin-modified glass ionomer cements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 29. Biocompatibility of glass ionomer cements - PubMed [pubmed.ncbi.nlm.nih.gov]

Long-Term Bond Durability of Panavia Resin Cements: A Comparative Analysis

A comprehensive review of the long-term bond durability of Panavia resin cements against leading competitors, supported by experimental data from in-vitro studies. This guide provides researchers, scientists, and drug development professionals with a detailed comparison of shear and micro-tensile bond strengths, as well as microleakage data, to inform material selection in dental and biomedical applications.

The Panavia line of dental cements, developed by Kuraray Noritake Dental Inc., has long been recognized for its reliable bond strength.[1] This guide synthesizes data from multiple studies to provide an objective comparison of the long-term performance of various Panavia formulations, including Panavia V5 and Panavia F2.0, against other commercially available resin cements such as Multilink Automix, RelyX Unicem, and RelyX Ultimate.

Comparative Bond Strength Data

The following tables summarize the shear bond strength (SBS) and micro-tensile bond strength (μTBS) of Panavia cements and their competitors on various substrates. These studies often employ artificial aging techniques like thermocycling to simulate the long-term degradation of the bond in an oral environment.

Table 1: Shear Bond Strength (SBS) to Dentin

Cement System	Substrate	Aging Protocol	Mean SBS (MPa)	Standard Deviation (SD)	Source
Panavia V5	Human Dentin	24h water storage at 37°C	17.1	5	[2]
Multilink Automix	Human Dentin	24h water storage at 37°C	13.7	7	[2]
NX3	Human Dentin	24h water storage at 37°C	~10	-	[2]
RelyX Ultimate	Human Dentin	24h water storage at 37°C	~10	-	[2]
Panavia V5	Human Dentin	24h water storage at 37°C	18.0	4.2	[3]
RelyX Universal	Human Dentin	24h water storage at 37°C	18.2	3.3	[3]
Panavia V5	Human Dentin	3000 thermocycles	Highest bond strength	-	[2][4]
Multilink Automix	Human Dentin	3000 thermocycles	Lower than Panavia V5	-	[2][4]
RelyX Ultimate	Human Dentin	3000 thermocycles	Lower than Panavia V5	-	[2][4]
G-CEM LinkForce	Human Dentin	3000 thermocycles	Lower than Panavia V5	-	[4]
Variolink Esthetic DC	Human Dentin	3000 thermocycles	Lower than Panavia V5	-	[4]
Panavia 21	Human Dentin	No thermocycling	13.4 - 14.9	-	[5]
Panavia 21	Human Dentin	Thermocycling	11.1 - 11.3	-	[5]
RelyX Unicem	Human Dentin	No thermocycling	9.9	-	[5]
RelyX Unicem	Human Dentin	Thermocycling	8.6	-	[5]
Multilink	Human Dentin	No thermocycling	12.4	-	[5]
Multilink	Human Dentin	Thermocycling	10.3	-	[5]

Table 2: Micro-Tensile Bond Strength (μTBS) to Dentin

Cement System	Dentin Region	Storage Time	Mean μTBS (MPa)	Source
Panavia F2.0	Superficial	24 hours	Higher than Multilink Sprint	[6]
Multilink Sprint	Superficial	24 hours	Lower than Panavia F2.0	[6]
Panavia F2.0	Deep	24 hours	Higher than Multilink Sprint	[6]
Multilink Sprint	Deep	24 hours	Lower than Panavia F2.0	[6]
Panavia F2.0	Cervical	24 hours	Higher than Panavia F2.0	[6]
Multilink Sprint	Cervical	24 hours	Lower than Panavia F2.0	[6]
Panavia F2.0	All regions	6 months	No significant difference from 24h	[6]
Multilink Sprint	All regions	6 months	No significant difference from 24h	[6]

Table 3: Shear Bond Strength (SBS) to Zirconia

Cement System	Surface Treatment	Aging Protocol	Mean SBS (MPa)	Standard Deviation (SD)	Source
Panavia V5	Primed	24h water storage	Significantly higher than unprimed	-	[7]
Panavia V5	Primed	10,000 thermocycles	Insignificant decrease	-	[7]
Multilink Automix	Primed	24h water storage	Significantly higher than unprimed	-	[7]
Multilink Automix	Primed	10,000 thermocycles	Significant decrease	-	[7]
RelyX Ultimate	Primed	24h water storage	Significantly higher than unprimed	-	[7]
RelyX Ultimate	Primed	10,000 thermocycles	Significant decrease	-	[7]
Panavia SA Universal	Air-particle abraded	10,000 thermocycles	8.64	1.78	[8]
Panavia V5 (control)	Air-particle abraded + Primer	10,000 thermocycles	9.59	1.55	[8]
TheraCem	Air-particle abraded	10,000 thermocycles	9.05	2.64	[8]
SpeedCem 2.0	Air-particle abraded	10,000 thermocycles	8.54	1.92	[8]
RelyX Unicem 2	Air-particle abraded	10,000 thermocycles	7.60	1.26	[8]
PermaCem 2.0	Air-particle abraded	10,000 thermocycles	7.59	1.10	[8]

Table 4: Shear Bond Strength (SBS) to Lithium Disilicate (e.max CAD)

Cement System	Aging Protocol	Mean SBS (MPa)	Source
Panavia V5	24h water storage	Not statistically different from others	[9]
Panavia V5	5,000 thermocycles	Statistically lower than NX3/XTR	[9]
NX3	24h water storage	Not statistically different from others	[9]
NX3	5,000 thermocycles	No statistical difference from Multilink	[9]
Multilink Automix NG	24h water storage	Not statistically different from others	[9]
Multilink Automix NG	5,000 thermocycles	No statistical difference from NX3	[9]

Table 5: Micro-Shear Bond Strength (μSBS) to CAD/CAM Co-Cr Alloy

Cement System	Alloy Type	Mean μSBS (MPa)	Standard Deviation (SD)	Source
Panavia F2.0	CAD/CAM	14.72	4.80	[10]
RelyX Unicem	CAD/CAM	12.28	3.94	[10]
Duo-Link	CAD/CAM	10.13	3.71	[10]

Table 6: Micro-Shear Bond Strength (μSBS) to Commercially Pure Titanium (Cp Ti)

Cement System	Aging Protocol	Mean μSBS (MPa)	Standard Deviation (SD)	Source
Panavia F2.0	24h water storage	24.09	7.08	[11]
Panavia F2.0	5000 thermocycles	Significant decrease	-	[11]
RelyX U200	24h water storage	Not significantly different from Panavia F2.0	-	[11]
RelyX U200	5000 thermocycles	Significant decrease	-	[11]
Panavia SA Luting Plus	24h water storage	Lower than Panavia F2.0	-	[11]
Panavia SA Luting Plus	5000 thermocycles	Significant decrease	-	[11]

Microleakage Performance

A study on metal-ceramic restorations found that Panavia F2.0 exhibited the least microleakage compared to Fuji Plus, G-Cem, and Fleck cements in both closed and open margin scenarios.[12][13] In closed margins, the microleakage for Panavia F2.0 was 0.18 mm, while in open margins it was 0.64 mm.[12][13]

Experimental Protocols

The bond strength of dental cements is evaluated through various in-vitro tests, with shear bond strength and micro-tensile bond strength being the most common. The following sections detail the typical methodologies employed in these studies.

Shear Bond Strength (SBS) Testing

The Ultradent Shear Bond Strength Test is a common method used to determine the adhesive strength of a cement to a substrate.

Substrate Preparation:

• Human Dentin: Extracted human molars are embedded in acrylic resin discs and the surface is ground, typically with 600-grit SiC paper, to expose a flat dentin surface.

• Zirconia: Zirconia blocks are cut, ground flat, sintered, and then sandblasted with aluminum oxide particles (e.g., 50 µm).[7] A ceramic primer is often applied.

• Lithium Disilicate: Specimens are prepared similarly to zirconia but are etched with hydrofluoric acid instead of sandblasting, followed by the application of a primer.[14]

• Metal Alloys: Metal blocks (e.g., Co-Cr, Titanium) are prepared, and the surface is often airborne-particle abraded with aluminum oxide.[10][11]

Bonding Procedure:

• A piece of adhesive tape with a standardized circular hole (e.g., 3 mm diameter) is placed on the prepared substrate to define the bonding area.

• The respective primer and cement are applied to the substrate according to the manufacturer's instructions.

• A stainless steel disc or a composite resin cylinder is placed on top of the cement.[8]

• A constant load (e.g., 100 g) is applied, and the cement is allowed to cure (self-cure, light-cure, or dual-cure).

Aging:

• Specimens are typically stored in water at 37°C for 24 hours for initial bond strength measurement.

• For long-term durability assessment, specimens undergo thermocycling, which involves alternating between cold and hot water baths (e.g., 5°C and 55°C) for a specified number of cycles (e.g., 3,000, 5,000, or 10,000 cycles).[2][4][8][9][11]

Testing:

• The bonded assembly is mounted on a universal testing machine.

• A shear force is applied to the base of the disc/cylinder at a constant crosshead speed (e.g., 1 mm/min) until debonding occurs.

• The force at failure is recorded and the shear bond strength is calculated in megapascals (MPa).

Micro-Tensile Bond Strength (μTBS) Testing

This method is used to assess the bond strength to different regions of a tooth.

Specimen Preparation:

• Resin cement is applied to the dentin surface, and a block of composite resin is luted onto it.[6]

• The bonded tooth is stored for a specified period (e.g., 24 hours or 6 months).[6]

• The tooth is then sectioned into sticks with a small cross-sectional area (e.g., 1 mm²).[6]

Testing:

• The sticks are attached to a testing machine and subjected to a tensile force at a constant crosshead speed (e.g., 1 mm/min) until fracture.[6]

• The force at fracture is used to calculate the micro-tensile bond strength.

Visualizing Experimental Workflows

The following diagrams illustrate the typical workflows for shear bond strength and micro-tensile bond strength testing.

Caption: Shear Bond Strength (SBS) Experimental Workflow.

Caption: Micro-Tensile Bond Strength (μTBS) Experimental Workflow.

References

• 1. dentalproductshopper.com [dentalproductshopper.com]
• 2. kuraraynoritake.com [kuraraynoritake.com]
• 3. A comprehensive in vitro study on the performance of two different strategies to simplify adhesive bonding - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Color Stability and Bond Strength of Dual-cured Resin Cement IADR Abstract Archives [iadr.abstractarchives.com]
• 5. zora.uzh.ch [zora.uzh.ch]
• 6. Immediate and delayed micro-tensile bond strength of different luting resin cements to different regional dentin - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Bond Strengths of Five Adhesive Resin Cements to Zirconia IADR Abstract Archives [iadr.abstractarchives.com]
• 8. DSpace [repository.upenn.edu]
• 9. Bond Durability of Three Bonded Resin Cements to E.max CAD IADR Abstract Archives [iadr.abstractarchives.com]
• 10. Comparison of Bond Strength in the Different Class of Resin Cements to Cast and CAD/CAM Co-Cr Alloys - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The Micro-Shear bond strength of different cements to commercially pure titanium - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Microleakage of Four Dental Cements in Metal Ceramic Restorations With Open Margins - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ircmj.com [ircmj.com]
• 14. panaviacements.com [panaviacements.com]

Bond Strength of Panavia TC to Lithium Disilicate: A Comparative Guide

This guide provides a comprehensive comparison of the bond strength of Panavia TC resin cement to lithium disilicate, benchmarked against other commercially available resin cements. The data presented is compiled from various in-vitro studies, offering researchers, scientists, and dental professionals a consolidated resource for evaluating the performance of these materials.

Comparative Analysis of Shear Bond Strength

The efficacy of a resin cement's bond to a ceramic restoration is a critical determinant of the clinical success and longevity of the restoration. The following table summarizes the shear bond strength (SBS) of this compound and its variants, alongside other commonly used resin cements, when bonded to lithium disilicate. The data is collated from multiple studies, and it is important to note that variations in experimental conditions can influence the results.

Resin Cement	Mean Shear Bond Strength (MPa)	Standard Deviation (MPa)	Storage/Testing Conditions
Panavia V5	37.0[1]	6.5[1]	24 hours water storage at 37°C[1]
Panavia SA Cement Universal	Exceptional initial bond strength	-	24 hours storage[2]
Panavia F	-	-	Exhibited strong bond strengths after 14 days of water storage followed by thermal cycling[3]
Panavia 21	5.8 (Water Stored) / 2.4 (Thermocycled)[4]	4.0 (Water Stored) / 2.9 (Thermocycled)[4]	Water stored and thermocycled conditions[4]
Variolink N	14.19[5]	0.76[5]	Not specified[5]
Variolink II	23.2 (Thermocycled)[4]	7.5[4]	Thermocycled conditions[4]
Variolink Esthetic DC	-	-	One of the highest bond strengths after thermocycling[6]
RelyX ARC	28.7[4]	3.9[4]	Water stored conditions[4]
RelyX Unicem	-	-	Exhibited strong bond strengths after 14 days of water storage followed by thermal cycling[3]
RelyX U100	5.48 (Without Thermocycling) / 6.36 (With Thermocycling)[3]	-	Without and with thermocycling[3]
Multilink N	10.7 (Without Thermocycling) / 15.59 (With Thermocycling)[3][5]	0.75[5]	Without and with thermocycling[3]
Multilink Speed	5.46[5]	0.66[5]	Not specified[5]
Light-cured resin cement	26.61[7]	5.16[7]	Not specified[7]
Dual-cured resin cement	17.76[7]	4.67[7]	Not specified[7]
Pre-heated resin composite	15.58[7]	3.36[7]	Not specified[7]

Note: The performance of resin cements can be influenced by various factors including the specific type of lithium disilicate used, surface treatment protocols, and aging conditions.

Experimental Protocols

The bond strength of resin cements to lithium disilicate is evaluated through a series of standardized laboratory procedures. The following outlines a typical experimental workflow for shear bond strength testing.

Specimen Preparation

Lithium disilicate blocks are sectioned into standardized dimensions (e.g., 10 mm length x 5 mm width x 2 mm thickness)[8][9]. These blocks are then embedded in acrylic resin, leaving the bonding surface exposed. The exposed ceramic surface is polished to create a standardized, flat surface.

Surface Treatment of Lithium Disilicate

The prepared lithium disilicate surfaces undergo specific treatments to enhance micromechanical and chemical bonding with the resin cement. A common and effective protocol involves:

• Hydrofluoric Acid (HF) Etching : The ceramic surface is etched with hydrofluoric acid (typically 5% for 20 seconds or 9.5-10% for 20-40 seconds) to create microporosities, which increases the surface area for bonding[10][11][12].

• Silane Application : After etching, a silane coupling agent is applied to the surface. Silane acts as a chemical bridge between the inorganic ceramic and the organic resin matrix of the cement[13].

Bonding Procedure

A cylindrical mold is placed on the treated ceramic surface. The resin cement is then injected into the mold and light-cured according to the manufacturer's instructions. For dual-cured or self-cured cements, the material is allowed to set for a specified period.

Storage and Aging

After the bonding procedure, the specimens are typically stored in distilled water at 37°C for 24 hours to allow for complete polymerization and hydration[1]. To simulate the effects of the oral environment over time, some studies employ artificial aging methods such as thermocycling, which subjects the specimens to alternating hot and cold water baths for a specified number of cycles[3][4][14].

Shear Bond Strength Testing

The shear bond strength is measured using a universal testing machine. A shearing force is applied to the base of the resin cement cylinder at a constant crosshead speed until debonding occurs. The force required to cause failure is recorded and the shear bond strength is calculated in megapascals (MPa) by dividing the failure load by the bonded surface area.

Experimental Workflow Diagram

The following diagram illustrates the typical workflow for evaluating the shear bond strength of resin cements to lithium disilicate.

Caption: Experimental workflow for shear bond strength testing of resin cements to lithium disilicate.

References

• 1. panaviacements.com [panaviacements.com]
• 2. dentaladvisor.com [dentaladvisor.com]
• 3. thejcdp.com [thejcdp.com]
• 4. Shear bond strength of composite resin cements to lithium disilicate ceramics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Comparative analysis of shear bond strength of lithium disilicate samples cemented using different resin cement systems: An in vitro study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Shear Bond Strength of Resin Luting Materials to Lithium Disilicate Ceramic: Correlation between Flexural Strength and Modulus of Elasticity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Evaluation of Shear Bond Strength of Lithium Disilicate Veneers Using Pre-heated Resin Composite With Two Conventional Resin Cements: An In Vitro Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Shear bond strength between resin cement and lithium disilicate ceramics after intrinsic staining | Research, Society and Development [rsdjournal.org]
• 9. discovery.researcher.life [discovery.researcher.life]
• 10. Effect of Different Surface Treatments of Lithium Disilicate on the Adhesive Properties of Resin Cements - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. Exploring how surface treatments affect the bond stability of lithium disilicate ceramic to resin cement during try-in - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Enhanced bonding strength between lithium disilicate ceramics and resin cement by multiple surface treatments after thermal cycling - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Color Stability of Panavia TC and Other Dental Resin Cements

The long-term esthetic success of dental restorations is critically dependent on the color stability of the luting cement used. Discoloration of resin cement over time can compromise the final shade of translucent ceramic restorations, leading to esthetic failure. This guide provides a detailed comparison of the color stability of Panavia TC and its variants against other commercially available dental resin cements, supported by data from in vitro studies.

Factors Influencing Color Stability of Resin Cements

The color stability of resin cements is influenced by both intrinsic and extrinsic factors. Intrinsic factors relate to the chemical composition of the cement, such as the type of amine accelerator and the resin matrix.[1][2] Dual-cured and self-cured resin cements have traditionally contained tertiary aromatic amines in their polymerization initiation systems, which are prone to oxidation and can lead to yellowing over time.[1][3] In contrast, light-cured cements often utilize aliphatic amines, which are more color-stable.[1] Newer generations of dual-cured cements, such as Panavia V5, have been developed with amine-free initiator systems to mitigate this discoloration.[4][5][6] Extrinsic factors include exposure to staining agents from diet (like coffee), water sorption, and degradation of the polymer matrix.[1][2]

Quantitative Comparison of Color Stability (ΔE)

The color change of dental materials is quantified using the CIE Lab* color space, where ΔE represents the total color difference. A lower ΔE value indicates greater color stability. A common threshold for clinical acceptability of color change is a ΔE value of less than 3.3 or 3.7, though this can vary between studies.[2][7]

The following table summarizes the color change (ΔE) of various Panavia products and other resin cements as reported in several in vitro studies. The aging methods varied between studies, including accelerated artificial aging, thermocycling, and immersion in water or coffee.

Study	Cement	Curing Mechanism	Aging Protocol	Mean ΔE (SD)
G. Aguiar et al. (2019)[7]	Panavia V5 Paste (PA)	Dual-Cure	Accelerated Artificial Aging	10.9 (3.38)
Panavia F2.0 (PF)	Dual-Cure	Accelerated Artificial Aging	7.24 (0.00)
RelyX Veneer (RX)	Light-Cure	Accelerated Artificial Aging	14.94 (2.02)
Paracore White (PC)	Dual-Cure	Accelerated Artificial Aging	14.51 (4.02)
Solocem White Opaque (SO)	Dual-Cure	Accelerated Artificial Aging	12.08 (4.53)
Resin Duo Cement (DC)	Dual-Cure	Accelerated Artificial Aging	16.31 (0.00)
Kashiki, N. et al. (2017)[4]	Panavia V5	Dual-Cure (Amine-Free)	4 weeks in 70°C water	Significantly less color variation than other tested cements
Multilink Automix	Dual-Cure	4 weeks in 70°C water	-
Variolink Esthetic DC	Dual-Cure	4 weeks in 70°C water	-
Rely X Ultimate	Dual-Cure	4 weeks in 70°C water	-
G-CEM LinkForce	Dual-Cure	4 weeks in 70°C water	-
Alkhudhairy, F. et al. (2021)[8]	Panavia V5	Dual-Cure (Amine-Free)	5000 Thermal Cycles	3.96 (Cement alone)
G-CEM LinkForce	Dual-Cure (Amine-Free)	5000 Thermal Cycles	4.92 (Cement alone)
Choice 2	Light-Cure	5000 Thermal Cycles	2.58 (Cement alone)
Comba, A. et al. (2023)[9]	Panavia V5 (PAN)	Dual-Cure	30 days in 60°C water	6.0 (0.7)
Panavia SA (PSA)	Self-Adhesive Dual-Cure	30 days in 60°C water	14.1 (0.7)
Maxcem Elite Universal (MCU)	Dual-Cure	30 days in 60°C water	4.3 (0.7)
RelyX Universal (RXU)	Dual-Cure	30 days in 60°C water	16.9 (1.6)
Calibra Ceram (CAL)	Dual-Cure	30 days in 60°C water	7.9 (1.0)
Multilink (MUL)	Dual-Cure	30 days in 60°C water	-
Calibra Universal (CUN)	Dual-Cure	30 days in 60°C water	7.8 (1.3)
SpeedCEM Plus (SCP)	Self-Adhesive Dual-Cure	30 days in 60°C water	7.5 (0.8)
Alqahtani, F. et al. (2025)[10]	Panavia SA Universal (Pn)	Self-Adhesive Dual-Cure	24 days coffee immersion	3.5 (0.5) (Cement alone)
Predicta Bioactive Cement (Pr)	Bioactive Dual-Cure	24 days coffee immersion	4.8 (0.4) (Cement alone)
ACTIVA BioACTIVE Cement (Ac)	Bioactive Dual-Cure	24 days coffee immersion	6.2 (0.6) (Cement alone)

Note: ΔE values are not directly comparable across different studies due to variations in experimental protocols.

From the presented data, Panavia V5 consistently demonstrates superior color stability compared to many other dual-cured resin cements, which is attributed to its innovative amine-free catalyst system.[4][5][6] Studies show that Panavia V5 undergoes significantly less color variation after artificial aging and water immersion compared to cements containing traditional amine accelerators.[4][9] Panavia SA Universal also exhibited good color stability when subjected to coffee staining.[10] Conversely, some conventional dual-cured and self-adhesive cements show more significant discoloration under the same conditions.[7][9] Light-cured cements, like Choice 2, generally exhibit high color stability, as confirmed in comparative studies.[8]

Experimental Protocols for Color Stability Evaluation

The assessment of color stability in dental cements typically follows a standardized in vitro methodology. The workflow involves specimen preparation, baseline color measurement, an aging process, and subsequent color measurements to determine the change.

Disc-shaped specimens of the resin cements are fabricated using molds of standardized dimensions (e.g., 8-15 mm in diameter and 1-2 mm in thickness).[7][9][11][12] The cement is placed in the mold, covered with a transparent matrix strip, and light-cured according to the manufacturer's instructions.[9][12] For dual-cured cements, they are allowed to self-cure for a specified period. The thickness of the specimens is verified with a digital caliper.[9]

The initial color of the specimens is measured using a spectrophotometer or a colorimeter.[9][11][12] The CIE Lab* color coordinates are recorded. L* represents lightness, a* represents the red-green axis, and b* represents the yellow-blue axis. Measurements are typically taken against a standardized white or black background.

To simulate clinical conditions, the specimens undergo an artificial aging process. Common methods include:

• Thermocycling: Specimens are subjected to a large number of cycles between cold and hot water baths (e.g., 5°C and 55°C) to simulate temperature changes in the oral cavity.[8]

• Accelerated Artificial Aging (AAA): This involves exposing the specimens to conditions that mimic the oral environment, such as UV light, and continuous alterations in temperature and humidity.[7]

• Immersion in Staining Solutions: Specimens are immersed in staining agents like coffee, tea, or red wine for a specified period to evaluate extrinsic discoloration.[10]

• Water Aging: Specimens are stored in distilled water at elevated temperatures (e.g., 37°C, 60°C, or 70°C) for an extended period to assess hydrolytic degradation.[4][9][12]

After the aging process, the color of the specimens is measured again using the same protocol as the baseline measurement. The total color change (ΔE) is then calculated using the following formula:

ΔE = [(ΔL)² + (Δa)² + (Δb*)²]1/2

Where ΔL, Δa, and Δb* are the differences in the respective color coordinates before and after aging.

Visual Representation of Experimental Workflow

The following diagram illustrates the typical experimental workflow for evaluating the color stability of dental cements.

Experimental workflow for color stability testing.

Conclusion

Based on the available in vitro data, Panavia V5 demonstrates excellent color stability, outperforming many conventional dual-cured resin cements. This is largely attributed to its amine-free formulation, which minimizes intrinsic discoloration.[4][5][6] While light-cured cements generally offer the highest color stability, the improved formulation of newer dual-cured cements like Panavia V5 makes them a reliable choice for esthetic restorations where light accessibility may be limited. When selecting a luting agent for esthetic restorations, clinicians should consider the material's composition and the supporting evidence for its long-term color stability.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Dental Luting Cements: An Updated Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Color Stability and Bond Strength of Dual-cured Resin Cement IADR Abstract Archives [iadr.abstractarchives.com]
• 5. kuraraydental.com [kuraraydental.com]
• 6. henryschein.co.nz [henryschein.co.nz]
• 7. Accelerated artificial aging and color stability in resin-based cements - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. Bioactive Resin Cement Color Stability and Restoration Thickness as Determinants of the Final Shade in a Glass–Ceramic CAD/CAM Material - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Color stability of three commercial resin cements after accelerated aging - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Biocompatibility of Panavia TC: A Comparative Analysis with Other Luting Agents

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the biocompatibility of Panavia TC, a shade of the Panavia F2.0 resin cement, with other commonly used dental luting agents, including another resin cement (Rely X Plus) and a traditional zinc phosphate cement (Harvard). The analysis is based on experimental data from in vitro studies focusing on cytotoxicity and inflammatory responses. Detailed experimental protocols and an examination of the cellular signaling pathways involved are also presented to provide a thorough understanding of the materials' biological interactions.

Executive Summary

The biocompatibility of dental luting agents is a critical factor in ensuring the long-term success of dental restorations and preventing adverse tissue reactions. This guide synthesizes findings from studies evaluating the cytotoxic and inflammatory potential of Panavia F2.0 (TC), Rely X Plus, and Harvard Zinc Phosphate cement.

Overall, the resin-based cement Panavia F2.0 demonstrates favorable biocompatibility that improves over time. While exhibiting some initial cytotoxicity, it becomes significantly less cytotoxic after one week. In contrast, Rely X Plus shows increasing cytotoxicity over the same period. Harvard Zinc Phosphate cement consistently demonstrates the highest level of cytotoxicity among the three. In terms of inflammatory response, Panavia F2.0 has been shown to induce the pro-inflammatory cytokine Interleukin-6 (IL-6), although specific quantitative data remains limited in the reviewed literature. The cellular mechanisms underlying these responses are linked to the activation of key signaling pathways such as NF-κB and MAPK by components of the resin cements.

Data Presentation

Table 1: Cytotoxicity Comparison of Luting Agents on L929 Fibroblasts (MTT Assay)

Luting Agent	Time Point	Mean Optical Density (OD) ± SD	Statistical Significance (p-value)
Panavia F2.0 (TC)	1 hour	0.25 ± 0.03	-
24 hours	0.26 ± 0.04	p > 0.05 (vs. 1 hour)
1 week	0.45 ± 0.05	p < 0.001 (vs. 24 hours)
Rely X Plus	1 hour	0.42 ± 0.04	-
24 hours	0.35 ± 0.03	p < 0.01 (vs. 1 hour)
1 week	0.31 ± 0.03	p < 0.001 (vs. 24 hours)
Harvard Zinc Phosphate	1 hour	0.23 ± 0.02	-
24 hours	0.22 ± 0.03	p > 0.05 (vs. 1 hour)
1 week	0.21 ± 0.02	p > 0.05 (vs. 24 hours)
Negative Control	24 hours	0.55 ± 0.06	-
Positive Control	24 hours	0.15 ± 0.02	-

Data extracted from Romoozi et al. A higher Optical Density (OD) value indicates greater cell viability and lower cytotoxicity.

Table 2: Inflammatory Response to Luting Agents

Luting Agent	Cell Type	Inflammatory Marker	Observation
Panavia F2.0	L929 mouse fibroblasts	Interleukin-6 (IL-6)	Induction of IL-6 observed.

Note: Specific quantitative data for IL-6 induction by Panavia F2.0 was not available in the reviewed literature.

Experimental Protocols

Cytotoxicity Testing: MTT Assay

The cytotoxicity of the luting agents was evaluated using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.[1][2][3]

Cell Line: L929 mouse fibroblasts.[1][2][3]

Sample Preparation:

• Cylindrical samples of each luting agent (5 mm in diameter, 2 mm in height) were prepared according to the manufacturers' instructions.[1][2][3]

• The samples were then immersed in a culture medium (RPMI 1640) to create eluates.[1][2][3]

Experimental Procedure:

• L929 fibroblasts were seeded in 96-well plates at a density of 1 x 10^5 cells/mL and incubated for 24 hours to allow for cell attachment.[4]

• The culture medium was then replaced with the eluates from the different luting agents.

• The cells were incubated with the eluates for three time periods: 1 hour, 24 hours, and 1 week.[1][2][3]

• At the end of each incubation period, the eluates were removed, and 50 µL of MTT solution (1 mg/mL in phosphate-buffered saline) was added to each well.[4]

• The plates were incubated for 4 hours to allow for the formation of formazan crystals by viable cells.[4]

• The MTT solution was then removed, and 100 µL of isopropanol was added to dissolve the formazan crystals.[4]

• The absorbance was measured at a wavelength of 570 nm using an ELISA reader. The optical density is directly proportional to the number of viable cells.[4]

Inflammatory Response Testing: IL-6 ELISA

The induction of the pro-inflammatory cytokine Interleukin-6 (IL-6) was assessed using an Enzyme-Linked Immunosorbent Assay (ELISA).

Cell Line: L929 mouse fibroblasts.

Sample Preparation:

• Eluates from the luting agents were prepared as described in the cytotoxicity testing protocol.

Experimental Procedure:

• L929 fibroblasts were cultured in the presence of the luting agent eluates for a specified period (e.g., 24 hours).

• The cell culture supernatant was then collected.

• An IL-6 specific ELISA kit was used to quantify the concentration of IL-6 in the supernatant according to the manufacturer's protocol.[5][6][7] This typically involves the following steps:

  • Coating a 96-well plate with an IL-6 capture antibody.

  • Adding the cell culture supernatants and standards to the wells.

  • Incubating to allow IL-6 to bind to the capture antibody.

  • Adding a biotinylated detection antibody that binds to a different epitope on the IL-6 molecule.

  • Adding a streptavidin-horseradish peroxidase (HRP) conjugate.

  • Adding a substrate that is converted by HRP to a colored product.

  • Measuring the absorbance of the colored product, which is proportional to the amount of IL-6 present.

Signaling Pathways

The cellular responses to resin-based luting agents like Panavia F2.0 are mediated by complex signaling pathways. The leachable components from these cements, primarily resin monomers, can act as cellular stressors, leading to the activation of pathways involved in inflammation and cell survival.

NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a key regulator of the inflammatory response.

References

• 1. Cytotoxicity Comparison of Harvard Zinc Phosphate Cement Versus Panavia F2 and Rely X Plus Resin Cements on Rat L929-fibroblasts - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. sid.ir [sid.ir]
• 4. Cytotoxicity of Light-Cured Dental Materials according to Different Sample Preparation Methods [mdpi.com]
• 5. kamiyabiomedical.com [kamiyabiomedical.com]
• 6. bmgrp.com [bmgrp.com]
• 7. ldn.de [ldn.de]

A Comparative Analysis of Panavia TC Resin Cement: A Meta-Review of Clinical Performance

In the realm of restorative dentistry, the longevity and success of indirect restorations are critically dependent on the luting agent. Panavia, a brand with a long-standing presence, has evolved through several formulations. This guide provides a meta-analysis of clinical and in-vitro study data focusing on Panavia TC, a "Tooth Color" shade of the Panavia F 2.0 cement, and compares its performance with its successor, Panavia V5, and other contemporary resin cements. This analysis is intended for researchers, scientists, and drug development professionals to provide a comprehensive overview of the material's properties and performance based on available experimental data.

Evolution of the Panavia Brand

The Panavia family of resin cements was first introduced in 1983 with a formulation containing the original MDP (10-Methacryloyloxydecyl dihydrogen phosphate) monomer, which enabled strong adhesion to tooth structure and metals.[1][2] Over the years, the formulation has been refined, leading to products like Panavia 21 in 1993, which introduced a self-etching primer to reduce postoperative sensitivity, and Panavia F in 1998, a dual-cure cement.[1][2] Panavia F 2.0, launched in 2003, offered compatibility with LED light-curing units.[1][2] "this compound" refers to the "Tooth Color" shade of the Panavia F 2.0 kit.[3][4][5][6][7] The latest iteration, Panavia V5, introduced in 2015, features a new amine-free catalyst system for enhanced color stability and improved bond strength, particularly to dentin.[1][2]

Performance Metrics: A Comparative Summary

The performance of this compound (Panavia F 2.0) and its counterparts has been evaluated across several key metrics, primarily focusing on bond strength, color stability, and cytotoxicity.

Bond Strength

Bond strength is a critical determinant of a restoration's clinical success. Studies have consistently shown that the Panavia family of cements provides high bond strengths to various substrates.

Table 1: Shear Bond Strength (SBS) of Panavia Cements and Competitors to Various Substrates (MPa)

Cement	Substrate	Initial SBS (MPa)	SBS after Thermocycling (MPa)	Study
Panavia F 2.0	Commercially Pure Titanium	26.43 ± 6.94	21.74 ± 6.75 (5000 cycles)	The Micro-Shear bond strength...[8]
RelyX U200	Commercially Pure Titanium	22.46 ± 8.03	16.94 ± 3.80 (5000 cycles)	The Micro-Shear bond strength...[8]
Panavia SA Luting Plus	Commercially Pure Titanium	19.87 ± 5.61	15.22 ± 4.19 (5000 cycles)	The Micro-Shear bond strength...[8]
Panavia V5	Highly Translucent Zirconia	Not specified	Higher than RelyX Unicem 2	Shear Bond Strength of PANAVIA V5...[9]
RelyX Ultimate	Highly Translucent Zirconia	Not specified	Significant decrease after TC	Shear Bond Strength of PANAVIA V5...[9]
Panavia SA Cement Plus	Highly Translucent Zirconia	Not specified	No different from Panavia V5	Shear Bond Strength of PANAVIA V5...[9]
RelyX Unicem 2 Automix	Highly Translucent Zirconia	Not specified	Lower than Panavia V5	Shear Bond Strength of PANAVIA V5...[9]
Panavia SA Cement Universal	Dentin	25.3 ± 4.8	Not specified	RR132-Panavia SA Universal...[10]
Panavia SA Cement Universal	Zirconia (sandblasted)	30.1 ± 6.2	Not specified	RR132-Panavia SA Universal...[10]
Panavia SA Cement Universal	Lithium Disilicate (etched)	36.5 ± 6.9	Not specified	RR132-Panavia SA Universal...[10]
RelyX Luting Plus	Dentin	16.2 ± 3.8	Not specified	RR132-Panavia SA Universal...[10]
Unicem 2	Dentin	16.9 ± 5.3	Not specified	RR132-Panavia SA Universal...[10]
Unicem 2	Zirconia (sandblasted)	22.1 ± 5.1	Not specified	RR132-Panavia SA Universal...[10]
Unicem 2 (with primer)	Lithium Disilicate (etched)	27.8 ± 6.4	Not specified	RR132-Panavia SA Universal...[10]
Panavia 21	Enamel	19.3 ± 5.5 (24h)	23.7 ± 4.4 (3 months)	Bond strength of an adhesive...[11]
Panavia 21	Dentin	7.8 ± 1.4 (24h)	8.8 ± 3.2 (3 months)	Bond strength of an adhesive...[11]
Panavia 21	Ni-Cr-Be Alloy to Enamel	54.2 ± 10.7 (24h)	56.4 ± 7.1 (3 months)	Bond strength of an adhesive...[11]

Color Stability

For esthetic restorations, color stability is paramount. Panavia V5, with its amine-free catalyst system, is designed to offer superior color stability compared to its predecessors.

Table 2: Color Stability (ΔE) of Panavia Cements and a Competitor

Cement	Measurement Time Point	ΔE (Color Change)	Study
Panavia F2.0	Immediately after polymerization (ΔE1)	Highest among tested	Color stability of three commercial...[12][13]
Panavia V5	Immediately after polymerization (ΔE1)	Lowest among tested	Color stability of three commercial...[12][13]
Choice 2	Immediately after polymerization (ΔE1)	Intermediate	Color stability of three commercial...[12][13]
Panavia F2.0	24 hours after polymerization (ΔE2)	Higher than light-cured	Color stability of three commercial...[13]
Panavia V5	24 hours after polymerization (ΔE2)	No significant difference from Choice 2	Color stability of three commercial...[13]
Panavia F2.0	After accelerated aging (ΔE3)	No significant difference from others	Color stability of three commercial...[13]
Panavia V5	After accelerated aging (ΔE3)	No significant difference from Choice 2	Color stability of three commercial...[13]

Note: A ΔE value of less than 3 is generally considered to be clinically undetectable by the naked eye.[14]

Cytotoxicity

The biocompatibility of dental materials is crucial to prevent adverse reactions in patients. Studies have evaluated the cytotoxicity of Panavia cements, often in comparison to other cement types.

Table 3: Cytotoxicity of Panavia Cements and Competitors

Cement	Cell Line	Cytotoxicity Level	Study
Panavia F2.0	Rat L929-fibroblasts	Least cytotoxic over time	Cytotoxicity Comparison of Harvard...[15]
Rely X Plus	Rat L929-fibroblasts	Cytotoxicity increased with time	Cytotoxicity Comparison of Harvard...[15]
Harvard Zinc Phosphate	Rat L929-fibroblasts	Most cytotoxic	Cytotoxicity Comparison of Harvard...[15]

Experimental Protocols

Shear Bond Strength (SBS) Testing

The following diagram outlines a typical workflow for shear bond strength testing as synthesized from the reviewed literature.[1][8][9][10]

Caption: Workflow for Shear Bond Strength Testing.

Color Stability Evaluation

The methodology for assessing color stability typically involves spectrophotometric measurements before and after an aging process.[12][13]

Caption: Workflow for Color Stability Evaluation.

Cytotoxicity Assessment (Elution Method)

The elution method is a common in-vitro technique to assess the cytotoxicity of dental materials.[15][16]

References

• 1. kuraraydental.com [kuraraydental.com]
• 2. henryschein.co.nz [henryschein.co.nz]
• 3. dentalsky.com [dentalsky.com]
• 4. Kuraray Panavia F 2.0 Complete kit TC (Tooth coloured) *Special Order* [k-dental.ca]
• 5. dent4l.com [dent4l.com]
• 6. kuraraydental.com [kuraraydental.com]
• 7. thedentalmarket.ca [thedentalmarket.ca]
• 8. researchgate.net [researchgate.net]
• 9. Shear Bond Strength of PANAVIA V5 to Highly Translucent Zirconia IADR Abstract Archives [iadr.abstractarchives.com]
• 10. dentaladvisor.com [dentaladvisor.com]
• 11. Bond strength of an adhesive resin system with various dental substrates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Color stability of three commercial resin cements after accelerated aging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Color stability of three commercial resin cements after accelerated aging - PMC [pmc.ncbi.nlm.nih.gov]
• 14. What makes PANAVIA V5 color stable? - Kuraray Dental [kuraraydental.com]
• 15. Cytotoxicity Comparison of Harvard Zinc Phosphate Cement Versus Panavia F2 and Rely X Plus Resin Cements on Rat L929-fibroblasts - PMC [pmc.ncbi.nlm.nih.gov]
• 16. A review of cytotoxicity testing methods and in vitro study of biodegradable Mg-1%Sn-2%HA composite by elution method - PMC [pmc.ncbi.nlm.nih.gov]

Performance of Panavia TC in Zirconia Restorations: A Systematic Review and Comparison

A detailed analysis of the clinical and in-vitro performance of Panavia TC and other resin cements when bonding to zirconia restorations, providing researchers and dental professionals with comparative data and experimental insights.

Introduction

The long-term success of zirconia-based dental restorations is critically dependent on the adhesive bond between the restoration and the tooth structure. Resin cements play a pivotal role in achieving a durable and stable bond. Among the various resin cements available, the Panavia™ series from Kuraray Noritake Dental Inc. has been extensively studied. This guide provides a systematic review of the performance of this compound and compares it with other contemporary resin cements used for zirconia restorations, with a focus on bond strength, marginal adaptation, and clinical longevity. The information is compiled from a range of systematic reviews, meta-analyses, and in-vitro studies to offer a comprehensive overview for researchers and clinicians.

Comparative Performance of Resin Cements

The selection of an appropriate luting agent is a crucial factor influencing the clinical success of zirconia restorations.[1][2] The performance of these cements is often evaluated based on their bond strength to zirconia, which can be affected by various factors including the cement composition, surface treatment of the zirconia, and aging conditions.[3][4]

Bond Strength to Zirconia

Resin cements containing 10-methacryloyloxydecyl dihydrogen phosphate (10-MDP) have demonstrated a chemical affinity for zirconia, contributing to a more durable bond.[5][6][7] Panavia V5, an adhesive resin cement, and Panavia SA, a self-adhesive resin cement, both contain the MDP monomer.[5][6][7]

Studies have shown that adhesive resin cements, like Panavia V5, when used with a primer, tend to exhibit higher shear bond strength to zirconia compared to some self-adhesive resin cements.[6] For instance, one study found that Panavia V5 achieved a mean shear bond strength of 9.59 MPa, which was statistically similar to several self-adhesive cements tested.[8] However, another study reported significantly higher retention strength for Panavia V5 compared to a Bis-GMA based resin cement.[7]

Thermocycling, an artificial aging method, has been shown to affect the bond strength of some resin cements.[9] Notably, Panavia F and Panavia 21 demonstrated stable bond strengths even after thermocycling.[9] One study identified Panavia 21 as providing the strongest bond to zirconia among the cements tested after aging.[9]

The following table summarizes the shear bond strength (SBS) of various Panavia products and other resin cements to zirconia as reported in different in-vitro studies.

Cement	Type	Zirconia Surface Treatment	Mean Shear Bond Strength (MPa)	Aging Conditions	Reference
Panavia V5	Adhesive Resin Cement	Air-particle abrasion (50 µm Al₂O₃), Ceramic Primer	9.59 (± 1.55)	10,000 thermal cycles	[8]
Panavia SA Universal	Self-Adhesive Resin Cement	Air-particle abrasion (50 µm Al₂O₃)	8.64 (± 1.78)	10,000 thermal cycles	[8]
Panavia F 2.0	Adhesive Resin Cement	Silica coating + MPS silane	24.4 (± 5.3)	3 months water storage	[10]
RelyX Unicem 2	Self-Adhesive Resin Cement	Air-particle abrasion (50 µm Al₂O₃)	7.60 (± 1.26)	10,000 thermal cycles	[8]
TheraCem	Self-Adhesive Resin Cement	Air-particle abrasion (50 µm Al₂O₃)	9.05 (± 2.64)	10,000 thermal cycles	[8]
SuperBond C&B	Adhesive Resin Cement	Silica coating + MPS silane	20.2 (± 3.7)	3 months water storage	[10]

Clinical Performance and Longevity

Systematic reviews of clinical studies on zirconia-based restorations provide valuable insights into their long-term performance. The 5-year survival rates for tooth-supported zirconia crowns are reported to be between 91.2% and 95.9%.[11] Complications can occur, with chipping of the veneering porcelain being a common technical issue.[11][12]

A retrospective study evaluating monolithic zirconia crowns cemented with either RelyX Unicem 2 or Panavia SA self-adhesive resin cements reported a 5-year survival and success rate of 100% and 96.4%, respectively.[5] No technical complications such as fracture or loss of retention were observed in this study, and the type of cement did not significantly influence the outcomes.[5]

Experimental Protocols

The following sections detail the methodologies employed in the cited studies to evaluate the performance of resin cements with zirconia restorations.

Shear Bond Strength (SBS) Testing

The shear bond strength test is a common in-vitro method to assess the adhesive properties of dental cements.

Workflow for Shear Bond Strength Testing

Caption: Workflow of a typical shear bond strength test for resin cements on zirconia.

Detailed Steps:

• Zirconia Specimen Preparation: Zirconia blocks are sectioned and sintered according to the manufacturer's instructions. The bonding surfaces are then ground with silicon carbide paper and cleaned ultrasonically. A surface treatment, such as air-particle abrasion with aluminum oxide particles, is applied to enhance micromechanical retention.[8]

• Bonding: For adhesive cements, a ceramic primer is applied to the zirconia surface. The resin cement is then applied, and a composite resin cylinder is bonded to the surface under a constant load. The assembly is then light-cured.[8]

• Artificial Aging: To simulate clinical conditions, the bonded specimens are stored in water and subjected to thermocycling, which involves alternating between hot and cold water baths for a specified number of cycles.[8][9]

• Testing: The specimens are mounted in a universal testing machine, and a shear force is applied to the base of the composite cylinder until failure. The force at which debonding occurs is recorded and used to calculate the shear bond strength in megapascals (MPa).[8]

• Failure Mode Analysis: After debonding, the fracture surfaces are examined under a microscope to determine the mode of failure (adhesive, cohesive, or mixed).[8]

Logical Comparison of Cementation Strategies

The choice between an adhesive and a self-adhesive resin cement for zirconia restorations involves a trade-off between bond strength and clinical simplicity.

Decision Pathway for Zirconia Cementation

Caption: A logical flow for selecting a resin cement for zirconia restorations.

Conclusion

The available evidence from systematic reviews and in-vitro studies suggests that Panavia resin cements, particularly those containing the 10-MDP monomer, provide reliable and durable bonding to zirconia restorations. Adhesive resin cements like Panavia V5, when used with a dedicated primer, tend to offer higher bond strengths, making them suitable for situations requiring maximum retention. Self-adhesive resin cements such as Panavia SA provide a simplified clinical workflow with adequate performance for many applications, demonstrating excellent long-term clinical survival. The choice of cement should be based on the specific clinical scenario, considering factors such as the preparation design, the need for optimal retention, and the desired ease of use. Further long-term clinical trials are essential to continue evaluating the performance of these materials.

References

• 1. researchgate.net [researchgate.net]
• 2. Retention and Clinical Performance of Zirconia Crowns: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Meta-analysis of bonding effectiveness to zirconia ceramics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Zirconia bond strength durability following artificial aging: A systematic review and meta-analysis of in vitro studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. A comprehensive in vitro study on the performance of two different strategies to simplify adhesive bonding - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Retention strength of monolithic zirconia crowns cemented with different primer-cement systems - PMC [pmc.ncbi.nlm.nih.gov]
• 8. DSpace [repository.upenn.edu]
• 9. Effect of thermocycling on bond strength of luting cements to zirconia ceramic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Early bond strength of two resin cements to Y-TZP ceramic using MPS or MPS/4-META silanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Long-term clinical performance and complications of zirconia-based tooth- and implant-supported fixed prosthodontic restorations: A summary of systematic reviews - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

A Comparative Evaluation of Panavia SA Cement Universal With and Without a Universal Adhesive

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative evaluation of the performance of Panavia SA Cement Universal, a self-adhesive resin cement, when used alone versus when paired with a universal adhesive, Clearfil Universal Bond Quick. The data and protocols presented are compiled from in-vitro studies to offer objective insights into the bonding efficacy of these materials.

Executive Summary

The use of a universal adhesive in conjunction with Panavia SA Cement Universal significantly enhances its shear bond strength to dentin. While the universal resin cement demonstrates comparable bond strength to enamel with or without the adhesive, the application of a bonding agent is crucial for achieving optimal adhesion to dentin. This guide will delve into the quantitative data, experimental methodologies, and underlying chemical mechanisms that contribute to these findings.

Data Presentation: Shear Bond Strength Comparison

The following tables summarize the shear bond strength (SBS) of Panavia SA Cement Universal to enamel and dentin, with and without the application of Clearfil Universal Bond Quick.

Table 1: Shear Bond Strength to Enamel

Group	Mean SBS (MPa)	Standard Deviation (MPa)
Panavia SA Cement Universal without Universal Adhesive	16.79	4.51
Panavia SA Cement Universal with Clearfil Universal Bond Quick	17.07	4.67

Data sourced from Campos et al. (2023).[1]

Table 2: Shear Bond Strength to Dentin

Group	Mean SBS (MPa)	Standard Deviation (MPa)
Panavia SA Cement Universal without Universal Adhesive	6.55	2.49
Panavia SA Cement Universal with Clearfil Universal Bond Quick	9.82	3.04

Data sourced from Campos et al. (2023).[1]

Experimental Protocols

The following is a detailed methodology for a typical shear bond strength test, based on the procedures outlined in the referenced study by Campos et al. (2023) and other standard protocols.[1][2][3][4]

Specimen Preparation

• Tooth Selection: Sound, extracted human third molars are selected and stored in a 0.1% thymol solution.

• Mounting: The teeth are mounted in polyvinyl chloride (PVC) pipes with cold-cure acrylic resin, exposing the crown.

• Surface Preparation:

  • Enamel: The buccal or lingual surfaces are ground to obtain a flat enamel surface. The surface is then polished with 600-grit silicon carbide paper under water cooling to create a standardized surface.

  • Dentin: The occlusal enamel is removed using a diamond saw at low speed under water cooling to expose a flat, mid-coronal dentin surface. The dentin surface is then polished with 600-grit silicon carbide paper for 60 seconds to create a standardized smear layer.

Bonding Procedure

Group 1: Panavia SA Cement Universal without Universal Adhesive (Self-Adhesive Mode)

• The prepared enamel or dentin surface is rinsed with water and air-dried.

• Panavia SA Cement Universal is dispensed from its automix syringe and applied directly to the prepared tooth surface within a standardized mold (e.g., 2.4 mm diameter).

• The cement is light-cured for 60 seconds using a dental curing unit in standard power mode.

Group 2: Panavia SA Cement Universal with Clearfil Universal Bond Quick (Adhesive Mode)

• Enamel Etching (Selective-Etch Technique): For enamel specimens, 35% phosphoric acid etchant is applied for 10 seconds, then rinsed thoroughly with water and dried.[1]

• Universal Adhesive Application:

  • Clearfil Universal Bond Quick is applied to the prepared enamel or dentin surface with a rubbing motion using a microbrush.

  • The adhesive is air-dried for 5 seconds to evaporate the solvent.

  • The adhesive layer is then light-cured for 10 seconds.

• Cement Application: Panavia SA Cement Universal is applied over the cured adhesive layer within the mold and light-cured for 60 seconds.

Thermocycling

• After bonding, all specimens are stored in distilled water at 37°C for 24 hours.

• The specimens then undergo thermocycling, which involves alternating immersion in water baths at 5°C and 55°C for a specified number of cycles (e.g., 2,000 to 10,000 cycles) with a dwell time of 30 seconds in each bath. This process simulates the temperature changes that occur in the oral environment.

Shear Bond Strength Testing

• The specimens are mounted in a universal testing machine.

• A shear load is applied to the base of the resin cement cylinder at a constant crosshead speed of 1.0 mm/minute until fracture occurs.

• The force at which the bond fails is recorded in Newtons (N) and converted to megapascals (MPa) by dividing the force by the bonded surface area.

Failure Mode Analysis

• The fractured surfaces of the specimens are examined under a stereomicroscope at a magnification of 25x to 50x.

• The failure mode is categorized as:

  • Adhesive failure: Failure at the interface between the tooth substrate and the adhesive.

  • Cohesive failure: Failure within the resin cement or the tooth substrate.

  • Mixed failure: A combination of adhesive and cohesive failure.

Mandatory Visualizations

Chemical Bonding and Hybrid Layer Formation

The bonding of Panavia SA Cement Universal, particularly when enhanced by a universal adhesive, relies on two key mechanisms: chemical adhesion via the MDP monomer and micromechanical interlocking through the formation of a hybrid layer.

References

• 1. Bond Strength of a Self-Adhesive Universal Resin Cement to Enamel and Dentin with or without an Adhesive Bonding Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comparison of the shear bond strength of self-adhesive resin cements to enamel and dentin with different protocol of application - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 161.200.36.106 [161.200.36.106]

Safety Operating Guide

Proper Disposal of Panavia TC: A Guide for Laboratory Professionals

The proper disposal of Panavia TC, a resin-based dental adhesive cement, is crucial for maintaining laboratory safety and ensuring environmental compliance. This guide provides detailed, step-by-step procedures for the handling and disposal of both cured and uncured this compound, in line with safety data sheet recommendations and general principles for resin waste management. Adherence to local, regional, and national regulations is mandatory for all disposal methods.[1][2]

Essential Safety and Handling Information

Before disposal, it is important to be aware of the handling and storage requirements for Panavia products, as these can affect the material's state.

Parameter	Specification	Product Reference(s)
Storage Temperature	2-8 °C (refrigerated)	PANAVIA F 2.0, PANAVIA 21
Storage Conditions	Keep receptacle tightly sealed. Store away from acids, oxidizing agents, and reducing agents. Protect from heat and direct sunlight.	PANAVIA F 2.0, PANAVIA 21
Working Time	Varies by product. For example, Panavia F has a working time of 3 minutes after mixing.	Panavia F
Curing Time	Varies. For Panavia F, after 3 minutes of applying OXYGUARD II, it can be removed.	Panavia F

Disposal of Uncured this compound

Uncured this compound is considered a chemical waste material and must be handled accordingly to prevent environmental contamination and potential harm.[1][3] Never pour liquid or uncured resin down the drain or dispose of it in regular household waste. [3]

Method 1: Curing Prior to Disposal (Recommended)

The preferred method for disposing of unused or expired this compound is to cure the material, rendering it inert.[4]

Experimental Protocol for Curing Unused this compound:

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat.

• Mixing: Dispense equal amounts of the this compound catalyst and universal pastes onto a mixing pad.

• Thorough Combination: Mix the two pastes thoroughly according to the manufacturer's instructions until a uniform consistency is achieved.

• Curing:

  • Dual-Cure/Chemical Cure: Allow the mixed paste to fully cure in a well-ventilated area. To prevent oxygen inhibition at the surface, a material like OXYGUARD II can be applied.

  • Light-Cure: If applicable, expose the mixed material to a dental curing light for the recommended duration to ensure complete polymerization. For larger quantities, this can be done in thin layers under UV light or sunlight.[5]

• Confirmation of Cure: Verify that the resin has fully hardened and is no longer tacky or liquid.

• Disposal: Once fully cured, the hardened resin is considered inert and can be disposed of as regular solid waste.[2][3][4][5]

Method 2: Chemical Waste Disposal

If curing the uncured resin is not feasible, it must be treated as hazardous chemical waste.[1][2]

• Containment: Collect the uncured this compound paste in a designated, sealed, and clearly labeled waste container.

• Waste Stream: Dispose of the container through a licensed chemical waste disposal service or at a local hazardous waste collection facility.[1][3] Inform the disposal service that the waste contains methacrylated monomers and oligomers.[2]

Disposal of Cured this compound

Fully cured this compound is considered a non-hazardous solid waste.

• Collection: Collect scraps and pieces of fully cured this compound.

• Disposal: This material can be disposed of in the regular trash.[2][3][4][5]

Disposal of Contaminated Items and Packaging

• Empty Containers: For empty this compound syringes or containers, securely fasten the caps before disposal in the regular trash.[3] A recommended practice is to switch the caps of the catalyst and universal paste containers; this will cause any residual material in the tips to cure, sealing them shut.[3]

• Contaminated Items: Items such as mixing tips, pads, and instruments that are contaminated with uncured resin should be placed in a container, allowed to cure fully, and then disposed of as solid waste. If this is not possible, they should be handled as chemical waste.

• Uncleaned Packaging: All uncleaned packaging must be disposed of according to official regulations.[1][5]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of this compound.

Caption: Decision workflow for this compound disposal.

References

• 1. Reddit - The heart of the internet [reddit.com]
• 2. customer_v2 [support.formlabs.com]
• 3. How to Dispose of Resin: 5 Things You Must Know - Resin Obsession [resinobsession.com]
• 4. support.systemthree.com [support.systemthree.com]
• 5. cati.com [cati.com]

Personal protective equipment for handling Panavia TC

Essential Safety and Handling Guide for Panavia TC

For laboratory personnel engaged in research and development, ensuring safe handling and proper disposal of dental materials like this compound is paramount. This guide provides immediate, essential information on personal protective equipment (PPE), operational protocols, and disposal plans to foster a secure and efficient laboratory environment. This compound is a specific shade variant of resin-based dental adhesive cements, such as Panavia F 2.0 and Panavia 21. Therefore, safety and handling protocols for these product families are applicable.

Personal Protective Equipment (PPE) and Safety Measures

When handling this compound, adherence to the following PPE and safety protocols is mandatory to minimize exposure and ensure personal safety.

Equipment/Procedure	Specification	Rationale
Hand Protection	Protective gloves	The selection of suitable gloves depends on the specific formulation and manufacturer. It is crucial to check glove resistance prior to application as the material's resistance cannot be calculated in advance for a mixture of substances.[1]
Eye/Face Protection	Safety glasses with side-shields or face shield	To prevent eye irritation or injury from splashes or airborne particles.[2]
Skin Protection	Lab coat or protective clothing	To prevent skin contact and contamination of personal clothing.[2]
Respiratory Protection	Generally not required with adequate ventilation	Recommended if there is a risk of dust formation or aerosol generation.[3]
Hygiene Practices	Wash hands before breaks and at the end of work. Avoid contact with eyes and skin. Immediately remove all soiled and contaminated clothing.	To minimize the risk of accidental ingestion or skin absorption.[1]

First Aid Procedures

In the event of accidental exposure, immediate and appropriate first aid is crucial.

Exposure Route	First Aid Protocol
After Inhalation	Supply fresh air; consult a doctor in case of complaints.
After Skin Contact	Immediately wash with water and soap and rinse thoroughly. If skin irritation continues, consult a doctor.[1]
After Eye Contact	Rinse opened eye for several minutes under running water. If symptoms persist, consult a doctor.[1]
After Swallowing	If symptoms persist, consult a doctor.

Storage and Disposal

Proper storage and disposal are critical for maintaining the integrity of the product and ensuring environmental safety.

Aspect	Guideline
Storage	Store in a refrigerator (2-8 °C). Keep receptacle tightly sealed. Store in a cool, dry place, protected from heat and direct sunlight.[2]
Disposal	Must not be disposed of together with household garbage. Do not allow the product to reach the sewage system. Disposal must be made according to official regulations.[1][4]

Experimental Protocols

This compound and its related formulations are frequently subjected to various in-vitro tests to evaluate their physical and biological properties. Below are detailed methodologies for key experiments.

Shear Bond Strength Testing

This test evaluates the adhesive strength of the cement to a substrate.

Step	Procedure
Specimen Preparation	Human or bovine teeth are embedded in acrylic resin, and the enamel or dentin surface is ground flat. A standardized bonding area (e.g., 3 mm diameter) is defined.
Cement Application	The cement is applied to the prepared tooth surface, and a restorative material (e.g., a composite resin cylinder) is bonded to it.
Curing	The cement is light-cured according to the manufacturer's instructions.
Storage	Specimens are typically stored in water at 37°C for 24 hours before testing.[1]
Testing	A universal testing machine is used to apply a shear force to the bonded interface at a constant crosshead speed (e.g., 1 mm/min) until failure occurs. The force at failure is recorded and the bond strength is calculated in megapascals (MPa).[1]

Microtensile Bond Strength (µTBS) Testing

This method is used to assess the bond strength to smaller, more localized areas of the tooth structure.

Step	Procedure
Specimen Preparation	A block of restorative material is bonded to a flat dentin or enamel surface of an extracted tooth.
Sectioning	The bonded tooth is sectioned into multiple beams or sticks with a cross-sectional area of approximately 1 mm².[5]
Testing	Each beam is attached to a testing jig and subjected to a tensile force in a universal testing machine at a specific crosshead speed (e.g., 1 mm/min) until it fractures.[5]
Data Analysis	The fracture load is recorded, and the µTBS is calculated. The failure mode (adhesive, cohesive, or mixed) is also analyzed.

Cytotoxicity Assay

This assay evaluates the potential of the material to cause cell death.

Step	Procedure
Cell Culture	A specific cell line (e.g., L929 fibroblasts) is cultured in a suitable medium.
Material Preparation	Samples of the cured cement are prepared.
Exposure	The cultured cells are exposed to the cement samples, either directly or through an extract of the material.
Incubation	The cells are incubated for specific time intervals (e.g., 24, 48, 72 hours).
Viability Assessment	Cell viability is assessed using a method such as the MTT assay, which measures the metabolic activity of the cells. A decrease in metabolic activity indicates cytotoxicity.[6]

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of this compound, from initial preparation to final disposal.

Caption: Workflow for safe handling of this compound.

References

• 1. panaviacements.com [panaviacements.com]
• 2. kuraraydental.com [kuraraydental.com]
• 3. kuraraynoritake.eu [kuraraynoritake.eu]
• 4. researchgate.net [researchgate.net]
• 5. Immediate and delayed micro-tensile bond strength of different luting resin cements to different regional dentin - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cytotoxicity Comparison of Harvard Zinc Phosphate Cement Versus Panavia F2 and Rely X Plus Resin Cements on Rat L929-fibroblasts - PMC [pmc.ncbi.nlm.nih.gov]